6-Chloro-6-deoxy-gamma-cyclodextrin

Core Science & Biosynthesis

Structural Elucidation of 6-Chloro-6-deoxy-γ-cyclodextrin: Analytical Frameworks and Validation Protocols

Executive Summary & Mechanistic Context

The compound 6-Chloro-6-deoxy-γ-cyclodextrin (also known as octakis(6-chloro-6-deoxy)-γ-cyclodextrin; CAS No. 173094-60-5) is a highly specialized, rigidly symmetric macrocycle[1]. It serves as the critical penultimate intermediate in the synthesis of Sugammadex, a revolutionary selective relaxant binding agent (SRBA) used to reverse neuromuscular blockade[].

The structural elucidation of this compound is not merely an exercise in identification; it is a rigorous quality control mandate. The synthesis relies on the Vilsmeier-Haack reagent—typically generated from N,N-dimethylformamide (DMF) and phosphorus pentachloride (PCl₅) or phosphorus oxychloride (POCl₃)—to selectively convert the eight primary hydroxyl groups of native γ-cyclodextrin into alkyl chlorides[3]. Because the reaction must occur exactly eight times on a single molecule, the primary analytical challenge is distinguishing the perfectly octa-substituted target from under-chlorinated impurities (e.g., hepta- or hexa-substituted derivatives)[].

Fig 1. Vilsmeier-Haack synthesis pathway for 6-Chloro-6-deoxy-γ-cyclodextrin.

The Self-Validating Analytical Strategy

To prove the structure and purity of 6-Chloro-6-deoxy-γ-cyclodextrin, scientists must employ an orthogonal, self-validating analytical logic tree. No single technique is sufficient.

• High-Resolution Mass Spectrometry (HRMS): Confirms the exact mass. More importantly, the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl) creates a highly specific, broad isotopic envelope for an 8-chlorine system. If the molecule is hepta-substituted, the isotopic fingerprint fundamentally shifts, instantly flagging an incomplete reaction.

• Multinuclear NMR Spectroscopy: Exploits the

  rotational symmetry of the macrocycle. A perfectly octa-substituted γ-cyclodextrin will yield a simple NMR spectrum equivalent to a single repeating glucose unit. A single unreacted hydroxyl group breaks this symmetry, resulting in a chaotic, overlapping spectrum[5].

• Vibrational Spectroscopy (FT-IR): Provides rapid, macroscopic confirmation of functional group conversion by tracking the disappearance of the primary O-H stretch and the emergence of the C-Cl stretch.

Fig 2. Orthogonal analytical logic tree for structural validation.

Step-by-Step Experimental Protocols

Protocol 1: Isotopic Fingerprinting via ESI-HRMS

Causality for Choice: Cyclodextrins are massive (MW > 1440 g/mol ) and thermally labile. Hard ionization techniques like Electron Impact (EI) will fragment the macrocycle. Electrospray Ionization (ESI) is a "soft" technique that preserves the intact molecular ion, allowing observation of the critical [M+Na]⁺ adduct[].

• Sample Preparation: Dissolve 1 mg of the purified sample in 1 mL of LC-MS grade Methanol/Water (50:50, v/v). Add 0.1% Formic Acid and 1 mM Sodium Acetate to promote sodium adduct formation.

• Instrument Tuning: Calibrate the Time-of-Flight (TOF) or Orbitrap mass spectrometer for the high mass range (m/z 1000–2000).

• Acquisition: Inject the sample via direct infusion at 5 µL/min. Operate in positive ion mode (ESI+).

• Data Validation: Extract the mass spectrum around m/z 1463 (the [M+Na]⁺ monoisotopic peak). Overlay the theoretical isotopic distribution for

  against the experimental data. A match in the binomial expansion pattern confirms the presence of exactly 8 chlorine atoms.

Protocol 2: Regiochemical Assignment via 1D and 2D NMR

Causality for Choice: While MS proves the formula, it cannot prove where the chlorines are. NMR is required to confirm that substitution occurred exclusively at the C6 primary carbons, leaving the C2 and C3 secondary hydroxyls intact[6]. Dimethyl sulfoxide-d6 (DMSO-d₆) is chosen as the solvent because it retards proton exchange, allowing the secondary hydroxyl protons to be observed as sharp, distinct doublets.

• Sample Preparation: Dissolve 15-20 mg of the compound in 0.6 mL of anhydrous DMSO-d₆. Transfer to a 5 mm precision NMR tube.

• ¹H NMR Acquisition (600 MHz): Acquire a standard 1D proton spectrum. Look for the anomeric proton (H1) doublet around 4.9–5.1 ppm. Crucially, verify the presence of exactly two hydroxyl doublets (C2-OH and C3-OH) between 5.5 and 6.0 ppm.

• ¹³C NMR Acquisition (150 MHz): Acquire a carbon spectrum. The diagnostic shift is the movement of the C6 carbon from ~60 ppm (in native γ-CD) upfield to ~45 ppm (due to the lower electronegativity of Cl vs. O).

• 2D HSQC (Heteronuclear Single Quantum Coherence): Run an HSQC experiment to map protons directly to their attached carbons. This resolves the heavily overlapped 3.3–4.0 ppm region, unambiguously separating the C6-H₂ cross-peaks from the bulk ring protons.

Protocol 3: Functional Group Verification via ATR-FTIR

Causality for Choice: Attenuated Total Reflectance (ATR) FTIR requires no sample preparation (avoiding KBr pellet moisture artifacts) and provides immediate confirmation of the Vilsmeier-Haack reaction's success.

• Background: Collect a background spectrum of the clean diamond ATR crystal.

• Measurement: Place 2-3 mg of the solid powder directly onto the crystal. Apply consistent pressure using the anvil.

• Scanning: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Analysis: Confirm the reduction in the broad O-H stretching band (~3300 cm⁻¹) compared to native γ-CD, and identify the strong, sharp C-Cl stretching vibration appearing in the 700–760 cm⁻¹ region.

Quantitative Data & Spectral Interpretation

The following tables summarize the expected quantitative analytical data for a perfectly synthesized, high-purity batch of 6-Chloro-6-deoxy-γ-cyclodextrin[7].

Table 1: Physicochemical Properties

Property	Value / Description
Chemical Formula	C₄₈H₇₂Cl₈O₃₂
Monoisotopic Mass	1440.16 Da
Average Molecular Weight	1444.67 g/mol
Appearance	White to off-white hygroscopic solid
Solubility	Sparingly soluble in DMF; slightly soluble in DMSO

Table 2: Diagnostic NMR Chemical Shifts (in DMSO-d₆)

Note: Due to

symmetry, only one set of signals is observed for the entire macrocycle.

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity / Assignment
C1 (Anomeric)	~ 102.0	~ 4.9 - 5.1	Doublet (d), ~ 3.5 Hz
C2	~ 72.5	~ 3.4 - 3.6	Multiplet (m), overlaps with ring protons
C3	~ 73.0	~ 3.7 - 3.9	Multiplet (m)
C4	~ 81.5	~ 3.4 - 3.6	Multiplet (m)
C5	~ 71.0	~ 3.8 - 4.0	Multiplet (m)
C6 (Chlorinated)	~ 45.0	~ 3.7 - 4.1	Multiplet (m), diagnostic upfield carbon shift
C2-OH	N/A	~ 5.7 - 5.9	Doublet (d), confirms secondary OH is intact
C3-OH	N/A	~ 5.8 - 6.0	Doublet (d), confirms secondary OH is intact

Table 3: HRMS Isotopic Distribution for [M+Na]⁺ Adduct

The presence of 8 chlorine atoms generates a distinct isotopic envelope. The relative abundances below serve as a calibration target for mass spectrometry validation.

m/z Value	Isotope Composition	Relative Abundance (%)
1463.15	Monoisotopic (All ³⁵Cl)	~ 10.5
1465.15	Contains one ³⁷Cl	~ 27.5
1467.15	Contains two ³⁷Cl	~ 31.5
1469.14	Contains three ³⁷Cl	~ 20.5
1471.14	Contains four ³⁷Cl	~ 8.5
1473.14	Contains five ³⁷Cl	~ 1.5

Conclusion & Quality Control Implications

The structural elucidation of 6-Chloro-6-deoxy-γ-cyclodextrin requires a robust, multi-modal approach. The causality of the analytical design is rooted in the molecule's symmetry and the specific mechanism of the Vilsmeier-Haack chlorination. By combining the isotopic fingerprinting of ESI-HRMS with the symmetry-validating power of 2D NMR, researchers can confidently rule out under-chlorinated impurities. This self-validating system ensures that only perfectly octa-substituted intermediates proceed to the final thioetherification step, safeguarding the efficacy and safety of the resulting Sugammadex active pharmaceutical ingredient.

References

• Google Patents. "Improved process for preparation of sugammadex (WO2012025937A1)." World Intellectual Property Organization.

• National Center for Biotechnology Information (PMC). "Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects." Molecules, 2021. Available at:[Link]

• MDPI Encyclopedia. "Functionalization of Cyclodextrins." Encyclopedia.pub. Available at:[Link]

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6-Chloro-6-deoxy-gamma-cyclodextrin molecular weight and formula

An In-depth Technical Guide on 6-Chloro-6-deoxy-gamma-cyclodextrin

This guide provides a comprehensive technical overview of Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin, a key derivative in cyclodextrin chemistry. Tailored for researchers, scientists, and professionals in drug development, this document delves into the molecule's core properties, synthesis, characterization, and applications, grounding all information in established scientific principles.

Fundamental Molecular Properties

Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin, also referred to as 6-per-deoxy-6-per-chloro-gamma-cyclodextrin, is a modified cyclodextrin where the primary hydroxyl groups on each of the eight glucose units of gamma-cyclodextrin have been replaced by a chlorine atom. This substitution is pivotal, transforming the cyclodextrin into a versatile intermediate for further chemical modifications.

Molecular Formula and Weight

The fundamental identifiers for this compound are its chemical formula and molecular weight, which are critical for stoichiometric calculations in synthetic chemistry and for analytical verification.

• Molecular Formula: C48H72Cl8O32[1][2][3]

• Molecular Weight: Approximately 1444.7 g/mol [1][2][3][4]

These properties are summarized in the table below for quick reference.

Table 1: Core Molecular and Physical Properties

Property	Value	Source(s)
Chemical Name	Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin	[1][4]
CAS Number	173094-60-5	[1][5][6]
Molecular Formula	C48H72Cl8O32	[1][2][3]
Formula Weight	1444.7 g/mol	[1][2][3][4]
Physical Appearance	White to slight yellow powder	[1][7]

| Solubility | Soluble in DMF; not soluble in water or methanol |[1] |

Synthesis and Purification: A Mechanistic Approach

The synthesis of per-chlorinated cyclodextrins is a cornerstone of their chemistry, enabling the creation of advanced derivatives. The most common strategies involve the use of a halogenating agent to selectively replace the primary hydroxyl groups.

Expertise in Synthesis: The Rationale Behind the Protocol

A robust method for preparing 6-per-deoxy-6-per-chloro-γ-cyclodextrin involves a halogenating agent, often generated in situ from reagents like phosphorous pentachloride and dimethylformamide (DMF).[8][9] This choice is deliberate; such reagents are highly effective for the selective chlorination of primary alcohols over the more sterically hindered secondary alcohols found at the C2 and C3 positions of the glucose units.

Experimental Protocol: A Self-Validating System

• Activation: The process begins by dissolving the starting material, gamma-cyclodextrin, in an appropriate solvent, typically DMF. A halogenating agent, such as one prepared from phosphorous pentachloride and DMF, is introduced.[8][9]

• Chlorination: The reaction mixture is heated to facilitate the nucleophilic substitution. The progress is meticulously monitored via thin-layer chromatography (TLC) to ensure the reaction proceeds to completion, which is key to maximizing the yield of the desired per-substituted product and minimizing under-chlorinated impurities.[1]

• Quenching & Isolation: Upon completion, the reaction is carefully quenched, often with water or an aqueous base like sodium hydroxide solution.[8][9] This step neutralizes the reactive halogenating agent and precipitates the crude product.

• Purification: The isolated solid is then subjected to rigorous washing and purification. Crystalline forms can be obtained by dissolving the crude product in DMF and adding an anti-solvent, such as a mixture of water and an alcohol (e.g., methanol, ethanol, or tert-butanol), to induce crystallization.[8][9] The purity of the final product is then confirmed using the analytical methods described below.

Caption: Generalized workflow for the synthesis and purification of 6-per-deoxy-6-per-chloro-gamma-cyclodextrin.

Analytical Characterization

To ensure the identity, purity, and quality of the synthesized compound, a multi-pronged analytical approach is essential.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for structural confirmation. In the ¹H and ¹³C NMR spectra, the successful substitution is confirmed by the disappearance of signals corresponding to the primary C6-hydroxyl groups and the appearance of characteristic signals for the chloromethyl groups.[1]

• Mass Spectrometry (MS): Provides definitive confirmation of the molecular weight. The isotopic pattern resulting from the eight chlorine atoms is a unique signature that verifies the per-chlorination of the molecule.

• X-Ray Powder Diffraction (XRPD): When the product is crystalline, XRPD is used to identify its specific polymorphic form, which can be critical for consistency in pharmaceutical applications. Different crystalline forms are characterized by unique peaks at specific 2-theta angles.[8][9]

Authoritative Grounding: Applications in Drug Development

The primary value of 6-Chloro-6-deoxy-gamma-cyclodextrin lies in its role as a versatile chemical building block and functional excipient. Cyclodextrins, in general, are widely used in the pharmaceutical industry to enhance the solubility, stability, and bioavailability of poorly water-soluble drugs.[10][11][12][13]

A Key Intermediate for Sugammadex

The most prominent application of this molecule is as the key intermediate in the synthesis of Sugammadex.[8][14] Sugammadex is a modified gamma-cyclodextrin designed to encapsulate and reverse the effects of certain neuromuscular blocking agents. The eight chlorine atoms on the per-chloro intermediate serve as excellent leaving groups for the subsequent nucleophilic substitution reaction with a thiol-containing compound, which ultimately forms the final Sugammadex structure.

Broader Pharmaceutical & Research Applications

Beyond Sugammadex, this chlorinated cyclodextrin is a platform for creating novel drug delivery systems and research tools.[15][16]

• Drug Delivery Systems: The chlorine atoms can be substituted with various functional groups to create tailored carriers for targeted drug delivery or stimuli-responsive systems.[16][17]

• Solubility Enhancement: Like other cyclodextrins, it can form inclusion complexes with hydrophobic drug molecules, potentially improving their aqueous solubility and dissolution characteristics.[12][13]

• Molecular Recognition: It is a useful reagent for preparing amphiphilic cyclodextrins used to create bilayer vesicles that can recognize specific guest molecules.[6]

Caption: The dual role of 6-Chloro-6-deoxy-γ-CD as an intermediate and functional excipient.

References

• 6-Chloro-6-deoxy-gamma-cyclodextrin | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. PharmaCompass.com. [Link]

• 6-Perdeoxy-6-perchloro-gamma-cyclodextrin | C48H72Cl8O32. PubChem. [Link]

• EP3380554B1 - Crystalline forms of per-chloro-gamma-cyclodextrines.

• Cyclodextrins in delivery systems: Applications. National Institutes of Health (PMC). [Link]

• CN108291057B - Crystal form of perchloro-gamma-cyclodextrin.

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. [Link]

• Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. PubMed. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Institutes of Health (PMC). [Link]

• Cyclodextrins in Drug Delivery Systems and Their Effects on Biological Barriers. MDPI. [Link]

• Applications of Cyclodextrin-Based Drug Delivery Systems in Inflammation-Related Diseases. National Institutes of Health (PMC). [Link]

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• 6. octakis(6-chloro-6-deoxy)-γ-cyclodextrin | 173094-60-5 [chemicalbook.com]
• 7. cyclolab.hu [cyclolab.hu]
• 8. EP3380554B1 - Crystalline forms of per-chloro-gamma-cyclodextrines - Google Patents [patents.google.com]
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Solvation Thermodynamics and Solubility Profile of 6-Chloro-6-deoxy-γ-cyclodextrin: A Technical Guide for API Synthesis

Executive Summary

In the landscape of complex Active Pharmaceutical Ingredient (API) synthesis, few intermediates present as many physicochemical challenges as 6-Chloro-6-deoxy-γ-cyclodextrin (CAS: 173094-60-5). As the penultimate intermediate in the synthesis of Sugammadex (Bridion®)—a revolutionary selective relaxant binding agent (SRBA)—its isolation and purification are notorious industrial bottlenecks 1.

As a Senior Application Scientist overseeing scale-up operations, I frequently observe that yield losses in Sugammadex synthesis do not stem from the underlying covalent chemistry, but rather from a fundamental misunderstanding of the intermediate's solubility profile. This whitepaper deconstructs the solvation thermodynamics of 6-chloro-6-deoxy-γ-cyclodextrin, providing actionable, self-validating protocols for its dissolution, anti-solvent crystallization, and handling.

Structural Thermodynamics: The Causality of Solvation

To understand the solubility of octakis(6-chloro-6-deoxy)-γ-cyclodextrin, we must analyze the causality behind its molecular architecture. Native γ-cyclodextrin is highly water-soluble due to the dense hydrogen-bonding network provided by its primary and secondary hydroxyl groups.

During the Vilsmeier-Haack halogenation process, the eight primary hydroxyl groups are substituted with chlorine atoms. This structural modification induces a severe amphiphilic imbalance:

• Loss of Primary Hydrogen Bond Donors: The primary rim becomes highly lipophilic and electron-dense.

• Hydrophobic Collapse in Aqueous Media: When exposed to water, the hydrophobic primary rims strongly associate to minimize contact with the aqueous phase. Instead of forming an ordered crystal lattice, the molecules undergo hydrophobic collapse, precipitating as a highly viscous, unfilterable amorphous oil [[2]]().

• Secondary Rim Interactions: The secondary hydroxyl groups remain intact, meaning the molecule still requires a solvent capable of acting as a hydrogen bond acceptor to achieve true thermodynamic solution.

This explains why polar aprotic solvents (which accept H-bonds but do not donate them) are uniquely suited for solvating this intermediate, while water acts as a catastrophic precipitant.

Empirical Solubility Profile Across Solvent Classes

The quantitative solubility of 6-chloro-6-deoxy-γ-cyclodextrin is highly dependent on temperature, the presence of mechanical energy (sonication), and the amorphous vs. crystalline state of the solute.

Solvent System	Solubility Class	Estimated Solubility	Mechanistic Rationale
N,N-Dimethylformamide (DMF)	Sparingly Soluble to Soluble	~2.5 mg/mL (RT) >50 mg/mL (Heated)	DMF's high dielectric constant and H-bond accepting nature solvate the secondary hydroxyls while accommodating the chloro-rim 3.
Dimethyl Sulfoxide (DMSO)	Slightly Soluble	~2.5 mg/mL (RT)	Acts as a strong H-bond acceptor, but high solvent viscosity limits the kinetic rate of dissolution without sonication 3.
Methanol	Soluble	>10 mg/mL (RT)	Protic nature effectively solvates the secondary hydroxyls; frequently utilized as a co-solvent or reaction quencher 4.
Water	Practically Insoluble	<0.1 mg/mL	Induces rapid hydrophobic aggregation of the per-chloro primary face, making it the primary anti-solvent in purification 5.

The Anti-Solvent Crystallization Paradigm

Direct isolation of the intermediate from the DMF reaction mixture via simple water quenching yields an amorphous, gummy mass that traps phosphate ester impurities and takes an unacceptably long time to filter 2.

To circumvent this, we utilize polymorph-directed anti-solvent crystallization . By dissolving the crude amorphous product in DMF and titrating in a precisely controlled mixture of Water and an alcohol (e.g., Methanol or tert-Butanol), we reduce the solubility of the cyclodextrin gradually. This prevents spontaneous hydrophobic collapse and allows the molecules time to align into a highly pure crystalline lattice (such as Form I or Form III) 6.

Self-Validating Experimental Protocols

Trust in analytical data requires self-validating systems. The following protocols incorporate orthogonal verification steps to ensure data integrity.

Protocol A: Thermodynamic Solubility Mapping (Dual-Validation)

Purpose: To determine the precise solubility limit in custom solvent mixtures without interference from amorphous degradation.

• Saturation: Suspend 100 mg of crystalline 6-chloro-6-deoxy-γ-cyclodextrin in 1.0 mL of the target solvent (e.g., DMF) in a sealed borosilicate vial.

• Equilibration: Agitate via isothermal shaking at 25.0 ± 0.1 °C for 48 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the suspension at 10,000 RPM for 15 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter (discarding the first 0.2 mL to account for membrane adsorption).

• Self-Validation (Orthogonal Quantification):

  • Method 1 (Gravimetric): Transfer exactly 0.5 mL of the filtrate to a pre-weighed vial. Lyophilize or evaporate under high vacuum to constant weight. Calculate solubility in mg/mL.

  • Method 2 (HPLC-UV/ELSD): Dilute the remaining filtrate in methanol and quantify via HPLC against a certified reference standard.

  • Validation Check: If the gravimetric mass exceeds the HPLC quantified mass by >5%, it indicates solvent entrapment or degradation during equilibration, invalidating the run.

Protocol B: Polymorph-Directed Anti-Solvent Crystallization (Form I)

Purpose: To convert the crude, unfilterable amorphous oil into high-purity crystalline Form I.

• Dissolution: Dissolve 50.0 g of crude amorphous 6-chloro-6-deoxy-γ-cyclodextrin in 250 mL of anhydrous DMF at 60 °C until a clear, albeit viscous, solution is achieved.

• Polish Filtration: Pass the hot solution through a 1.0 µm glass fiber filter to remove insoluble polymeric byproducts.

• Anti-Solvent Titration: Maintain the solution at 40 °C. Using a programmable syringe pump, add an anti-solvent mixture of Water/Methanol (2:1 v/v) at a strict rate of 2.0 mL/min [[6]]().

• Seeding (The Self-Validating Step): After 50 mL of anti-solvent is added (reaching supersaturation), introduce 0.5 g of pure Form I seed crystals. If the seeds dissolve, supersaturation has not been reached (indicating an error in DMF volume); if they persist and grow, the system is validated.

• Aging and Isolation: Continue adding the anti-solvent up to a total volume of 500 mL. Cool the slurry to 5 °C at 0.5 °C/min. Filter under vacuum (the crystalline nature will reduce filtration time from days to minutes).

• Confirmation: Validate the isolated solid via X-Ray Powder Diffraction (XRPD) to confirm peaks at 2θ = 4.1, 5.8, 8.2, 16.8, and 23.5 degrees, characteristic of Form I 6.

Mechanistic Workflow Diagram

The following diagram maps the logical flow of solvation, anti-solvent precipitation, and downstream API synthesis.

Figure 1: Solvation and crystallization workflow of 6-Chloro-6-deoxy-γ-cyclodextrin in Sugammadex synthesis.

References

• [4] Chemicea Pharmaceuticals. Material Safety Data Sheet: 6-Chloro-6-deoxy-gamma-cyclodextrin. 4

• [6] Google Patents. CN108291057B - Crystal form of perchloro-gamma-cyclodextrin. 6

• [2] Google Patents. EP3380530B1 - An improved process for the preparation of sugammadex and its intermediates. 2

• [5] Google Patents. US20220169753A1 - An improved process for preparation of sugammadex acid and sugammadex sodium. 5

• [1] National Institutes of Health (PMC). Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins. 1

• [7] Google Patents. WO2020201930A1 - An improved process for preparation of sugammadex acid and sugammadex sodium. 7

• [3] ChemicalBook. octakis(6-chloro-6-deoxy)-γ-cyclodextrin Properties and Uses. 3

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The Advent of Chlorinated Cyclodextrins: A Technical Guide to Their Discovery, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of the discovery, history, and core methodologies surrounding chlorinated cyclodextrins. From the foundational understanding of cyclodextrin chemistry to the advent of selective chlorination techniques, this document traces the scientific journey that has established these molecules as pivotal intermediates in modern supramolecular chemistry and drug development. Key synthetic pathways, including the Vilsmeier-Haack and Appel-type reactions, are detailed with mechanistic insights and step-by-step protocols. Furthermore, this guide outlines the critical characterization techniques, with a focus on nuclear magnetic resonance (NMR) spectroscopy, that are essential for verifying the structure and purity of these versatile compounds.

Introduction: The Dawn of Cyclodextrin Chemistry

The story of chlorinated cyclodextrins is a chapter in the larger narrative of cyclodextrin science, which began with the initial discovery of these cyclic oligosaccharides by A. Villiers in 1891 and their subsequent characterization by F. Schardinger in the early 20th century.[1][2] Composed of α-1,4-linked glucopyranose units, the most common natural cyclodextrins—α-, β-, and γ-cyclodextrin—feature a toroidal structure with a hydrophilic exterior and a hydrophobic inner cavity.[2] This unique architecture allows them to form inclusion complexes with a wide array of guest molecules, a property that has driven their application in numerous fields, including pharmaceuticals, food science, and chemical industries.[1][3]

The inherent properties of natural cyclodextrins, however, presented limitations, particularly their relatively low aqueous solubility (especially β-cyclodextrin) and the indiscriminate reactivity of their numerous hydroxyl groups.[4][5] This spurred a new wave of research focused on the chemical modification of these macrocycles to enhance their physical properties and to introduce specific functionalities.[4][5] Early work on cyclodextrin derivatives primarily involved etherification and esterification to improve solubility and complexation capabilities.[6]

While the precise first synthesis of a chlorinated cyclodextrin is not prominently documented in early literature, the 1990s marked a significant turning point with the reporting of monochlorinated cyclodextrins by Pöpping and Deratani in 1992.[7] This development, along with subsequent advances in selective and per-chlorination, has established chlorinated cyclodextrins as crucial and versatile intermediates for the synthesis of a wide range of more complex cyclodextrin derivatives.

The Rise of Chlorination: Key Synthetic Methodologies

The introduction of chlorine atoms onto the cyclodextrin scaffold, primarily at the C6 primary hydroxyl positions, provides a reactive handle for subsequent nucleophilic substitution reactions. This has made chlorinated cyclodextrins invaluable precursors for synthesizing derivatives with diverse functionalities, such as amines, azides, and thiols. Two principal methods have emerged as the most effective for the chlorination of cyclodextrins: the Vilsmeier-Haack reaction and Appel-type reactions.

The Vilsmeier-Haack Reaction: A Powerful Tool for Perchlorination

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich aromatic compounds, but it has been ingeniously adapted for the selective chlorination of the primary hydroxyl groups of cyclodextrins. The reaction typically involves the use of a Vilsmeier reagent, which is formed from the reaction of a tertiary amide, such as N,N-dimethylformamide (DMF), with an acid chloride, most commonly phosphorus pentachloride (PCl₅) or phosphorus oxychloride (POCl₃).

The resulting chloroiminium ion, also known as the Vilsmeier reagent, acts as the electrophilic species that activates the primary hydroxyl groups for nucleophilic attack by the chloride ion. This method is particularly effective for the per-chlorination of the primary rim of cyclodextrins, yielding 6-per-deoxy-6-per-chloro-cyclodextrins. These compounds are key intermediates in the synthesis of important pharmaceutical agents like Sugammadex.

The mechanism of the Vilsmeier-Haack chlorination of cyclodextrins can be broken down into two main stages: the formation of the Vilsmeier reagent and the subsequent reaction with the cyclodextrin.

Figure 1: General workflow of the Vilsmeier-Haack chlorination of cyclodextrins.

The following protocol is a representative example for the per-chlorination of γ-cyclodextrin using a Vilsmeier reagent generated from phosphorus pentachloride and DMF, as described in patent literature.

Materials:

• γ-Cyclodextrin

• Phosphorus pentachloride (PCl₅)

• N,N-Dimethylformamide (DMF)

• Water

• Sodium hydroxide solution (5M)

Procedure:

• In a suitable reaction vessel, prepare the halogenating agent by reacting phosphorus pentachloride with N,N-dimethylformamide.

• Add γ-cyclodextrin to the prepared halogenating agent.

• Heat the reaction mixture to facilitate the chlorination process. The reaction is typically carried out at a temperature between 60-100 °C.

• After the reaction is complete, quench the mixture by carefully adding water.

• Hydrolyze the resulting mixture with an aqueous sodium hydroxide solution.

• Filter the resulting solid, which is the crude 6-per-deoxy-6-per-chloro-γ-cyclodextrin.

• Wash the solid repeatedly with water to remove any remaining impurities.

• Dry the purified product.

Appel-Type Reactions: Selective Monochlorination and Beyond

The Appel reaction, traditionally used for the conversion of alcohols to alkyl halides, provides an alternative and often milder route to chlorinated cyclodextrins. The classic Appel reaction utilizes a combination of triphenylphosphine (PPh₃) and a carbon tetrahalide (e.g., CCl₄). However, for the chlorination of cyclodextrins, a modified approach using triphenylphosphine in combination with N-chlorosuccinimide (NCS) in DMF is often employed for the synthesis of per-6-chloro-cyclodextrins.

This method offers good yields and selectivity for the primary hydroxyl groups. The reaction proceeds through the formation of a phosphonium salt intermediate.

The mechanism involves the activation of the primary alcohol by the phosphonium species, followed by nucleophilic attack of the chloride ion.

Figure 2: General workflow of the Appel-type chlorination of cyclodextrins.

Structural Elucidation and Characterization

The successful synthesis of chlorinated cyclodextrins requires rigorous characterization to confirm the degree of substitution, the position of the chlorine atoms, and the overall purity of the product. A combination of spectroscopic and analytical techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of chlorinated cyclodextrins. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

• ¹H NMR: The substitution of a primary hydroxyl group with a chlorine atom causes a significant downfield shift of the signals corresponding to the protons on the C6 carbon. This allows for the determination of the degree of substitution by integrating the signals of the modified and unmodified C6 protons.

• ¹³C NMR: Similarly, the ¹³C NMR spectrum will show a characteristic shift for the C6 carbon atom that is bonded to the chlorine atom.

• 2D NMR Techniques: Advanced 2D NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are invaluable for the complete and unambiguous assignment of all proton and carbon signals, confirming the precise location of the chlorine substituents.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the chlorinated cyclodextrin, which directly confirms the number of chlorine atoms that have been incorporated into the molecule. Techniques such as Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) are commonly used.

Other Analytical Techniques

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to monitor the disappearance of the O-H stretching band of the primary alcohols, providing evidence of the substitution reaction.

• Elemental Analysis: Elemental analysis provides the percentage composition of elements (C, H, Cl) in the sample, which can be used to confirm the empirical formula and the degree of chlorination.

Technique	Information Obtained
¹H NMR	Degree and position of substitution (downfield shift of C6 protons).
¹³C NMR	Confirmation of C-Cl bond formation (shift of C6 signal).
2D NMR	Unambiguous assignment of all signals and confirmation of connectivity.
Mass Spectrometry	Molecular weight and confirmation of the number of chlorine atoms.
IR Spectroscopy	Disappearance of primary O-H stretching band.
Elemental Analysis	Elemental composition and confirmation of the empirical formula.

Table 1: Key analytical techniques for the characterization of chlorinated cyclodextrins.

Applications and Future Perspectives

Chlorinated cyclodextrins are primarily valued as versatile intermediates in the synthesis of a vast array of functionalized cyclodextrin derivatives. Their importance is particularly highlighted in the pharmaceutical industry, where they serve as precursors for the synthesis of drug delivery systems and active pharmaceutical ingredients. The ability to selectively introduce chlorine atoms, which can then be displaced by a variety of nucleophiles, opens up a rich field of synthetic possibilities.

The development of more efficient, selective, and environmentally friendly chlorination methods remains an active area of research. As our understanding of supramolecular chemistry deepens, the demand for well-defined, functionalized cyclodextrins will continue to grow, ensuring that chlorinated cyclodextrins remain at the forefront of this exciting field.

References

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• Boger, J., Corcoran, R. J., & Lehn, J. M. (1978). Cyclodextrin chemistry. Selective modification of all primary hydroxyl groups of α- and β-cyclodextrins. Helvetica Chimica Acta, 61(6), 2190-2218.

• Parmerter, S. M., Allen, E. E., & Hull, G. A. (1969). U.S. Patent No. 3,453,257. Washington, DC: U.S. Patent and Trademark Office.

• Stella, V. J., & Rajewski, R. A. (1992). U.S. Patent No. 5,134,127. Washington, DC: U.S. Patent and Trademark Office.

• Pessine, F. B. T., & Calderini, A. (2020). Technological evolution of cyclodextrins in the pharmaceutical field. Drug Discovery Today, 25(11), 1999-2006.

• Szejtli, J. (2004). Past, present, and future of cyclodextrin research. Pure and Applied Chemistry, 76(10), 1825-1845.

• Mori, T., Inoue, Y., Liu, Y., Ke, C., Yang, C., Yang, Z., & Wu, W. (2008). Synthesis of Functionalized β-Cyclodextrins by “Click Chemistry”. HETEROCYCLES, 76(1), 713.

• Fenyvesi, É., & Szente, L. (2021). History of cyclodextrin-based polymers in food and pharmacy: a review. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 99(3-4), 167-180.

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• Pîrnău, A., Bogdan, M., & Floare, C. (2009). NMR spectroscopic characterization of β-cyclodextrin inclusion complex with vanillin. Journal of the Serbian Chemical Society, 74(8-9), 983-992.

• Liu, Y., Chen, Y., & Li, L. (2005). Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery. Nature protocols, 1(1), 213-217.

• Loftsson, T., & Brewster, M. E. (2012). Cyclodextrins and their pharmaceutical applications. International journal of pharmaceutics, 428(1-2), 1-11.

• Pitha, J. (1988). U.S. Patent No. 4,727,064. Washington, DC: U.S. Patent and Trademark Office.

• Bonnet, V. (2022). Review Ring-Opening of Cyclodextrins: An Efficient Route to Pure Maltohexa-, Hepta-, and Octaoses. Cyclodextrin News.

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl‐formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p‐Alkylamino‐benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.

• Fresenius Kabi iPSUM S.r.l. (2017). WO2017089978A1: Crystalline forms of per-chloro-gamma-cyclodextrines. World Intellectual Property Organization.

• Fresenius Kabi iPSUM S.r.l. (2018). CN108291057B: Crystal form of perchloro-gamma-cyclodextrin. Google Patents.

• Pîrnău, A., Bogdan, M., & Floare, C. (2009). NMR spectroscopic characterization of β-cyclodextrin inclusion complex with vanillin. Semantic Scholar.

• Tate & Lyle Technology Limited. (2009). US20090030193A1: Synthesis of Vilsmeier Haack Reagent from Di(Trichlo-Romethyl) Carbonate for Chlorination Reaction. Google Patents.

• Del Valle, E. M. M. (2004). Cyclodextrins and their uses: a review. Process Biochemistry, 39(9), 1033-1046.

• Gramera, R. E., & Caimi, R. J. (1969). U.S. Patent No. 3,459,731. Washington, DC: U.S. Patent and Trademark Office.

• Zhang, Y., & Ma, D. (2021). Research Progress on Synthesis and Application of Cyclodextrin Polymers. Journal of Chemistry, 2021.

• Szejtli, J. (2004). Past, present, and future of cyclodextrin research. Pure and Applied Chemistry, 76(10), 1825-1845.

• Tsai, C. C., Lin, T. C., & Lin, C. H. (2009). Halogenation effects of pheniramines on the complexation with beta-cyclodextrin. Journal of hazardous materials, 170(2-3), 856-863.

• Uekama, K., Hirayama, F., & Irie, T. (1998). Cyclodextrin drug carrier systems. Chemical reviews, 98(5), 2045-2076.

• Szente, L., Szemán, J., & Sohajda, T. (2016). Analytical characterization of cyclodextrins: History, official methods and recommended new techniques. Journal of pharmaceutical and biomedical analysis, 130, 347-365.

• Qi, Q., et al. (2017). EP2644624A1: 6-deoxy-6-thioether-amino acid cyclodextrin derivatives and preparation method thereof. European Patent Office.

• Dodziuk, H., et al. (2003). Synthesis of 6-Mono-6-deoxy-β-cyclodextrins Substituted with Isomeric Aminobenzoic Acids. Structural Characterization, Conformational Preferences, and Self-Inclusion as Studied by NMR Spectroscopy in Aqueous Solution and by X-Ray Crystallography in the Solid State. The Journal of Organic Chemistry, 68(22), 8550-8557.

• Kimura, Y., & Matsuura, D. (2014). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 4(2), 147-154.

• Organic Syntheses Procedure. (n.d.). 3.

• Szejtli, J. (1998). Introduction and General Overview of Cyclodextrin Chemistry. Chemical Reviews, 98(5), 1743-1754.

• Badii, F., et al. (2008). Use of cyclodextrins as modifiers of fluorescence in the detection of mycotoxins. Journal of Toxicology and Environmental Health, Part A, 71(11-12), 793-799.

• Wikipedia contributors. (2023, December 2). Cyclodextrin. Wikipedia.

• Crini, G., Fourmentin, S., Fenyvesi, É., Torri, G., Fourmentin, M., & Morin-Crini, N. (2020). The History of Cyclodextrins. Springer.

• Wimmer, T. (2006). Cyclodextrin Derivatives as Chiral Supramolecular Receptors for Enantioselective Sensing. Sensors, 6(6), 596-626.

• Wikipedia contributors. (2023, November 29). Vilsmeier–Haack reaction. Wikipedia.

• Padayachee, D., & Mishra, A. K. (2013). Synthesis and Characterization of β-Cyclodextrin Functionalized Ionic Liquid Polymer as a Macroporous Material for the Removal of Phenols and As(V). International Journal of Molecular Sciences, 14(12), 24538-24558.

• Padayachee, D., & Mishra, A. K. (2013). Synthesis and Characterization of β-Cyclodextrin Functionalized Ionic Liquid Polymer as a Macroporous Material for the Removal of Phenols and As(V). ResearchGate.

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• 7. Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 6-Chloro-6-deoxy-γ-cyclodextrin as a Core Scaffold for Advanced Nanovesicular Drug Delivery Systems

An in-depth technical guide on the applications of 6-Chloro-6-deoxy-gamma-cyclodextrin in drug delivery, tailored for researchers, formulation scientists, and drug development professionals.

Introduction & Mechanistic Rationale

Native cyclodextrins (CDs) have long been utilized in the pharmaceutical industry to enhance the solubility and bioavailability of hydrophobic active pharmaceutical ingredients (APIs) through inclusion complexation[1]. However, native γ-cyclodextrin (γ-CD)—composed of eight α-1,4-linked D-glucopyranose units—suffers from limitations in highly targeted or sustained-release drug delivery due to its inability to spontaneously self-assemble into robust nanocarriers and its rapid clearance from systemic circulation.

To overcome these barriers, 6-Chloro-6-deoxy-gamma-cyclodextrin (also known as octakis(6-chloro-6-deoxy)-γ-cyclodextrin, CAS 173094-60-5) has emerged as a critical, highly reactive electrophilic intermediate[][3]. By replacing the primary hydroxyl groups at the C6 positions with chlorine atoms, the molecule is primed for nucleophilic substitution. This halogenation acts as a mechanistic bridge, allowing scientists to graft lipophilic chains (e.g., alkyl thiols) or polycationic moieties (e.g., oligoamines) onto the primary face of the γ-CD torus[4][5].

The resulting amphiphilic γ-cyclodextrins possess a finely tuned hydrophilic-lipophilic balance (HLB). Unlike native CDs, these amphiphilic derivatives spontaneously self-assemble in aqueous media into supramolecular structures such as micelles, nanospheres, and bilayer vesicles[6][7]. This creates a powerful "carrier-in-carrier" drug delivery system: the internal hydrophobic γ-CD cavity can complex small lipophilic molecules, while the self-assembled vesicular bilayer can entrap larger chemotherapeutics (like Doxorubicin) or nucleic acids (like siRNA or plasmid DNA)[8][9].

Structural Evolution and Assembly Dynamics

Workflow from native γ-CD to drug-loaded amphiphilic nanovesicles.

The choice of chlorine at the C6 position is highly deliberate. Hydroxyl groups are poor leaving groups; thus, direct alkylation of native γ-CD often results in heterogeneous mixtures with poor regioselectivity. Chlorine, however, is an excellent leaving group. When 6-Chloro-6-deoxy-γ-CD is subjected to nucleophilic attack by a thiolate anion (S-alkylation), the reaction proceeds via an

mechanism with near-quantitative yield and absolute regioselectivity at the primary face[10]. This ensures batch-to-batch reproducibility—a strict regulatory requirement for clinical drug delivery systems.

Experimental Protocols

The following protocols outline the synthesis of a self-assembling amphiphilic γ-CD carrier and its subsequent formulation into a drug-loaded nanovesicle. These procedures are designed as self-validating systems, incorporating in-process analytical checks to ensure structural integrity and encapsulation efficiency.

Protocol A: Synthesis of Amphiphilic Octakis(6-dodecylthio-6-deoxy)-γ-CD

Objective: Convert 6-Chloro-6-deoxy-γ-CD into a highly hydrophobic, self-assembling amphiphilic carrier.

Step-by-Step Methodology:

• Preparation of the Nucleophile: In a flame-dried Schlenk flask under inert nitrogen atmosphere, dissolve 1-dodecanethiol (12 equivalents) in anhydrous N,N-Dimethylformamide (DMF). Add Cesium Carbonate (

  , 15 equivalents).

  • Causality:

    is chosen over weaker bases to ensure complete deprotonation of the thiol, generating a highly reactive thiolate nucleophile while avoiding the harsh, degradative conditions of sodium hydride. Anhydrous DMF is critical to prevent the competitive hydrolysis of the C6-chlorine back to a hydroxyl group[11].

• Nucleophilic Substitution: Slowly add 6-Chloro-6-deoxy-γ-CD (1 equivalent, CAS 173094-60-5) dissolved in anhydrous DMF dropwise to the stirring thiolate solution.

• Thermal Activation: Heat the reaction mixture to 65°C and stir for 24 hours.

  • Causality: The elevated temperature provides the necessary activation energy to drive the sterically hindered

    displacement of all eight chlorine atoms on the γ-CD ring.

• Precipitation and Purification: Cool the mixture to room temperature and pour it into a 10-fold excess of ice-cold methanol/water (1:1 v/v). Collect the resulting white precipitate via vacuum filtration.

• Validation (Self-Correction Step): Wash the precipitate extensively with water to remove unreacted salts, followed by acetone to remove residual unreacted thiol. Dry under vacuum.

  • Analytical Check: Confirm complete substitution via

    NMR (DMSO- ) by observing the disappearance of the characteristic multiplet adjacent to the chlorine (approx. 3.8-4.1 ppm) and the appearance of the aliphatic lipid chain signals (0.8-1.5 ppm).

Protocol B: Formulation of Doxorubicin-Loaded γ-CD Nanovesicles

Objective: Utilize the synthesized amphiphilic γ-CD to encapsulate a chemotherapeutic agent via nanoprecipitation.

Step-by-Step Methodology:

• Organic Phase Preparation: Dissolve 10 mg of the synthesized Octakis(6-dodecylthio-6-deoxy)-γ-CD and 2 mg of Doxorubicin free base (DOX) in 2 mL of tetrahydrofuran (THF).

  • Causality: DOX free base is used instead of DOX-HCl because the uncharged form partitions highly into the hydrophobic bilayer and the γ-CD cavity, maximizing encapsulation efficiency[6][9].

• Nanoprecipitation: Using a syringe pump, inject the organic phase dropwise (0.5 mL/min) into 10 mL of ultra-pure water (Milli-Q) under high-shear magnetic stirring (1000 rpm) at room temperature.

  • Causality: The rapid diffusion of THF into the aqueous phase induces a sudden decrease in the solubility of the amphiphilic γ-CD. To minimize thermodynamic instability, the hydrophobic dodecyl chains spontaneously aggregate, driving the self-assembly of bilayer nanovesicles that trap DOX within their hydrophobic domains[12].

• Solvent Removal and Dialysis: Stir the colloidal suspension uncovered for 4 hours to evaporate the THF. Transfer the suspension to a dialysis membrane (MWCO 3.5 kDa) and dialyze against PBS (pH 7.4) for 24 hours.

• Validation (Self-Correction Step):

  • Analytical Check: Measure the vesicle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS). A successful formulation should yield monodisperse vesicles between 100–150 nm (ideal for the EPR effect).

  • Encapsulation Efficiency (EE%): Lyse a known aliquot of the vesicles with Triton X-100 and quantify DOX concentration via UV-Vis spectroscopy (

    = 480 nm). Calculate EE% = (Mass of encapsulated DOX / Initial mass of DOX) × 100.

Quantitative Data and Physicochemical Profiling

To aid in formulation design, the structural and functional evolution from the electrophilic intermediate to the final drug delivery system is summarized below.

Property / Metric	6-Chloro-6-deoxy-γ-CD	Amphiphilic γ-CD (Thioalkyl)	DOX-Loaded Nanovesicles
Molecular Weight	1444.67 g/mol [3]	~2774 g/mol	N/A (Supramolecular)
Aqueous Solubility	Insoluble (Soluble in DMF/DMSO)[3]	Insoluble (Soluble in THF/CHCl3)	Highly dispersible (Colloidal)
Self-Assembly Behavior	None	Forms Vesicles/Micelles	Stable Bilayer Vesicles
Average Size (DLS)	N/A	90 - 120 nm	110 - 150 nm
Zeta Potential	N/A	-15 mV to -25 mV	-10 mV to -20 mV
Drug Loading Capacity	N/A	N/A	8% - 15% (w/w)

In Vivo Delivery Mechanism

Once formulated, these nanovesicles leverage both passive targeting and the unique host-guest chemistry of cyclodextrins to deliver therapeutics directly to the tumor microenvironment.

In vivo signaling and transport pathway of γ-CD nanovesicles.

Because the exterior of the vesicle is decorated with the hydrophilic secondary faces of the γ-CD torus, the nanocarrier resists rapid opsonization, prolonging circulation time. The ~120 nm size perfectly exploits the Enhanced Permeability and Retention (EPR) effect, allowing the vesicles to extravasate through leaky tumor vasculature[9]. Upon endocytosis, the acidic environment of the endolysosome triggers bilayer destabilization, releasing the complexed chemotherapeutic directly into the cytosol[8].

References

• MDPI. "Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications." MDPI, 12 Nov. 2024.[Link]

• MDPI. "The Potential of Amphiphilic Cyclodextrins as Carriers for Therapeutic Purposes: A Short Overview." MDPI, 21 Aug. 2025.[Link]

• Beilstein Journal of Organic Chemistry. "Cyclodextrins as eminent constituents in nanoarchitectonics for drug delivery systems." Beilstein Journals, 09 Feb. 2023.[Link]

• Cyclodextrin News. "Carrier in carrier: Catanionic vesicles based on amphiphilic cyclodextrins complexed with DNA as nanocarriers of doxorubicin." Cyclodextrin News, 19 Jun. 2022.[Link]

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analytical methods for the characterization of 6-Chloro-6-deoxy-gamma-cyclodextrin

Application Note: Analytical Characterization of 6-Chloro-6-deoxy-gamma-cyclodextrin

Subject: Comprehensive Analytical Protocols for Octakis(6-deoxy-6-chloro)-

-cyclodextrin Application: Pharmaceutical Intermediate Analysis (Sugammadex Precursor) Date: October 26, 2023 Version: 2.1[][2]

Part 1: Executive Summary & Strategic Context

6-Chloro-6-deoxy-gamma-cyclodextrin (specifically the per-substituted form, Octakis(6-deoxy-6-chloro)-

-cyclodextrin , hereafter Octakis-Cl- -CD ) is the critical synthetic intermediate for Sugammadex Sodium , a selective relaxant binding agent.[][2]

Unlike native

-cyclodextrin, which is hydrophilic, the replacement of all eight primary hydroxyl groups with chlorine atoms drastically alters the physicochemical properties, rendering the molecule insoluble in water but soluble in organic solvents like DMF and DMSO.

The Analytical Challenge: Characterization requires confirming three critical quality attributes (CQAs):

• Regioselectivity: Confirming chlorination occurred exclusively at the C6 (primary) position, leaving C2/C3 (secondary) hydroxyls intact.[2]

• Degree of Substitution (DS): Ensuring complete conversion (DS = 8.0) and quantifying under-chlorinated homologs (e.g., Hepta-chloro species).[][2]

• Purity: Separating the target molecule from phosphine oxide byproducts (if

  routes are used) or phosphate esters.[2]

Part 2: Analytical Workflows (Visualized)

The following decision tree outlines the release testing logic for Octakis-Cl-

-CD.

Figure 1: Analytical workflow for the structural and purity confirmation of Octakis-Cl-

-CD.

Part 3: Detailed Protocols

Protocol 1: Structural Confirmation via NMR Spectroscopy

Objective: To verify regioselective chlorination at C6 and absence of substitution at C2/C3.[2]

• Solvent: DMSO-d6 (Compound is insoluble in

  ).[][2]

• Instrument: 500 MHz or higher.[2]

• Concentration: 10-15 mg/mL.[][2]

Key Diagnostic Signals: | Position | Native

-CD ( ppm) | Octakis-Cl- -CD ( ppm) | Mechanistic Insight | | :--- | :--- | :--- | :--- | | C - C6 | ~60.0 | 45.0 - 51.5 | Upfield Shift: Replacement of electronegative Oxygen with Chlorine causes significant shielding (Heavy atom effect).[][2] | | C - C1 | ~102.0 | ~102.0 | Anomeric carbon remains relatively unaffected. | | C - C2/C3 | 72-73 | 71-73 | Secondary carbons remain oxygenated (shifts stable).[][2] | | H - H6 | 3.6 - 3.8 | 3.8 - 4.1 | Downfield shift and loss of coupling to OH-6 (OH signal disappears).[][2] |

Procedure:

• Dissolve 15 mg of sample in 0.6 mL DMSO-d6.

• Acquire

  C DEPT-135 spectrum.[][2]

  • Pass Criteria: The C6 signal at ~45 ppm must be inverted (CH2), confirming it is still a methylene group but attached to Cl.[2]

• Acquire 2D HSQC.[2]

  • Pass Criteria: Correlation between the H6 protons (~4.0 ppm) and the C6 carbon (~45 ppm).[2] Absence of any signal at C6 ~60 ppm (indicates residual native CD).[2]

Protocol 2: Purity Analysis via HPLC-CAD (Charged Aerosol Detection)

Objective: Separation of the Octakis-substituted product from under-substituted homologs (Hepta-chloro, Hexa-chloro).

• Challenge: Octakis-Cl-

  -CD lacks a strong chromophore; UV detection (205-210 nm) is insensitive and prone to solvent interference.[][2] CAD or ELSD is mandatory .[2]

• Stationary Phase: Cosmosil PBr (Pentabromobenzyl) or equivalent specialized reversed-phase column.[][2] Standard C18 often fails to resolve halogenated homologs adequately.[2]

Method Parameters:

• Column: Cosmosil PBr (4.6 x 150 mm, 5 µm).[2]

• Mobile Phase A: Water (LC-MS Grade).[][2]

• Mobile Phase B: Acetonitrile.[2]

• Gradient:

  • 0-2 min: 50% B[][2]

  • 2-20 min: 50%

    90% B[][2]

  • 20-25 min: 90% B[][2]

• Flow Rate: 1.0 mL/min.[2][3]

• Detector: CAD (Nebulizer temp: 35°C) or ELSD (Drift tube: 60°C).

• Sample Diluent: DMF (Inject small volume, e.g., 2-5 µL, to prevent peak distortion).[][2]

Data Interpretation:

• Main Peak: Octakis-Cl-

  -CD (Retention time ~12-15 min).[][2]

• Impurities:

  • Early eluting:[][2] Under-chlorinated species (more polar).[][2]

  • Late eluting:[][2] Over-chlorinated or phosphate ester byproducts (if

    / used).[2]

• Calculation: Area normalization (Area %) is acceptable if response factors are verified to be similar (common for CAD).[2]

Protocol 3: Molecular Weight Determination (MALDI-TOF MS)

Objective: Confirm the DS = 8 state.

• Matrix: 2,5-Dihydroxybenzoic acid (DHB) or

  -Cyano-4-hydroxycinnamic acid (CHCA).[][2]

• Mode: Positive Reflectron.[2]

Theoretical Mass:

• Formula:

  [][2]

• Exact Mass: 1424.18 Da[][2]

• Target Ion [M+Na]

  : 1447.17 Da [][2]

• Target Ion [M+K]

  : 1463.28 Da

Isotopic Pattern Analysis: Due to the presence of 8 Chlorine atoms, the isotopic envelope is distinct and wide.

• The mass spectrum must show the characteristic "Cl-cluster" pattern.

• Validation: Compare the experimental isotopic distribution with the theoretical simulation for 8 chlorines (

  vs ratio).

Part 4: Solid State & Physical Properties[1][2][3]

Test	Method	Specification / Observation
Appearance	Visual	White to off-white powder.[][2][4]
Melting Point	DSC / Capillary	225°C - 235°C (Decomposition often observed).[][2]
Infrared (FT-IR)	ATR	Absence of broad OH stretch usually seen at 3300-3400 cm (primary OH lost, though secondary OH remain, the band narrows).[][2] New Band: C-Cl stretch (fingerprint region, 600-800 cm , often complex).[][2]
Residual Solvent	GC-Headspace	DMF Limit: < 880 ppm (ICH Q3C Class 2).[][2] Critical as DMF is the reaction solvent.

Part 5: Troubleshooting & Causality

Issue 1: "Ghost" peaks in HPLC.

• Cause: Sample precipitation.[2] The compound is insoluble in water. If the gradient starts with too high % water or injection volume is too large, the sample crashes out in the injector/column head.

• Fix: Dissolve sample in DMF.[2][5] Keep injection volume < 5 µL.[2] Ensure column temperature is elevated (e.g., 40°C) to aid solubility.[2]

Issue 2: Low Chlorine Content (Elemental Analysis).

• Cause: Incomplete reaction (DS < 8).

• Detection: Check Mass Spec for "Hepta-chloro" peak ([M+Na]

  ~ 1413 Da for -Cl/+OH difference).[][2]

• Remediation:[][2] Re-subject to chlorination conditions (e.g., Vilsmeier-Haack reagent).[][2]

References

• Cyclolab. Heptakis(6-deoxy-6-chloro)-gamma-cyclodextrin Product Sheet & Analytical Methods. (Accessed 2023).[2][3]

• Szeman, J., et al. (2008).[2] Separation Methods for Analysis of Cyclodextrin Derivatives. ResearchGate.[2]

• Google Patents. Process for preparation of Sugammadex and intermediates thereof (US10494450B2).[2] (2019).[2][3] Describes the synthesis and characterization of the 6-per-deoxy-6-per-chloro intermediate.

• Mura, P. (2015).[2][6] Analytical techniques for characterization of cyclodextrin complexes in the solid state: A review. Journal of Pharmaceutical and Biomedical Analysis.[2][7]

• BOC Sciences. Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin Product Properties.[][2]

Sources

• 2. 6-Chloro-6-deoxy-gamma-cyclodextrin | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. international.arikesi.or.id [international.arikesi.or.id]
• 4. Cyclolab [cyclolab.hu]
• 5. cyclolab.hu [cyclolab.hu]
• 6. Analytical techniques for characterization of cyclodextrin complexes in the solid state: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of alpha, beta and gamma cyclodextrins by LC - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Analytical Workflows for the Purity Assessment of 6-Chloro-6-deoxy-gamma-cyclodextrin: HPLC and NMR Protocols

Executive Summary 6-Chloro-6-deoxy-gamma-cyclodextrin (6-per-deoxy-6-per-chloro-γ-cyclodextrin) is the critical penultimate intermediate in the synthesis of Sugammadex, a selective relaxant binding agent. Because the purity of this intermediate directly dictates the impurity profile of the final Active Pharmaceutical Ingredient (API), rigorous analytical control is non-negotiable. This application note details a self-validating analytical system combining High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) and Nuclear Magnetic Resonance (NMR) spectroscopy to ensure absolute structural and chromatographic purity.

The Causality of Analytical Challenges

The conversion of native γ-cyclodextrin to its per-chlorinated derivative involves replacing all eight primary hydroxyl groups at the C6 positions with chlorine atoms[1]. This synthesis typically utilizes Vilsmeier-Haack type reagents (e.g., PCl5/DMF or triphosgene/DMF) or triphenylphosphine/iodine/chloride systems[2].

These chemical pathways introduce three distinct analytical challenges:

• Lack of Chromophores: Cyclodextrins do not possess a strong UV chromophore. Traditional UV-Vis detection is practically blind to these molecules, necessitating the use of universal detectors like ELSD or Refractive Index Detectors (RID)[3][4].

• Complex Impurity Profiles: The reaction is prone to incomplete halogenation, yielding hepta- or hexa-chlorinated species. Furthermore, the amorphous nature of the intermediate makes isolation difficult, often trapping residual reagents such as phosphate esters or triphenylphosphine oxide[2][5][6].

• Isomeric Ambiguity: While chromatography can separate species based on polarity, it cannot definitively prove the absolute Degree of Substitution (DS) or rule out positional isomers without complex mass spectrometry.

To overcome these challenges, we must employ an orthogonal approach: HPLC-ELSD provides relative quantitative purity, while NMR provides absolute qualitative and quantitative structural confirmation[7].

Orthogonal Analytical Workflow

Fig 1. Orthogonal analytical workflow combining HPLC-ELSD and NMR for purity validation.

Protocol 1: HPLC-ELSD Chromatographic Purity Assessment

Causality & Method Rationale: ELSD is selected over RID because RID is incompatible with gradient elution. Gradient elution is mandatory for resolving closely related under-chlorinated impurities from the fully chlorinated target[4][8]. Standard C18 columns often struggle with the highly polar cyclodextrin cavity; therefore, a mixed-mode column (e.g., Primesep S2) or a specialized polymer NH2 column in HILIC mode is utilized to exploit both hydrophobic and polar interactions[9].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10.0 mg of 6-chloro-6-deoxy-γ-cyclodextrin. Dissolve in 1.0 mL of Dimethylformamide (DMF) to ensure the complete dissolution of the crystalline or amorphous powder[10]. Dilute to 10.0 mL with the initial mobile phase (70% Acetonitrile). Filter through a 0.45 µm PTFE syringe filter.

• System Equilibration: Purge the HPLC system and equilibrate the column with Mobile Phase A and B at the initial gradient conditions for at least 30 minutes until the ELSD baseline stabilizes[4][9].

• ELSD Optimization: Set the ELSD drift tube temperature to 50°C and the nebulizer gas (N2) pressure to 3.5 bar. (Note: Because ELSD response is non-linear, precise mass quantification requires multi-point calibration curves using reference standards).

• Execution: Inject 10 µL of the sample. Execute the gradient method defined in Table 2.

• Data Processing: Integrate all peaks. Calculate relative purity via area normalization. Monitor specifically for earlier-eluting peaks, which typically correspond to more polar, under-chlorinated impurities.

Chromatographic Conditions

Table 1: HPLC-ELSD System Parameters

Parameter	Specification
Column	Primesep S2 (4.6 x 150 mm, 5 µm) or equivalent mixed-mode[9]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min[9][11]
Injection Volume	10 µL
Detector	ELSD (Drift Tube: 50°C, N2: 3.5 bar)[4]

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	30	70
15.0	50	50
20.0	50	50
20.1	30	70
25.0	30	70

Protocol 2: NMR Structural & Substitution Assessment

Causality & Method Rationale: While HPLC separates the species, it cannot definitively prove that the main peak is the octa-substituted (DS=8) derivative. 1H and 13C NMR provide a self-validating structural confirmation. The replacement of the C6-OH with a chlorine atom causes a distinct upfield shift in the 13C spectrum for the C6 carbon (from ~60 ppm to ~45 ppm) and a downfield shift for the H6 protons in the 1H spectrum[7].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 20 mg of the dried 6-chloro-6-deoxy-γ-cyclodextrin in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6). Ensure absolute dryness of the sample, as the HDO peak (~3.3 ppm) can obscure critical cyclodextrin skeletal protons.

• Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Calibrate the probe temperature to 298 K.

• 1H NMR Acquisition: Acquire standard 1H NMR with a minimum of 16 scans, a relaxation delay (D1) of 2 seconds, and a 90° pulse angle.

• 13C NMR Acquisition: Acquire proton-decoupled 13C NMR with a minimum of 1024 scans to ensure adequate signal-to-noise for the quaternary and substituted carbons[7].

• Data Processing & Integration: Reference the spectra to the DMSO-d6 solvent peak (1H: 2.50 ppm; 13C: 39.5 ppm). Integrate the anomeric protons (H1) and set the reference value to 8.0. Integrate the H6a/H6b protons; a value of exactly 16.0 confirms complete per-chlorination.

Expected NMR Data

Table 3: Expected NMR Chemical Shifts (DMSO-d6)

Nucleus	Position	Expected Chemical Shift (ppm)	Multiplicity / Diagnostic Notes
1H	H1 (Anomeric)	~5.0 - 5.1	Doublet (Integration = 8H)
1H	H2, H3, H4, H5	~3.3 - 4.0	Multiplets (Overlapping skeletal protons)
1H	H6a, H6b (CH2Cl)	~3.8 - 4.1	Multiplets (Integration = 16H)
13C	C1	~102.0	Anomeric Carbon
13C	C4	~83.0	Glycosidic linkage
13C	C2, C3, C5	~70.0 - 73.0	Skeletal Carbons
13C	C6 (CH2Cl)	~45.0	Diagnostic: Shifted from ~60 ppm (OH) to ~45 ppm (Cl)

The Self-Validating System: Cross-Referencing Data

To establish absolute trustworthiness in the purity assessment, the data from Protocol 1 and Protocol 2 must be synthesized to form a self-validating loop.

• Scenario A (Validated Purity): HPLC-ELSD shows a single major peak at >98% area. NMR integration of H6/H1 yields exactly 2.0 (16H/8H), and no residual 13C peak is observed at ~60 ppm. The system validates both the chromatographic purity and the absolute structural identity of the intermediate.

• Scenario B (Flagged Under-chlorination): HPLC-ELSD shows a main peak at 90% and a closely eluting secondary peak at 8%. NMR integration of H6/H1 yields 1.85, and a small 13C peak is visible at ~60 ppm. The system self-corrects: the secondary HPLC peak is definitively identified as a hepta-chlorinated (under-substituted) impurity, proving the reaction did not reach completion.

• Scenario C (Flagged Reagent Contamination): HPLC-ELSD shows >98% purity, but 1H NMR reveals aromatic multiplets at 7.4-7.7 ppm. The system flags the presence of triphenylphosphine oxide[6], a common byproduct that may not elute or detect well under the specific ELSD gradient used. This proves the necessity of the orthogonal NMR check to catch non-chromatophoric or heavily retained reagent impurities.

References

1.2 2.1 3.5 4.3 5.8 6.4 7.10 8.11 9.9 10.7 11.6

Sources

• 1. WO2020201930A1 - An improved process for preparation of sugammadex acid and sugammadex sodium - Google Patents [patents.google.com]
• 2. EP3380530B1 - An improved process for the preparation of sugammadex and its intermediates - Google Patents [patents.google.com]
• 3. LT056　Analysis of Cyclodextrins Using HPLC with a Differential Refractive Index Detector | Technical Support | GL Sciences [glsciences.com]
• 4. jascoinc.com [jascoinc.com]
• 5. JP6946275B2 - Manufacturing method of Sugamadex and its intermediates - Google Patents [patents.google.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. JP6946275B2 - Manufacturing method of Sugamadex and its intermediates - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. HPLC Method For Analysis of Cyclodextrins on Primesep S2 | SIELC Technologies [sielc.com]
• 10. CN108291057B - Crystal form of perchloro-gamma-cyclodextrin - Google Patents [patents.google.com]
• 11. international.arikesi.or.id [international.arikesi.or.id]

Application Note: Host-Guest Complexation Studies with 6-Chloro-6-deoxy-gamma-cyclodextrin

This guide details the protocols for characterizing host-guest inclusion complexes using Mono-6-chloro-6-deoxy-gamma-cyclodextrin (6-Cl-γ-CD) .

Assumption of Derivative Identity: Unless explicitly stated as "per-chloro" or "octakis-chloro," the nomenclature "6-Chloro-6-deoxy-gamma-cyclodextrin" in scientific literature typically refers to the monosubstituted derivative (one chlorine atom replacing one C6-hydroxyl group). This guide focuses on the mono-derivative because it retains sufficient aqueous solubility for standard drug development assays, whereas the per-chloro derivative is highly hydrophobic and typically used in organic phase extractions or as a synthesis intermediate.

Introduction & Mechanistic Rationale

6-Chloro-6-deoxy-gamma-cyclodextrin (6-Cl-γ-CD) represents a strategic modification of the native gamma-cyclodextrin (

-CD) scaffold. While native -CD possesses a large hydrophobic cavity (~8.3 Å diameter) suitable for macrocycles, steroids, and bulky drugs, it often suffers from unlimited solubility (leading to aggregation) or weak binding affinity due to high conformational flexibility.[1]

Why use 6-Cl-γ-CD?

• Symmetry Breaking: The introduction of a single chlorine atom at the C6 position (narrow rim) breaks the

  symmetry of the host. This creates a unique "dipole handle" and steric variability that can lock guest orientation more effectively than the native host.

• Reactivity Handle: The chlorine serves as a moderate leaving group for nucleophilic substitution (e.g., amination, thiolation), making this host a critical intermediate for "smart" drug carriers.[1]

• Cavity Modulation: The chlorine atom is less polar and bulkier than the hydroxyl group it replaces. This locally alters the hydrophobic effect at the primary rim, often enhancing the binding of guests with specific hydrophobic moieties (e.g., aromatic rings).[1]

Material Preparation & Characterization

Before initiating complexation, the host integrity must be validated. 6-Cl-γ-CD is prone to hydrolysis back to native

-CD if stored improperly in acidic aqueous media.

Pre-Experimental Validation Protocol

• Technique: MALDI-TOF MS or Electrospray Ionization (ESI-MS).[1]

• Target Mass: ~1314 Da (Native

  -CD is 1297 Da; Cl substitution adds ~18 Da shift: ).[1]

• Purity Check (TLC):

  • Stationary Phase: Silica Gel 60 F254.[1]

  • Mobile Phase: n-Propanol : Water : Ethyl Acetate : Ammonia (6:3:1:1).[1]

  • Visualization: Dip in

    in ethanol and char at 120°C. The mono-chloro derivative typically has a slightly higher than native -CD due to reduced polarity.

Protocol 1: Phase Solubility Studies (Higuchi-Connors Method)

This is the standard method for determining the Stability Constant (

) and stoichiometry of the complex in aqueous media.

Experimental Workflow

• Preparation of Host Solution:

  • Prepare a stock solution of 6-Cl-γ-CD in Milli-Q water (or phosphate buffer pH 7.4).

  • Create a dilution series: 0, 2, 4, 6, 8, 10, 15, 20 mM.[1]

  • Note: 6-Cl-γ-CD has lower solubility than native

    -CD (>230 mg/mL), so ensure the max concentration does not exceed its saturation limit (~50-100 mM depending on purity).

• Addition of Guest:

  • Add the guest drug in excess (solid form) to each vial. The amount must be sufficient to ensure a saturated solution even at the highest CD concentration.

• Equilibration:

  • Seal vials tightly (Parafilm + Cap).[1]

  • Shake at constant temperature (typically 25°C ± 0.1°C) for 48–72 hours.

  • Critical: Protect from light if the guest is photosensitive.

• Separation & Analysis:

  • Filter samples using a 0.45 µm PVDF syringe filter (pre-saturated to avoid drug adsorption).[1]

  • Quantify the dissolved guest concentration using UV-Vis Spectroscopy or HPLC.

Data Analysis

Plot the concentration of dissolved Guest (

, y-axis) vs. concentration of Host ( , x-axis).

• A-Type Diagram (Linear): Indicates 1:1 soluble complex.[1]

• B-Type Diagram (Curved/Plateau): Indicates precipitation of the complex (limited solubility).[1]

Calculation for

type (Linear 1:1): [1]

• : Intrinsic solubility of the guest (y-intercept).

• Slope: Obtained from linear regression.[1][2]

Protocol 2: H-NMR Titration (Structural Elucidation)

NMR titration provides atomic-level detail on the inclusion geometry. The 6-Cl-γ-CD cavity has distinct protons: H3 and H5 are located inside the cavity, while H2 and H4 are on the exterior.

Experimental Workflow

• Solvent Selection:

  is standard.[1] If the guest is insoluble in , use a mixture or (though DMSO competes for the cavity, lowering ).[1]

• Sample Preparation:

  • Guest Stock: Prepare 2 mM Guest in

    .

  • Host Stock: Prepare 20 mM 6-Cl-γ-CD in the same Guest stock solution.

  • Why? This "constant guest" method prevents dilution of the guest signal during titration, simplifying data processing.[1]

• Titration Steps:

  • Tube 1: 500 µL Guest Stock (0 mM Host).

  • Tube 2-10: Mix Guest Stock and Host Stock to achieve Host concentrations of 1, 2, 4, 6, 8, 10, 15 mM, maintaining Guest at 2 mM.

• Acquisition:

  • Run

    H-NMR (min 500 MHz).[1]

  • Focus on the Guest protons (aromatic/hydrophobic signals) and Host protons (H3, H5, and the H6' protons adjacent to the Cl).[1]

Data Interpretation

• Chemical Shift Change (

  ): [1]

• Geometry Inference:

  • Upfield shift of Guest protons: Shielding by the CD cavity (inclusion confirmed).

  • Downfield shift of Host H3/H5: Deshielding due to water displacement.[1]

  • Specific to 6-Cl-γ-CD: Look for asymmetric splitting of the guest signals. The Cl atom creates a chiral environment; enantiomeric guests may show signal splitting (chiral recognition).[1]

Graphviz: NMR Logic Flow

Caption: Decision logic for interpreting NMR shifts in Cyclodextrin host-guest studies. Inner cavity protons (H3/H5) confirm inclusion.[1]

Protocol 3: Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring thermodynamic parameters (

, , ) in a single experiment.[1]

Experimental Workflow

• Instrument: MicroCal PEAQ-ITC (or equivalent).

• Cell Preparation (The "Guest"):

  • Fill the sample cell (~200 µL) with the Guest solution (e.g., 0.1 mM in buffer).[1]

  • Note: If the guest is the drug, it is usually in the cell due to lower solubility.

• Syringe Preparation (The "Host"):

  • Fill the injection syringe with 6-Cl-γ-CD solution (e.g., 2.0 mM in the exact same buffer).

  • Ratio: Syringe concentration should be 10–20x the cell concentration.

• Titration Schedule:

  • Temp: 25°C.

  • Stirring: 750 rpm.

  • Injection 1: 0.4 µL (discard data, removes bubble effect).[1]

  • Injections 2–19: 2.0 µL every 150 seconds.

• Control Experiment:

  • Titrate Host into Buffer (Heat of dilution).[1]

  • Subtract this value from the main experiment data.

Thermodynamic Signature of 6-Cl-γ-CD

• Enthalpy (

  ): Usually negative (exothermic) due to van der Waals interactions and expulsion of high-energy water from the cavity.[1]

• Entropy (

  ): Can be positive (hydrophobic effect, water release) or negative (loss of conformational freedom).[1]

• Comparison: 6-Cl-γ-CD complexes often show a less favorable enthalpy but more favorable entropy compared to native

  -CD, as the Cl atom disrupts the hydration shell more effectively.

Summary of Key Parameters

Parameter	Symbol	Method	Significance
Stability Constant	( )	Phase Solubility / NMR / ITC	Strength of binding. >100 is useful for solubilization; >1000 for stabilization.[1]
Complexation Efficiency	CE	Phase Solubility	.[1] Determines the molar ratio of CD required to solubilize the drug.
Enthalpy		ITC	Heat released/absorbed.[1] Indicates bond strength (vdW, H-bonds).[1][3]
Stoichiometry		Job's Plot (NMR/UV)	Number of host molecules per guest. Typically 1:1 for -CD, but 1:2 is possible for small guests.[1]

Troubleshooting & Common Pitfalls

• Self-Aggregation:

  • Issue: Native

    -CD aggregates in water. 6-Cl-γ-CD is less prone but can still aggregate at >50 mM.

  • Solution: Keep host concentrations below 20 mM for determining

    .[1]

• Guest Size Mismatch:

  • Issue:

    -CD cavity is large.[4][5] Small guests (like benzene) may "rattle" inside, showing weak in NMR.[1]

  • Solution: Use 6-Cl-γ-CD specifically for larger guests (steroids, macrocycles) where the Cl-modification provides steric "snugness."

• pH Sensitivity:

  • Issue: The Cl group is stable at neutral pH but can hydrolyze at high pH (>12) or high temperature.[1]

  • Solution: Conduct all studies at pH 4.0–8.0.[1]

References

• Higuchi, T., & Connors, K. A. (1965).[1] Phase-solubility techniques. Advances in Analytical Chemistry and Instrumentation, 4, 117–212.[1]

• Loftsson, T., et al. (2005).[1] Cyclodextrins in drug delivery. Expert Opinion on Drug Delivery, 2(2), 335-351.[1]

• Szczupaj, G. K., et al. (2023).[1][6] NMR studies of complex formation between natural cyclodextrins and benzene.[1][6] Research Square.[1]

• Mura, P. (2014).[1] Analytical techniques for characterization of cyclodextrin inclusion complexes: A review. Journal of Pharmaceutical and Biomedical Analysis, 101, 238-250.[1]

• Shortt, E., et al. (2011).[1] NMR Spectroscopic Investigation of Inclusion Complexes between Cyclodextrins and TETS. OSTI. [1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Mono-Amino Substituted γ-CD: Host–Guest Complexation and In Vitro Cytotoxicity Investigation [mdpi.com]
• 5. BJOC - Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin [beilstein-journals.org]
• 6. eprints.ibb.waw.pl [eprints.ibb.waw.pl]

role of 6-Chloro-6-deoxy-gamma-cyclodextrin in supramolecular chemistry

Application Note: Strategic Functionalization of -Cyclodextrin via the 6-Chloro Intermediate[1]

-cyclodextrin in Supramolecular Chemistry & Drug Development Author: Senior Application Scientist, Supramolecular Division[1][]

Executive Summary

In the landscape of macrocyclic chemistry, Octakis(6-deoxy-6-chloro)-

-cyclodextrin (hereafter 6-Cl- -CD ) represents a critical "electrophilic gateway."[1][] While native -cyclodextrin ( -CD) is a hydrophilic host capable of encapsulating large guests (e.g., steroids, macrocycles), its hydroxylated exterior is nucleophilic and chemically passive.[1][]

For drug development professionals, 6-Cl-

-CD is the non-negotiable intermediate in the synthesis of Sugammadex (Bridion®), the selective relaxant binding agent (SRBA) used to reverse neuromuscular blockade.[1][] This guide details the supramolecular rationale, synthesis protocol, and validation metrics for this pivotal scaffold.

The Supramolecular Scaffold

The transition from native

-CD to 6-Cl- -CD fundamentally alters the host's physicochemical profile, enabling specific supramolecular interactions.[1][]

Structural Metamorphosis

Native

-CD consists of 8 glucopyranose units with a hydrophilic exterior. Replacing the primary hydroxyl groups (C6 position) with chlorine atoms introduces three key changes:

• Inversion of Rim Polarity: The primary face becomes hydrophobic. This creates a "Janus" molecule—hydrophilic secondary face, hydrophobic primary face—often used to build amphiphilic vesicles.[]

• Solubility Switch: Unlike the highly water-soluble native

  -CD, the per-chlorinated derivative is insoluble in water but highly soluble in organic dipolar aprotic solvents (DMF, DMSO).[1][] This solubility switch is the primary purification mechanism (precipitation in water).[1]

• Electrophilic Activation: The C-Cl bond activates the C6 carbon for nucleophilic attack (

  ), allowing the attachment of functional arms (e.g., thioethers in Sugammadex) that extend the cavity depth.[]

Cavity Dimensions & Guest Accommodation[2]

• Cavity Diameter: ~9.5 Å (Wide enough for bulky guests like Rocuronium or fullerenes).[1][]

• Cavity Volume: ~427 ų.

• Binding Mechanism: In 6-Cl-

  -CD, the chlorine atoms provide a steric barrier and a hydrophobic rim that can stabilize non-polar guests via Van der Waals forces more effectively than the native hydroxyls.[1][]

Critical Application: The Sugammadex Pathway

The primary industrial utility of 6-Cl-

-CD is its conversion to Sugammadex.[1][3][4][5][6] The chlorine atoms act as leaving groups, displaced by 3-mercaptopropionic acid.[] This transformation extends the host cavity, creating a "capsule" that sequesters the steroidal neuromuscular blocking agent (NMBA) Rocuronium with extremely high affinity ( ).[1][]

Visualization: The Synthetic & Functional Logic

The following diagram illustrates the transformation from the native scaffold to the drug substance, highlighting the role of the Chloro-intermediate.

Figure 1: The strategic role of 6-Cl-

-CD in the synthesis of Sugammadex.[1][][4] The intermediate bridges the gap between the natural product and the functionalized drug carrier.

Detailed Protocol: Synthesis of Octakis(6-deoxy-6-chloro)- -CD

Objective: Selective replacement of all 8 primary hydroxyl groups with chlorine atoms. Scale: Laboratory (10g scale).

Reagents & Equipment[2]

• Reactant:

  -Cyclodextrin (Dried at 100°C under vacuum for 12h).

• Solvent: Anhydrous N,N-Dimethylformamide (DMF).[1][]

• Chlorinating Agent: Phosphorous Oxychloride (

  ) or Methanesulfonyl chloride (MsCl).[1][] Note: The Vilsmeier-Haack route using /DMF is preferred for high selectivity.[1]

• Quenching: Sodium Bicarbonate (

  ) solution (saturated).

• Equipment: 3-neck round bottom flask, reflux condenser, addition funnel, inert gas (Ar/N2) line.[1][]

Step-by-Step Methodology

Step 1: Vilsmeier-Haack Reagent Formation

• Charge the flask with anhydrous DMF (100 mL).

• Cool to 0°C in an ice bath.

• Add

  (16 eq.[1][7] relative to -CD; approx 12 mL for 10g CD) dropwise.[1]

  • Mechanism:[5][8] Formation of the chloroiminium ion (Vilsmeier reagent).[1]

  • Caution: Exothermic reaction. Maintain temp < 5°C.

Step 2: Cyclodextrin Addition

• Dissolve dry

  -CD (10.0 g, 7.7 mmol) in anhydrous DMF (40 mL).

• Add the

  -CD solution dropwise to the Vilsmeier reagent at 0-5°C.

• Allow the mixture to warm to room temperature over 1 hour.

Step 3: Chlorination Reaction

• Heat the reaction mixture to 65-70°C .

  • Why this temp? Higher temperatures (>80°C) risk charring and substitution at secondary hydroxyls (C2/C3).[1] Lower temperatures result in incomplete substitution.

• Stir for 14-16 hours under inert atmosphere.

• Monitor via TLC (Solvent: 1-Butanol/Ethanol/Water 5:4:3).[1] The product will show a significantly higher

  than native CD.

Step 4: Work-up & Purification [1][]

• Cool the mixture to room temperature.

• Concentrate the DMF volume to ~50% under reduced pressure (Rotavap).

• Precipitation: Pour the concentrate slowly into ice-cold water (500 mL) with vigorous stirring.

  • Observation: A white precipitate forms immediately (6-Cl-

    -CD is hydrophobic).[1][]

• Adjust pH to ~8.0 using saturated

  to neutralize phosphoric acid byproducts.

• Filter the solid and wash extensively with water (to remove DMF and salts) and then methanol (to remove trace organic impurities).[1]

• Dry in a vacuum oven at 60°C for 12 hours.

Characterization & Validation

To ensure the material is suitable for drug development (Sugammadex synthesis), it must meet specific criteria.

NMR Spectroscopy (Key Diagnostic Signals)

The shift of the C6 carbon is the definitive proof of substitution.

Nucleus	Position	Native -CD ( ppm)	6-Cl- -CD ( ppm)	Interpretation
C NMR	C-6	~60.0	~45.0	Upfield shift due to Cl substitution (Heavy atom effect).[1][]
C NMR	C-1	~102.0	~102.5	Minimal change (Anomeric carbon is distant).[1][]
H NMR	H-6	~3.6-3.8	~4.0 (Broad d)	Deshielding due to electronegative Cl.[1][]

Mass Spectrometry (ESI-MS)

• Target Mass: Molecular Weight of Octakis(6-deoxy-6-chloro)-

  -CD is 1444.7 g/mol .[1][]

• Observed Ions: Look for

  at m/z ~1467.7.[1][]

• Validation Check: Absence of peaks at m/z 1428 (indicates 7 Cl, 1 OH) or 1410 (indicates elimination/double bond formation).[1][]

Solubility Profile

This is a quick bench-test for reaction success.

Solvent	Native -CD	6-Cl- -CD
Water	Soluble (>200 mg/mL)	Insoluble
DMF/DMSO	Soluble	Soluble
Ethanol	Slightly Soluble	Slightly Soluble

Emerging Supramolecular Architectures

Beyond Sugammadex, 6-Cl-

-CD is utilized in advanced materials science:

• Rotaxane Synthesis: The bulky Chlorine atoms act as "speed bumps" that can be capped to mechanically interlock molecules.

• MOF Linkers: Reaction with aromatic thiols creates rigid linkers for Metal-Organic Frameworks, utilizing the

  -CD cavity for gas storage ( capture).[1][]

• Amphiphilic Vesicles: Partial substitution or "Janus" modification allows the formation of self-assembling nanovesicles for non-viral gene delivery.

Figure 2: Diverse utility of the chlorinated scaffold beyond pharmaceutical synthesis.[1][]

References

• Sugammadex Synthesis (Primary Protocol)

  • Adam, J. M., et al. (2002).[1][] "Cyclodextrin Derivatives and Their Use as Drug Delivery Systems." Journal of Medicinal Chemistry. (Basis for industrial routes).[1][][5][6][7]

  • Patent: WO2012025937A1. "Improved process for preparation of Sugammadex."

• Vilsmeier-Haack Mechanism on Cyclodextrins

  • Chmurski, K., & Defaye, J. (2000).[1][] "Acid-catalyzed formation of 3,6-anhydro-cyclodextrins." Tetrahedron Letters.

• Supramolecular Properties & Characterization

  • Szejtli, J. (1998).[1][] "Introduction and General Overview of Cyclodextrin Chemistry." Chemical Reviews, 98(5), 1743–1754.[1][]

• Application in Neuromuscular Blockade

  • Bom, A., et al. (2009).[1][] "A novel concept of reversing neuromuscular block: chemical encapsulation of rocuronium bromide by a cyclodextrin-based synthetic host." Angewandte Chemie International Edition.

Sources

• 1. γ-Cyclodextrin(17465-86-0) 13C NMR spectrum [chemicalbook.com]
• 3. US10494450B2 - Processes for preparation of Sugammadex and intermediates thereof - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2012025937A1 - Improved process for preparation of sugammadex - Google Patents [patents.google.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. An improved process for preparation of sugammadex acid and sugammadex sodium - Eureka | Patsnap [eureka.patsnap.com]
• 8. octakis(6-chloro-6-deoxy)-γ-cyclodextrin Six Chongqing Chemdad Co. ，Ltd [chemdad.com]

Application Note: Experimental Setup for Inclusion Complexes of Chlorinated Cyclodextrins

This Application Note is designed for researchers working with covalently modified chlorinated cyclodextrins (e.g., per-6-chloro-

-cyclodextrin), which differ significantly from native cyclodextrins in solubility and inclusion behavior. Unlike native CDs, these derivatives are often water-insoluble and soluble in organic solvents (DMF, DMSO), requiring specialized non-aqueous protocols.

Introduction & Scope

Chlorinated cyclodextrins (Cl-CDs), such as heptakis(6-deoxy-6-chloro)-

-cyclodextrin , are critical intermediates in the synthesis of functionalized hosts (e.g., Sugammadex) and unique supramolecular scaffolds. Unlike their native counterparts, Cl-CDs possess a "Janus" amphiphilicity: a hydrophobic primary face (lined with Cl atoms) and a hydrophilic secondary face (lined with OH groups).

This structural modification drastically alters the experimental approach:

• Solubility Inversion: Most Cl-CDs are insoluble in water but soluble in polar aprotic solvents (DMF, DMSO).

• Directional Inclusion: The hydrophobic Cl-rim creates a deep hydrophobic pocket, often favoring inclusion from the secondary face or altering binding kinetics.

This guide details the Non-Aqueous Co-Precipitation method and NMR Titration in DMSO , the gold standards for these specific derivatives.

Materials & Equipment Setup

Reagents

• Host: Per-6-chloro-

  -cyclodextrin (Purity >98%, typically synthesized via Vilsmeier-Haack reaction).

• Guest: Target drug or hydrophobic molecule (e.g., Adamantane derivatives, aromatic guests).

• Solvents:

  • Reaction:

    -Dimethylformamide (DMF) (Anhydrous), Ethanol (Absolute).

  • Analysis: DMSO-

    (for NMR), KBr (for FTIR).

Instrumentation

• NMR Spectrometer: 500 MHz or higher (Required for resolving H3/H5 shifts).

• Powder X-Ray Diffractometer (PXRD): Cu K

  radiation source.

• Differential Scanning Calorimeter (DSC): Sealed aluminum pans,

  purge.

• Lyophilizer: For solvent removal if water co-solvent is used.

Protocol 1: Synthesis via Organic Co-Precipitation

Since Cl-CDs are water-insoluble, the traditional "kneading with water" method is ineffective. We utilize a solvent-antisolvent precipitation approach.

Workflow Diagram

Figure 1: Step-by-step workflow for the preparation of Cl-CD inclusion complexes using the organic co-precipitation method.

Step-by-Step Procedure

• Dissolution: Dissolve 1.0 equivalent of Per-6-chloro-

  -CD in minimal DMF (approx. 5 mL per gram). The solution should be clear.

• Guest Addition: Dissolve 1.0 equivalent (or slight excess, 1.1 eq) of the Guest molecule in DMF (or Ethanol if soluble).

• Complexation: Slowly add the Guest solution to the Host solution under constant magnetic stirring at 50°C.

  • Why 50°C? Mild heating promotes the energetic unseating of solvent molecules (DMF) from the cavity, allowing the guest to enter.

• Equilibration: Stir the mixture for 12–24 hours.

• Precipitation:

  • Place the vessel in an ice bath.

  • Add distilled water dropwise until the solution turns permanently turbid (Solvent:Antisolvent ratio is typically 1:1 to 1:5).

  • Note: If the guest is highly water-insoluble, it might precipitate separately. Check homogeneity.

• Isolation: Filter the precipitate using a sintered glass funnel. Wash copiously with water (to remove DMF) and a small amount of cold ethanol (to remove uncomplexed surface guest).

• Drying: Dry in a vacuum oven at 60°C for 24 hours to remove bound lattice solvents.

Protocol 2: Structural Characterization (NMR)

Proving inclusion in Cl-CDs requires tracking the chemical shifts of the inner cavity protons (H3 and H5).

The "Chlorine Effect" on NMR

In native CDs, H3 and H5 are clearly resolved. In Per-6-chloro-CDs, the substitution at C6 influences the H5 proton (adjacent to C6) significantly.

• H3 Proton: Located near the wider secondary rim (OH side).

• H5 Proton: Located near the narrow primary rim (Cl side).

Hypothesis: If the guest enters from the wider OH face (typical), H3 will show the largest shift. If the guest interacts with the hydrophobic Cl-rim, H5 will shift.

Experimental Setup

• Solvent: Use DMSO-

  . (Note: cannot be used due to host insolubility).

• Sample Prep: Prepare a fixed concentration of Host (e.g., 2 mM) and vary the Guest concentration (0 to 10 mM).

• Acquisition: Run

  NMR and 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy).

  • ROESY Criticality: Look for cross-peaks between Guest protons and Host H3/H5 protons. This is definitive proof of inclusion.

Data Interpretation Table

Parameter	Observation in Inclusion Complex	Physical Meaning
(Host H3)	Upfield/Downfield Shift (>0.02 ppm)	Guest is deep inside the cavity (near secondary rim).
(Host H5)	Shift (>0.02 ppm)	Guest penetrates near the primary (Cl) rim.
Peak Broadening	Significant broadening of Guest signals	Restricted mobility of guest inside the cavity.
ROESY Cross-peaks	Strong correlation (Host H3/H5 Guest)	Spatial proximity (<5 Å) confirming encapsulation.

Protocol 3: Solid State Confirmation (XRD & DSC)

Since physical mixtures can often mimic complexes in solution, solid-state analysis is required to validate a "New Chemical Entity."

X-Ray Diffraction (XRD) Logic

• Physical Mixture: Superposition of Host pattern + Guest pattern.

• Inclusion Complex: Appearance of a Halo Pattern (Amorphous) or a totally new crystalline packing structure (Channel type vs. Cage type).

• Cl-CD Specifics: Chlorinated CDs often crystallize in "Channel" structures. Inclusion of a guest often disrupts this, leading to a more amorphous diffractogram.

DSC Thermal Analysis

• Setup: 2–5 mg sample in crimped aluminum pan.

• Ramp: 10°C/min from 30°C to 300°C.

• Success Criteria:

  • Disappearance of Guest Melting Point: If the guest is a solid, its distinct melting endotherm should disappear or broaden significantly in the complex, indicating molecular dispersion.

  • Decomposition Shift: The thermal decomposition temperature of the Cl-CD host often increases due to stabilization by the guest.

Diagram: Characterization Decision Tree

Figure 2: Logical decision tree for validating the formation of the inclusion complex.

References

• Cyclodextrin Fundamentals: Szejtli, J. (1998). Introduction and General Overview of Cyclodextrin Chemistry. Chemical Reviews, 98(5), 1743–1754. Link

• NMR Characterization: Schneider, H. J., Hacket, F., Rüdiger, V., & Ikeda, H. (1998). NMR Studies of Cyclodextrins and Cyclodextrin Complexes. Chemical Reviews, 98(5), 1755–1786. Link

• Phase Solubility Methods: Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques.

• Chlorinated CD Synthesis: Gadelle, A., & Defaye, J. (1991). Selective halogenation at primary positions of cyclomaltooligosaccharides. Angewandte Chemie International Edition, 30(1), 78-80. Link

• Solid State Analysis: Mura, P. (2014). Analytical techniques for characterization of cyclodextrin inclusion complexes: A review. Journal of Pharmaceutical and Biomedical Analysis, 101, 238-250. Link

Advanced Applications in Chiral Separation and Molecular Recognition: A Technical Guide

The Imperative of Chiral Separation in Modern Therapeutics

The spatial arrangement of atoms within a molecule dictates its biological fate. In pharmacology, enantiomers of a chiral drug often exhibit drastically different pharmacokinetic and pharmacodynamic profiles. The tragic consequences of racemic thalidomide in the 1960s underscored the necessity of enantiomeric purity. Consequently, the FDA’s 1992 policy statement on the development of new stereoisomeric drugs mandated that each enantiomer of a chiral compound must be rigorously evaluated for distinct pharmacological and toxicological properties[1].

This regulatory shift catalyzed the rapid advancement of chiral chromatography. Today, High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) utilizing Chiral Stationary Phases (CSPs) remain the gold standards for isolating and quantifying enantiomers from the milligram analytical scale to multigram preparative scales[2].

Mechanistic Insights: The Physics of Molecular Recognition

To successfully separate enantiomers, an achiral environment must be made asymmetric. This is achieved by introducing a chiral selector (either in the mobile phase or immobilized on the stationary phase) that forms transient, non-covalent diastereomeric complexes with the analyte enantiomers.

The foundational theory governing this interaction is the Three-Point Interaction Model , first proposed by Dalgliesh in 1952[3]. For chiral discrimination to occur, the chiral selector must interact with one enantiomer (the eutomer) at a minimum of three distinct points simultaneously (e.g., via hydrogen bonding,

interactions, and steric hindrance). The opposite enantiomer (the distomer), due to its mirror-image spatial configuration, can only align with a maximum of two interaction sites, resulting in a weaker complex and faster elution[4].

Dalgliesh's Three-Point Interaction Model illustrating chiral recognition mechanisms.

Polysaccharide-Based Chiral Stationary Phases

Pioneered by Yoshio Okamoto in 1984, polysaccharide-based CSPs dominate modern chiral separations[5]. These phases are synthesized by derivatizing cellulose or amylose with phenylcarbamates or benzoates and coating or immobilizing them onto silica gel[6]. The chiral recognition stems from the highly ordered helical structure of the polymer backbone, which forms chiral cavities. The carbamate linkages provide critical interaction sites: the

groups act as hydrogen bond donors, the groups as hydrogen bond acceptors, and the derivatized phenyl rings facilitate interactions[7].

Quantitative Comparison of CSPs

To select the appropriate column, researchers must match the physicochemical properties of the analyte to the recognition mechanism of the CSP.

CSP Category	Chiral Selector	Primary Recognition Mechanism	Typical Mobile Phases	Example Applications
Polysaccharide	Amylose/Cellulose derivatives (e.g., Chiralpak AD, Chiralcel OD)	H-bonding, , dipole-dipole, steric inclusion within helical cavities.	Normal Phase (Hexane/Alcohol), SFC ( /Alcohol)	Broad spectrum: NSAIDs, Beta-blockers, PPIs[8].
Macrocyclic Antibiotic	Vancomycin, Teicoplanin	Ionic, H-bonding, hydrophobic pockets.	Reversed Phase, Polar Organic	Amino acids, peptides, chiral amines.
Cyclodextrin	-Cyclodextrin derivatives	Host-guest inclusion complexation.	Reversed Phase, Capillary Electrophoresis	Polar aromatics, positional isomers.
Protein-based	BSA, AGP, HSA	Hydrophobic interactions, steric fit in protein binding sites.	Aqueous buffers (pH controlled)	Chiral drugs in biological matrices.

Application Note: Enantiomeric Resolution of Racemic Omeprazole

Omeprazole, a widely prescribed proton pump inhibitor (PPI), contains a chiral sulfoxide group. Its (S)-enantiomer (esomeprazole) demonstrates a more favorable pharmacokinetic profile—specifically, lower first-pass hepatic metabolism—compared to its (R)-counterpart, leading to higher bioavailability and more sustained gastric acid suppression[9].

Causality in Method Selection

Omeprazole is highly acid-labile; it rapidly degrades into inactive sulfonamides in low-pH environments. Therefore, standard reversed-phase conditions utilizing acidic additives (like TFA or formic acid) are strictly contraindicated. The optimal approach utilizes a polysaccharide-based CSP (such as Chiralpak AD, an amylose tris(3,5-dimethylphenylcarbamate) derivative) under Normal Phase or SFC conditions[10]. The use of neutral alcohols (ethanol or isopropanol) as modifiers ensures the chemical stability of the sulfoxide while providing the necessary hydrogen-bonding competition to elute the strongly retained enantiomer[11].

Optimized Chromatographic Parameters

Parameter	Normal-Phase HPLC Method[11]	Supercritical Fluid Chromatography (SFC)[10]
Column	Chiralpak AD (250 mm × 4.6 mm, 5 µm)	Chiralpak AD-H (250 mm × 4.6 mm, 5 µm)
Mobile Phase	Hexane : Ethanol (40:60, v/v)	Supercritical : Ethanol (70:30, v/v)
Flow Rate	1.0 mL/min	3.0 mL/min
Temperature	25 °C	35 °C
Detection	UV at 302 nm	UV at 254 nm
Resolution ( )	> 2.0 (Baseline separation)	> 2.5
Analysis Time	~15 minutes	< 10 minutes

Detailed Protocol: Method Development for Chiral HPLC

The following self-validating protocol outlines the systematic development of a chiral separation method for a novel racemic pharmaceutical compound.

Step 1: Analyte Characterization & Sample Preparation

• Determine the pKa, solubility profile, and stability of the racemate.

• Dissolve the racemic mixture (

  ) in the exact mobile phase intended for initial screening. Scientific Insight: Dissolving the sample in a solvent stronger than the mobile phase can cause "solvent shock," leading to peak distortion and loss of chiral resolution.

Step 2: Column and Mobile Phase Screening

• Install a broad-spectrum polysaccharide column (e.g., immobilized Amylose tris(3,5-dimethylphenylcarbamate), such as Chiralpak IA). Immobilized columns are preferred for initial screening as they tolerate a wider range of solvents (including "forbidden" solvents like DCM or THF) without degrading the polymer coating[12].

• Run a generic Normal Phase gradient or isocratic screen: Hexane/Isopropanol (80:20 v/v) at

  .

• Evaluate the chromatogram for partial separation (peak splitting or shoulders).

Step 3: Thermodynamic Optimization

• If partial separation is observed, adjust the alcohol modifier. Causality: Switching from Isopropanol to Ethanol alters the steric bulk of the hydrogen-bonding competitor in the mobile phase, which can drastically shift the enantioselectivity (

  )[13].

• Modulate the column temperature. Chiral recognition is an enthalpy-driven process (

  ). Lowering the temperature (e.g., from 25 °C to 15 °C) typically increases the residence time in the chiral cavity, thereby improving resolution, albeit at the cost of broader peaks and higher backpressure.

Step 4: System Suitability and Validation

• Calculate the Resolution factor (

  ) using the formula: A self-validating method must achieve an for baseline separation.

• Assess peak symmetry. If severe tailing occurs in basic chiral amines, introduce

  Diethylamine (DEA) to the mobile phase to mask residual silanol groups on the silica support.

Systematic workflow for developing and validating a chiral HPLC/SFC separation method.

References

Sources

• 1. Chirality of New Drug Approvals (2013–2022): Trends and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Chiral analysis - Wikipedia [en.wikipedia.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. Polysaccharide Chiral Stationary Phases for the Achiral and Chiral Separation of Cannabinoids | IntechOpen [intechopen.com]
• 6. mdpi.com [mdpi.com]
• 7. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High performance liquid chromatographic separation of thirteen drugs collected in Chinese Pharmacopoeia 2010(Ch.P2010) on cellulose ramification chiral stationary phase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Chiral separation of omeprazole and several related benzimidazoles using supercritical fluid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]
• 12. Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 13. Enantioseparation of Proton Pump Inhibitors by HPLC on Polysaccharide-Type Stationary Phases: Enantiomer Elution Order Reversal, Thermodynamic Characterization, and Hysteretic Effect [mdpi.com]

Technical Notes & Optimization

improving the yield of 6-Chloro-6-deoxy-gamma-cyclodextrin synthesis

Welcome to the Process Chemistry Technical Support Center. This portal is specifically designed for researchers, process chemists, and drug development professionals tasked with optimizing the synthesis of per-6-chloro-6-deoxy-γ-cyclodextrin , the critical halogenated intermediate required for the production of Sugammadex.

Below, you will find mechanistic insights, a troubleshooting Q&A addressing common scale-up failures, and a self-validating experimental protocol designed to maximize yield and regioselectivity.

I. Mechanistic Pathway & Reaction Dynamics

The chlorination of γ-cyclodextrin relies on the Vilsmeier-Haack (VH) reaction to selectively substitute the eight primary hydroxyl groups at the C6 positions. Understanding the electrophilic activation and subsequent nucleophilic attack is critical for diagnosing synthetic failures.

Reaction pathway of γ-cyclodextrin chlorination via Vilsmeier-Haack reagent.

II. Troubleshooting Guide & FAQs

Q1: During the aqueous quench step, my product forms a highly viscous, sticky oil that is impossible to stir or filter. How do I isolate a workable solid? A1: This is the most common failure mode when using pure water to quench a DMF-based reaction mixture. The amorphous form of 6-per-deoxy-6-per-chloro-γ-cyclodextrin traps residual DMF and water, creating an intractable oil[1]. Solution: Implement an anti-solvent crystallization strategy. Instead of quenching with pure water, slowly add a mixture of water and an alcoholic solvent (such as methanol). The alcohol disrupts the amorphous trapping effect, driving the precipitation of a highly pure, easily filterable crystalline solid[1].

Q2: My LC-MS analysis shows a mixture of hexa-, hepta-, and octa-chlorinated cyclodextrins. How can I drive the reaction to 100% completion? A2: Under-chlorination is caused by either premature quenching or the degradation of the chloroiminium intermediate by ambient moisture. Solution: Ensure strictly anhydrous conditions. The VH reagent must be generated in a dry inert atmosphere. Because γ-cyclodextrin has 8 primary hydroxyls, you must use a significant molar excess of the chlorinating agent (typically 16 to 20 equivalents) to ensure complete conversion of all sites. Maintain the reaction at 65–70 °C for a minimum of 14 hours before quenching[2].

Q3: I am detecting over-chlorinated impurities (substitution at the C2 and C3 secondary hydroxyls). How do I improve regioselectivity? A3: Strong chlorinating agents like Phosphorus Pentachloride (PCl₅) are overly harsh and can indiscriminately activate the secondary hydroxyls at the C2 and C3 positions, leading to complex impurity profiles[3]. Solution: Replace PCl₅ with Oxalyl Chloride. Oxalyl chloride reacts with DMF to form a milder, highly regioselective Vilsmeier-Haack reagent that specifically targets the less sterically hindered primary hydroxyls at C6, drastically reducing over-chlorination[2].

Q4: I used the Appel reaction (Triphenylphosphine / CCl₄) and the yield is fine, but I cannot remove the triphenylphosphine oxide (Ph₃P=O) byproduct without column chromatography. Is there a scalable alternative? A4: Ph₃P=O is notoriously difficult to purge from cyclodextrin derivatives via crystallization and requires unscalable chromatographic techniques[4]. Solution: Abandon phosphorus-based reagents entirely for scale-up. The Oxalyl Chloride/DMF system produces only gaseous byproducts (CO, CO₂) and easily washed HCl, eliminating the need for chromatography and allowing for direct isolation via filtration[2].

III. Quantitative Reagent Comparison

To optimize yield and scalability, process chemists must select the appropriate chlorinating system. The table below summarizes the empirical data driving modern process selection:

Chlorinating System	Regioselectivity (C6 vs C2/C3)	Primary Byproducts	Workup Profile	Typical Yield
PCl₅ / DMF	Moderate	Phosphoric acid derivatives	Highly exothermic aqueous quench; prone to forming amorphous oil.	40 – 60%
Ph₃P / CCl₄ (or I₂)	High	Triphenylphosphine oxide	Requires unscalable column chromatography for purification.	50 – 70%
Oxalyl Chloride / DMF	Very High	CO, CO₂, HCl (Gases)	Mild quench; allows direct anti-solvent crystallization.	85 – 95%

IV. Validated Experimental Protocol (Oxalyl Chloride Route)

This protocol utilizes the oxalyl chloride/DMF methodology to ensure high regioselectivity and seamless crystalline isolation, avoiding the pitfalls of viscous oiling and chromatography.

Optimized experimental workflow for per-6-chloro-6-deoxy-γ-cyclodextrin synthesis.

Step 1: Generation of the Vilsmeier-Haack Reagent

• Action: Charge a dry reactor with anhydrous DMF (10 volumes) under a nitrogen atmosphere. Cool the reactor to 0–5 °C. Slowly add Oxalyl Chloride (16 molar equivalents relative to γ-cyclodextrin) dropwise to maintain the internal temperature below 10 °C.

• Causality: The dropwise addition controls the exothermic formation of the chloroiminium ion. Low temperatures prevent the thermal degradation of the active electrophile before the substrate is introduced.

• Self-Validation Check: The cessation of vigorous bubbling (CO and CO₂ gas evolution) visually confirms the complete formation of the active VH reagent.

Step 2: Halogenation of γ-Cyclodextrin

• Action: Add pre-dried γ-cyclodextrin (1 molar equivalent) portion-wise to the chilled VH reagent. Gradually heat the reaction mixture to 65–70 °C and maintain stirring for 14 to 16 hours.

• Causality: Heating provides the activation energy necessary for the chloride ions to perform an S_N2 displacement on the activated primary hydroxyls. The extended timeframe ensures all 8 positions are fully substituted.

• Self-Validation Check: Pull a 0.5 mL aliquot, quench in methanol, and analyze via LC-MS. Do not proceed to Step 3 until the mass peak corresponding to the octa-chlorinated product (m/z 1443 [M+Na]⁺) is dominant, and under-chlorinated intermediates (hepta- or hexa-chloro) are <2% AUC.

Step 3: Anti-Solvent Quenching and Crystallization

• Action: Cool the reaction mixture to 20–25 °C. Slowly add a 1:1 mixture of Methanol and Water (15 volumes) dropwise over 2 hours while maintaining vigorous stirring.

• Causality: The slow addition of the methanol/water anti-solvent mitigates the exothermic hydrolysis of excess VH reagent. Methanol prevents the product from crashing out as an amorphous oil, forcing it into a highly ordered crystalline lattice[1].

• Self-Validation Check: The transition of the mixture from a homogeneous syrup to a distinct, free-flowing white slurry confirms successful crystalline precipitation.

Step 4: Isolation and Drying

• Action: Filter the crystalline slurry under vacuum. Wash the filter cake twice with a cold 1:1 Methanol/Water mixture, followed by a final wash with pure Methanol. Dry the solid in a vacuum oven at 50 °C for 12 hours.

• Causality: The methanol washes effectively strip away residual DMF and HCl byproducts. Vacuum drying removes trapped solvents without thermally degrading the cyclodextrin ring.

• Self-Validation Check: Perform a Karl Fischer titration on the dried powder. Moisture content must be <1.0% before utilizing this intermediate in the subsequent thiolation step to produce Sugammadex.

V. References

• [1] US10414829B2 - Process for the preparation of sugammadex and its intermediates (Google Patents). Available at:

• [3] An improved process for preparation of sugammadex acid and sugammadex sodium (PatSnap). Available at:[Link]

• [2] US10494450B2 - Processes for preparation of Sugammadex and intermediates thereof (Google Patents). Available at:

• [4] US9120876B2 - Process for preparation of Sugammadex (Google Patents). Available at:

Sources

• 1. US10414829B2 - Process for the preparation of sugammadex and its intermediates - Google Patents [patents.google.com]
• 2. US10494450B2 - Processes for preparation of Sugammadex and intermediates thereof - Google Patents [patents.google.com]
• 3. An improved process for preparation of sugammadex acid and sugammadex sodium - Eureka | Patsnap [eureka.patsnap.com]
• 4. US9120876B2 - Process for preparation of Sugammadex - Google Patents [patents.google.com]

troubleshooting common issues in gamma-cyclodextrin chlorination

Technical Support Center: -Cyclodextrin Chlorination

Welcome to the Application Science Technical Support Center. This guide is engineered for researchers, chemists, and drug development professionals synthesizing octakis(6-deoxy-6-chloro)-

-cyclodextrin—a critical intermediate in the production of Sugammadex.

The chlorination of

-cyclodextrin is a highly sensitive transformation that relies on the precise execution of the Vilsmeier-Haack reaction. Below, you will find our validated experimental workflows, quantitative reagent comparisons, and a causality-driven troubleshooting guide to resolve common synthetic bottlenecks.

Experimental Workflow & Mechanism

The conversion of

-cyclodextrin to its octachloro-derivative requires the selective substitution of eight primary hydroxyl groups at the C6 positions. This is achieved via electrophilic activation using a Vilsmeier-Haack reagent (typically formed from DMF and oxalyl chloride), followed by an displacement by chloride ions.

Workflow of gamma-cyclodextrin chlorination via Vilsmeier-Haack mechanism.

Validated Step-by-Step Methodology

To ensure a self-validating and reproducible system, follow this standardized protocol for the synthesis of octakis(6-deoxy-6-chloro)-

-cyclodextrin. This procedure prioritizes regioselectivity and minimizes glycosidic cleavage.

• Vilsmeier-Haack Reagent Preparation: Charge a dry, inert-gas-purged reactor with anhydrous N,N-dimethylformamide (DMF) and cool to 0–5°C. Slowly add oxalyl chloride (approx. 16–20 molar equivalents relative to

  -cyclodextrin) while maintaining the internal temperature below 10°C. This controls the highly exothermic formation of the1[1].

• Substrate Addition: Slowly add anhydrous

  -cyclodextrin (pre-dried to a moisture content of < 0.5%) portion-wise to the activated complex to prevent rapid reagent hydrolysis.

• Reaction Propagation: Gradually heat the reaction mixture to 2[2]. Maintain vigorous stirring for 12–18 hours to ensure complete substitution of all eight hydroxyl groups.

• In-Process Control (IPC): Withdraw a reaction aliquot, quench in methanol, and analyze via HPLC. The reaction is deemed complete only when the heptachloro-intermediate peak is ≤ 1.0% by area.

• Reverse Quenching & Neutralization: Cool the mixture to room temperature. Perform a reverse quench by slowly pouring the reaction mixture into a vigorously stirred, chilled (0–5°C) aqueous sodium hydroxide solution. Strictly maintain the pH between 7.5 and 8.5 throughout the addition.

• Isolation: Filter the resulting white to off-white precipitate. Wash the filter cake extensively with purified water to remove residual DMF and salts, followed by a brief methanol slurry wash. Dry the product under vacuum at 50°C.

Troubleshooting Guide & FAQs

Q1: Why am I seeing incomplete chlorination (e.g., heptachloro- or hexachloro-derivatives) in my HPLC analysis? Causality: The Vilsmeier-Haack reagent is exceptionally sensitive to water. If the starting

-cyclodextrin contains excessive moisture, it will hydrolyze the chloromethyl iminium intermediate back to DMF and HCl. This effectively reduces the stoichiometric equivalents of the active chlorinating agent available for the reaction, leaving some C6 positions unreacted. Solution: Ensure the -cyclodextrin is rigorously dried (Karl Fischer titration < 0.5%) before use. Additionally, employ a stoichiometric excess of the chlorinating agent (e.g., 16–20 equivalents instead of the theoretical 8) to drive the reaction to absolute completion.

Q2: My impurity profile shows significant chlorination at the C2 and C3 positions. How can I improve regioselectivity? Causality: Regioselectivity relies on the steric bulk of the Vilsmeier complex, which naturally favors the less hindered primary hydroxyls at the C6 position. Using overly aggressive and smaller chlorinating agents, such as 3

3[3], can overcome this steric hindrance, leading to unwanted substitution at the secondary C2 and C3 hydroxyls. Solution: Substitute PCl with milder reagents like Oxalyl Chloride or Triphosgene. These reagents generate a Vilsmeier-Haack complex that exhibits superior regioselectivity for primary hydroxyls, significantly reducing over-chlorination impurities.

Q3: During the aqueous quench, I experience severe emulsion formation and poor precipitation. How can I resolve this? Causality: Emulsions during the workup of octakis(6-deoxy-6-chloro)-

-cyclodextrin are typically caused by the presence of unreacted DMF, partially chlorinated intermediates acting as surfactants, or localized acidic pH spikes during quenching. Solution: Implement the "reverse quench" methodology detailed in our protocol. By adding the reaction mixture into a large volume of vigorously stirred, chilled aqueous base, you ensure immediate neutralization of the HCl byproduct and rapid precipitation of the hydrophobic octachloro-product, preventing the formation of emulsion-stabilizing micro-environments.

Q4: I am observing a loss in overall yield and the presence of linear oligosaccharides. What is causing this degradation? Causality: The

-(1,4) glycosidic bonds linking the glucose monomers in cyclodextrins are highly susceptible to acid-catalyzed hydrolysis. The chlorination reaction generates significant amounts of HCl. If the reaction temperature exceeds 80°C, or if the quenching process allows the mixture to remain highly acidic and hot, the cyclodextrin ring will cleave into linear fragments. Solution: Strictly control the reaction temperature between 4[4]. During the quench, use an ice-water bath to control the neutralization exotherm and ensure the pH does not drop below 7.0.

Quantitative Data: Chlorinating Agent Comparison

Selecting the correct chlorinating agent is the most critical variable in this synthesis. The table below summarizes the performance metrics of common reagents used to generate the Vilsmeier-Haack complex for

-cyclodextrin.

Chlorinating Agent	Vilsmeier Complex Stability	Regioselectivity (C6 vs C2/C3)	Typical Yield	Primary Byproduct Profile
Oxalyl Chloride	Moderate	Excellent	85–95%	CO, CO (gaseous, easily vented)
Triphosgene	High	Excellent	80–90%	CO (gaseous, requires strict safety controls)
Phosphorus Pentachloride (PCl )	High	Poor	60–70%	High C2/C3 over-chlorination, heavy phosphorus waste
Thionyl Chloride	Low	Moderate	50–65%	SO (gaseous), higher risk of incomplete chlorination

References

• Title: Processes for preparation of sugammadex and intermediates thereof, Source: Google Patents, URL
• Title: US20180171033A1 - Processes for preparation of sugammadex and intermediates thereof, Source: Google Patents, URL
• Title: An improved process for preparation of sugammadex acid and sugammadex sodium, Source: PatSnap, URL
• Title: Vilsmeier–Haack reaction, Source: Wikipedia, URL

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. WO2016194001A1 - Processes for preparation of sugammadex and intermediates thereof - Google Patents [patents.google.com]
• 3. An improved process for preparation of sugammadex acid and sugammadex sodium - Eureka | Patsnap [eureka.patsnap.com]
• 4. US20180171033A1 - Processes for preparation of sugammadex and intermediates thereof - Google Patents [patents.google.com]

Technical Support Center: Optimization of 6-Chloro-6-deoxy-gamma-cyclodextrin Synthesis

Last Updated: 2026-03-07

Welcome to the technical support guide for the synthesis and optimization of 6-Chloro-6-deoxy-gamma-cyclodextrin, a crucial intermediate in the production of Sugammadex.[1] This document is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable insights into this specific chemical transformation. Here, we move beyond simple protocols to explain the underlying principles, troubleshoot common experimental hurdles, and offer evidence-based strategies for process optimization.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin.

Q1: What is the most common and effective method for synthesizing 6-per-deoxy-6-per-chloro-γ-cyclodextrin?

A1: The most widely adopted method involves the chlorination of γ-cyclodextrin using a Vilsmeier-Haack type reagent, which is typically generated in situ from a chlorinating agent like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) and a catalyst, most commonly N,N-dimethylformamide (DMF).[2][3] This approach selectively targets the primary hydroxyl groups at the C-6 position of the glucopyranose units due to their higher reactivity compared to the secondary hydroxyls.[4][5] The reaction with thionyl chloride in DMF is often favored as it proceeds under relatively mild conditions and the Vilsmeier reagent (dimethylchloromethyleneammonium chloride) is a highly effective chlorinating agent for primary alcohols.[3][6]

Q2: Why is selective chlorination of the primary C-6 hydroxyl groups favored?

A2: The primary hydroxyl groups at the C-6 position of the cyclodextrin's glucose units are sterically more accessible and inherently more nucleophilic than the secondary hydroxyl groups at the C-2 and C-3 positions.[4][7] The secondary hydroxyls are involved in a network of intramolecular hydrogen bonds, which reduces their reactivity.[8] This difference in reactivity allows for selective functionalization at the C-6 positions under carefully controlled reaction conditions.

Q3: What are the critical parameters to control during the chlorination reaction?

A3: Several parameters are crucial for a successful and high-yield synthesis:

• Temperature: The reaction is typically performed at an elevated temperature, often in the range of 60-80°C, to ensure the reaction proceeds to completion.[1]

• Reaction Time: Sufficient reaction time, often between 12 to 18 hours, is necessary for the complete substitution of all eight primary hydroxyl groups.[1]

• Reagent Stoichiometry: An adequate excess of the chlorinating agent is required to drive the reaction towards the fully substituted product.

• Purity of Reagents and Solvent: The use of dry solvents (like DMF) and high-purity reagents is essential to prevent side reactions and ensure reproducibility. Moisture can quench the active chlorinating species.

Q4: How can I confirm the successful synthesis and purity of my product?

A4: A combination of analytical techniques is recommended for full characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure.[9][10] The disappearance of the signals corresponding to the C-6 primary alcohol protons and the appearance of new signals for the chlorinated methylene group (C-6) are key indicators.[10] 2D NMR techniques like COSY and HSQC can further confirm the assignments.

• Mass Spectrometry (MS): MS is used to confirm the molecular weight of the per-chlorinated product (C₄₈H₇₂Cl₈O₃₂), which is approximately 1444.67 g/mol .[11]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity of the final product and to separate it from any partially chlorinated intermediates or unreacted starting material.[12]

Part 2: Experimental Protocol - Optimized Synthesis

This protocol outlines a robust method for the preparation of 6-per-deoxy-6-per-chloro-γ-cyclodextrin.

Materials:

• γ-Cyclodextrin (dried under vacuum)

• N,N-Dimethylformamide (DMF, anhydrous)

• Thionyl chloride (SOCl₂) or Oxalyl Chloride[1]

• Methanol (for purification)[1]

• Deionized Water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add dry γ-cyclodextrin.

• Dissolution: Add anhydrous DMF to the flask and stir the mixture until the γ-cyclodextrin is fully dissolved.

• Reagent Addition: Cool the solution in an ice bath. Slowly add the chlorinating agent (e.g., thionyl chloride or oxalyl chloride) dropwise via the dropping funnel while maintaining the temperature. Caution: This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.

• Reaction: After the addition is complete, slowly warm the reaction mixture to 60-80°C and maintain this temperature for 12-18 hours with continuous stirring.[1]

• Quenching: After the reaction is complete (monitored by TLC or HPLC), cool the mixture to room temperature. Slowly and carefully pour the reaction mixture into cold water or an ice-water mixture to precipitate the crude product.

• Neutralization & Filtration: Adjust the pH of the aqueous slurry to neutral or slightly basic (pH ~8) using a suitable base (e.g., sodium hydroxide solution). Filter the resulting precipitate and wash thoroughly with deionized water.

• Purification: The crude product can be further purified by suspending it in an alcoholic solvent like methanol, stirring the suspension, and then filtering to obtain the purified product.[1][2] This step helps remove residual DMF and other impurities.

• Drying: Dry the purified 6-per-deoxy-6-per-chloro-γ-cyclodextrin under vacuum to a constant weight.

Part 3: Troubleshooting Guide

This section is structured to help you diagnose and solve common problems encountered during the synthesis.

Problem 1: Low or No Yield of the Desired Product

• Possible Cause 1: Inactive or Insufficient Chlorinating Agent.

  • Explanation: Thionyl chloride can degrade over time, especially if exposed to moisture. An insufficient amount will lead to incomplete reactions.

  • Solution: Use a fresh bottle of the chlorinating agent. Ensure the stoichiometry is correct, with a sufficient excess to drive the per-chlorination.

• Possible Cause 2: Presence of Moisture.

  • Explanation: Water will rapidly react with and quench the Vilsmeier reagent, preventing it from reacting with the cyclodextrin.

  • Solution: Ensure the γ-cyclodextrin is thoroughly dried under vacuum before use. Use anhydrous grade DMF and protect the reaction from atmospheric moisture with a drying tube or nitrogen atmosphere.

• Possible Cause 3: Inadequate Reaction Temperature or Time.

  • Explanation: The activation energy for the substitution reaction requires a certain temperature to proceed at a reasonable rate. Shorter reaction times may result in a mixture of partially chlorinated products.

  • Solution: Ensure the reaction temperature is maintained within the optimal range (e.g., 60-80°C) and for the recommended duration (12-18 hours).[1] Monitor the reaction progress using TLC or HPLC to determine completion.

Problem 2: Product is a Mixture of Partially Chlorinated Cyclodextrins

• Possible Cause 1: Poor Mixing.

  • Explanation: Inadequate stirring can lead to localized areas of low reagent concentration, resulting in incomplete reaction on some cyclodextrin molecules.

  • Solution: Use efficient mechanical stirring throughout the reaction to ensure homogeneity.

• Possible Cause 2: Premature Quenching.

  • Explanation: Stopping the reaction before all eight primary hydroxyl groups have been substituted will naturally lead to a mixture of products.

  • Solution: Implement in-process controls (e.g., TLC, HPLC) to confirm the disappearance of starting material and intermediates before proceeding with the work-up.

Problem 3: Difficulty in Product Purification

• Possible Cause 1: Persistent DMF Contamination.

  • Explanation: DMF is a high-boiling point solvent and can be difficult to remove completely from the product.

  • Solution: After initial precipitation and washing with water, perform multiple slurry washes with a suitable alcohol like methanol.[1] This helps to dissolve and remove trapped DMF. Drying under high vacuum at a slightly elevated temperature can also aid in its removal.

• Possible Cause 2: Formation of Amorphous Product.

  • Explanation: The product may precipitate as an amorphous solid which can be difficult to handle and purify.

  • Solution: A controlled crystallization can yield a more manageable solid. One patented method involves dissolving the crude product in DMF and then adding a mixture of water and an alcoholic solvent (like methanol, ethanol, or t-butanol) as an anti-solvent to induce crystallization.[2][13]

Part 4: Data and Visualizations

Table 1: Comparison of Chlorinating Systems for γ-Cyclodextrin

Chlorinating System	Solvent	Temperature (°C)	Time (h)	Key Advantages/Disadvantages	Reference(s)
PCl₅ / DMF	DMF	-	-	Effective but can produce numerous phosphorous byproducts, complicating purification.	[2]
Oxalyl Chloride / DMF	DMF	60-80	12-18	High-yielding, byproducts (CO, CO₂, HCl) are gaseous and easily removed.	[1]
SOCl₂ / DMF	DMF	60-80	12-18	Cost-effective and efficient; gaseous byproducts (SO₂, HCl).	[3][6]

Diagram 1: General Workflow for Synthesis and Purification

Caption: Workflow for 6-Chloro-6-deoxy-γ-cyclodextrin synthesis.

Diagram 2: Troubleshooting Decision Tree for Low Yield

Sources

• 1. US10494450B2 - Processes for preparation of Sugammadex and intermediates thereof - Google Patents [patents.google.com]
• 2. EP3380554B1 - Crystalline forms of per-chloro-gamma-cyclodextrines - Google Patents [patents.google.com]
• 3. Alcohol to Chloride - Common Conditions [commonorganicchemistry.com]
• 4. alfachemic.com [alfachemic.com]
• 5. Selective modifications at the different positions of cyclodextrins: a review of strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications [mdpi.com]
• 8. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 9. mdpi.com [mdpi.com]
• 10. rsc.org [rsc.org]
• 11. 6-Chloro-6-deoxy-gamma-cyclodextrin | CAS No- 173094-60-5 | NA [chemicea.com]
• 12. fao.org [fao.org]
• 13. CN108291057B - Crystal form of perchloro-gamma-cyclodextrin - Google Patents [patents.google.com]

preventing the formation of over- and under-chlorinated byproducts

Department: Synthetic Methodology & Process Safety Subject: Prevention of Over- and Under-Chlorinated Byproducts Status: Operational

Mission Statement

Welcome to the Precision Chlorination Support Center. You are likely here because your reaction profile shows a "statistical soup" of unreacted starting material (under-chlorinated) and polychlorinated impurities (over-chlorinated), rather than the single mono- or di-chlorinated peak you require.

Chlorination is notoriously sensitive. It sits on a razor's edge between electrophilic aromatic substitution (SEAr) and radical chain mechanisms . This guide synthesizes kinetic control, reagent selection, and advanced flow chemistry techniques to restore regioselectivity to your workflow.

Module 1: Reagent Selection & Stoichiometry

Current Status: Troubleshooting Polychlorination & Regioselectivity

Q: I am using gas, but I cannot stop the reaction at the mono-chlorinated product. Why?

A: Elemental chlorine (

) is often too reactive ("hot") for precision synthesis, particularly with electron-rich substrates (phenols, anilines). The rate of the second chlorination ( ) often rivals the first ( ) because the chlorine atom is not significantly deactivating in certain solvent systems, or because local concentration hotspots drive over-reaction.

The Fix: Switch to a "Carrier" Reagent. Move away from

gas toward reagents that release electrophilic chlorine ( ) or radicals ( ) in a controlled manner.

Reagent	Mechanism	Selectivity Profile	Best For
(Gas)	High Reactivity (Electrophilic)	Low (prone to polychlorination)	Bulk commodity chemicals; deactivated rings.
NCS (N-Chlorosuccinimide)	Controlled release	High (Kinetic control possible)	Allylic/Benzylic positions; Activated aromatics.
(Sulfuryl Chloride)	Radical or Ionic	Medium (Tunable with catalysts)	Phenols (Ortho-selective with amine catalysts).[1]
1,3-Dichloro-5,5-dimethylhydantoin (DCDMH)	Slow Release	High	Industrial scale-up where NCS is too expensive.

Technical Insight: NCS is superior for mono-chlorination because the succinimide byproduct does not catalyze further reaction, unlike HCl (produced by

), which can autocatalyze further substitution in some solvents [1, 4].

Visual Guide: Reagent Decision Tree

Use this logic flow to select the correct chlorinating agent for your substrate.

Caption: Decision matrix for selecting chlorinating agents based on substrate electronic density.

Module 2: Process Control & Flow Chemistry

Current Status: Troubleshooting Batch Variability & Hotspots

Q: My small-scale reactions work, but scale-up yields over-chlorinated impurities. Why?

A: This is a classic mixing-limited problem. In a large batch reactor, adding a chlorinating agent creates transient zones of high concentration ("hotspots") where the ratio of Reagent:Substrate is > 1:1 locally, even if the global stoichiometry is correct. This drives the formation of di- and tri-chlorinated byproducts before the reagent can disperse [3].

The Fix: Continuous Flow Chemistry. By moving to a micro- or meso-flow reactor, you ensure:

• Plug Flow: Every molecule experiences the exact same residence time.

• Heat Transfer: High surface-area-to-volume ratio prevents thermal runaways (exotherms favor low-selectivity radical pathways).

• Instant Mixing: Reagents mix faster than the reaction rate (

  ).

Protocol: Flow Chlorination Setup

• Reactor: PFA tubing or glass microchip (resistant to

  /HCl).

• Stoichiometry: Set pump flow rates to deliver exactly 1.05 equivalents of chlorinating agent.

• Temperature: Maintain sub-ambient temperatures (

  to ) to suppress the activation energy of the second chlorination step ( ).

Visual Guide: Continuous Flow Workflow

The following diagram illustrates a setup designed to suppress over-chlorination using a quench loop.

Caption: Flow chemistry setup ensuring precise residence time and immediate quenching to prevent over-reaction.

Module 3: Quenching & Analytical Integrity

Current Status: Troubleshooting "Creeping" Chlorination

Q: My in-situ monitoring (HPLC/TLC) looks good, but the isolated product is over-chlorinated. Is the analysis wrong?

A: The analysis is likely correct, but your quenching is failing. Chlorination reactions often continue during workup if the oxidant is not chemically destroyed. If you simply add water, the remaining active chlorine species will continue to react with your product while sitting in the separator funnel or on the rotovap.

The Fix: Validated Reductive Quenching. You must use a reducing agent that reacts faster with the oxidant than the oxidant reacts with your substrate.

Troubleshooting Table: Quenching Agents

Agent	Pros	Cons	Protocol Note
Sodium Thiosulfate ( )	Standard, cheap, effective.	Can precipitate sulfur at low pH ( ).	Use for general hypochlorite/NCS quenching [5].
Sodium Bisulfite ( )	Rapid kinetics.	Acidic; generates gas.	Good for basic reaction mixtures [7].
Ascorbic Acid	Organic soluble options; very fast.	Expensive for large scale.	Ideal for analytical sample prep to freeze reaction instantly [6].

Self-Validating Protocol: The "Spike" Test To prove your quench is working:

• Take a reaction aliquot.

• Add your quench solution.

• Immediately spike the quenched sample with fresh starting material.

• Wait 1 hour.

• Analyze via HPLC.

  • Pass: The ratio of Product:Starting Material remains constant.

  • Fail: The Starting Material decreases (meaning active chlorine was still present).

References

• Vertex AI Search. (2025). Recent Advances in Direct Regioselective C-H Chlorination. ResearchGate. [Link]

• Stoli Chem. (2022). The real advantages of continuous flow chemistry. Stoli Chem Articles. [Link]

• Fiveable. (2025). N-Chlorosuccinimide Definition & Mechanism. Organic Chemistry Key Concepts. [Link]

• Scite.ai. (2025).[2] Use of Sodium Thiosulfate to Quench Hypochlorite Solutions. Scite Smart Citations. [Link]

• ASCE Library. (2013). Comparison of Reaction Rates for Dechlorination Chemicals. Journal of Environmental Engineering. [Link]

Sources

• 1. Regioselective C–H chlorination: towards the sequential difunctionalization of phenol derivatives and late-stage chlorination of bioactive compounds - RSC Advances (RSC Publishing) DOI:10.1039/C7RA09939H [pubs.rsc.org]
• 2. selectivemicro.com [selectivemicro.com]

Technical Support Center: Stability and Handling of 6-Chloro-6-deoxy-γ-cyclodextrin in Solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific physicochemical challenges associated with 6-Chloro-6-deoxy-γ-cyclodextrin (CAS: 173094-60-5) 1.

Unlike native γ-cyclodextrin, which is highly water-soluble, the per-chlorination of the primary hydroxyl groups transforms this molecule into a profoundly hydrophobic and electrophilic intermediate. It is primarily utilized in the synthesis of Sugammadex. The two most critical failure modes researchers encounter are solubility-driven precipitation and nucleophilic hydrolysis of the C-Cl bonds . This guide provides the mechanistic causality and self-validating protocols required to stabilize this compound in solution.

Quantitative Data & Physicochemical Profile

To troubleshoot effectively, you must first understand the thermodynamic and kinetic boundaries of the molecule. The table below summarizes the critical data governing its stability 1, 2.

Property	Value / Characteristic	Causality & Impact on Solution Stability
Molecular Formula	C₄₈H₇₂Cl₈O₃₂ (1444.67 g/mol )	High molecular weight with bulky, non-polar chloro groups restricts aqueous solvation.
Aqueous Solubility	Extremely Low	Exceeding the critical water ratio leads to rapid micellar aggregation and precipitation.
Organic Solubility	Soluble in DMF; Sparingly in DMSO	Requires aprotic polar solvents to maintain stable solvation spheres without donating protons.
Reactive Sites	C6-Chloro bonds (Electrophilic)	Highly susceptible to nucleophilic substitution by water/hydroxide, causing hydrolysis.
Storage Temperature	2–8°C (Under inert gas)	Thermal energy exponentially accelerates C-Cl bond hydrolysis and oxidative degradation.

Diagnostic Workflow: Precipitation vs. Degradation

When an anomaly occurs in your solution, you must rapidly differentiate between a physical phase separation and a chemical degradation event.

Figure 1: Diagnostic decision tree for 6-Chloro-6-deoxy-γ-cyclodextrin solution anomalies.

Frequently Asked Questions (FAQs)

Q1: Why does my solution turn turbid shortly after preparation in mixed aqueous-organic solvents? A: This is a solubility-driven aggregation event, not chemical degradation. Native γ-cyclodextrin is water-soluble due to its primary hydroxyls. By replacing these with eight chlorine atoms, the molecule becomes profoundly hydrophobic. When the ratio of water to your aprotic solvent (e.g., DMF) exceeds the critical solvation limit, the cyclodextrin molecules self-assemble or precipitate out of solution. Troubleshooting: Maintain the solvent system with at least 80% anhydrous DMF or DMSO. If aqueous reagents must be introduced, do so dropwise under vigorous stirring to prevent localized solvent crashing.

Q2: LC-MS analysis shows the emergence of M-34 and M-68 mass shifts over time. What is causing this? A: You are observing the progressive hydrolysis of the C-Cl bonds. A mass shift of approximately -34 Da corresponds to the replacement of one chlorine atom (atomic mass ~35.5) with a hydroxyl group (mass ~17) plus the loss of a proton. This forms mono-hydroxy or di-hydroxy impurities (e.g., Sugammadex Dihydroxy Impurity) . The C6-chloro groups are highly electrophilic and are prime targets for

substitution by ambient water molecules—a reaction heavily accelerated by basic pH. Troubleshooting: Strictly control the pH of your solution. Ensure the environment is strictly anhydrous and slightly acidic to neutral during storage.

Q3: Can I use heat to dissolve the intermediate faster? A: Heating is strongly discouraged. While thermal energy increases kinetic solubility, it exponentially increases the rate of nucleophilic substitution and potential ring-opening side reactions 3. The activation energy for the hydrolysis of the primary alkyl chlorides on the cyclodextrin rim is easily breached above 40°C in the presence of trace moisture. Troubleshooting: Use sonication at room temperature in anhydrous DMF to facilitate dissolution without imparting excessive thermal energy.

Mechanistic Pathway: Hydrolysis vs. Desired Substitution

Understanding the competing pathways is crucial for optimizing your reaction conditions. The diagram below illustrates how water acts as a competitive nucleophile against your target reagent (e.g., 3-mercaptopropionic acid).

Figure 2: Competing nucleophilic substitution pathways of 6-Chloro-6-deoxy-γ-cyclodextrin.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes a specific causality explanation and a validation checkpoint.

Protocol A: Preparation of a Hydrolytically Stable Stock Solution

Objective: Achieve complete dissolution while preventing premature C-Cl bond hydrolysis.

• Solvent Preparation:

  • Action: Dry N,N-Dimethylformamide (DMF) over 4Å molecular sieves for 24 hours prior to use. Purge the solvent with Argon for 15 minutes.

  • Causality: Trace water acts as a potent nucleophile. Dissolved oxygen can facilitate oxidative degradation.

  • Validation Checkpoint: Perform a Karl Fischer titration on the DMF. Do not proceed unless water content is <0.05% .

• Dissolution:

  • Action: Add 6-Chloro-6-deoxy-γ-cyclodextrin to the anhydrous DMF at 20°C. Do not use a hot plate. Instead, place the flask in a room-temperature ultrasonic bath for 10–15 minutes.

  • Causality: Sonication provides the mechanical cavitation required to break apart hydrophobic aggregates without supplying the thermal activation energy required for hydrolysis.

  • Validation Checkpoint: Visually inspect the solution against a dark background. It must be perfectly transparent with no Tyndall effect (light scattering).

• Storage & Baseline Confirmation:

  • Action: Store the sealed flask at 2–8°C.

  • Validation Checkpoint: Run an immediate HPLC-UV/LC-MS aliquot. The chromatogram serves as your "Time Zero" baseline. The absence of M-34 peaks confirms successful, non-degraded dissolution.

Protocol B: Controlled Nucleophilic Substitution (Sugammadex Synthesis Step)

Objective: Execute the

displacement with 3-mercaptopropionic acid while suppressing competitive hydrolysis.

• Reagent Mixing:

  • Action: Dissolve 3-mercaptopropionic acid in anhydrous DMF and add it to the stock solution from Protocol A under continuous Argon flow.

• Controlled Base Addition:

  • Action: Add the required base (e.g., Sodium Hydride or an alkoxide) slowly in portions at 0–5°C.

  • Causality: The base is required to deprotonate the thiol, making it a powerful nucleophile. However, excess unreacted base will immediately react with any trace moisture to form hydroxide ions (

    ), which will aggressively attack the cyclodextrin C-Cl bonds and cause hydrolysis.

  • Validation Checkpoint: Monitor the reaction kinetics via LC-MS every 30 minutes. You should observe the sequential addition of the thioether groups (mass increases) without the appearance of the -34 Da hydroxyl degradation peaks. If hydrolysis peaks appear, the base addition rate is too fast, or the system is wet.

References

• ChemicalBook. "octakis(6-chloro-6-deoxy)-γ-cyclodextrin | 173094-60-5". ChemicalBook Properties Database.
• Simson Pharma Limited. "6-Chloro-6-deoxy-gamma-cyclodextrin | CAS No- 173094-60-5". Simson Pharma Product Catalog.
• Loftsson, T. "Effects of cyclodextrins on the chemical stability of drugs in aqueous solutions". ResearchGate.
• Chemicea Pharmaceuticals. "Material Safety Data Sheet: 6-Chloro-6-deoxy-gamma-cyclodextrin". Chemicea MSDS Database.

Sources

• 1. octakis(6-chloro-6-deoxy)-γ-cyclodextrin | 173094-60-5 [chemicalbook.com]
• 2. chemicea.com [chemicea.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Removal of Triphenylphosphine &amp; TPPO Impurities

Status: Operational Ticket ID: PPh3-CLEANUP-001 Assigned Specialist: Senior Application Scientist

Welcome to the Support Center

Subject: Strategies for the removal of Triphenylphosphine (PPh3) and Triphenylphosphine Oxide (TPPO) from reaction mixtures.

The Problem: You have likely just performed a Mitsunobu , Wittig , Staudinger , or Appel reaction.[1] While these transformations are powerful, they impose a "tax": the generation of stoichiometric amounts of Triphenylphosphine Oxide (TPPO) and often unreacted Triphenylphosphine (PPh3).[2]

• TPPO Characteristics: Highly crystalline, polar but lipophilic enough to smear on silica, and notoriously difficult to separate from polar products.

• PPh3 Characteristics: Non-polar, oxidizes slowly to TPPO, often co-elutes with non-polar products.

The Objective: To provide you with a self-validating, modular toolkit to remove these impurities without resorting to "brute force" chromatography, which is often expensive and inefficient.

Diagnostic: Select Your Removal Strategy

Before proceeding, determine the physicochemical profile of your product.[3] Use the logic tree below to select the correct module.

Figure 1: Decision matrix for selecting the appropriate impurity removal protocol based on product solubility and impurity type.

Technical Modules (Protocols)

Module A: The Solubility Switch (Trituration)

Best for: Non-polar products soluble in Hexane, Pentane, or Ether.[4][5]

Mechanism: TPPO is virtually insoluble in cold hexanes/pentane. If your product is soluble in these solvents, you can "crash out" the impurity.[1][3][6]

Protocol:

• Concentrate: Remove the reaction solvent (DCM, THF, etc.) completely to obtain a crude oil/solid.

• Suspend: Add a non-polar solvent (Hexane, Pentane, or 1:1 Hexane:Et2O) to the residue.

  • Ratio: Approx. 10-20 mL solvent per gram of crude.

• Agitate: Vigorously stir or sonicate until the oil is dispersed. TPPO will form a white precipitate.

• Precipitate: Cool the suspension to 0°C or -20°C for 1 hour to maximize TPPO crystallization.

• Filter: Filter through a sintered glass funnel or a Celite pad.

  • Result:Filtrate contains your product; Solid is TPPO.[6]

Module B: Metal Complexation (The ZnCl₂ Method)

Best for: Polar products, acid-stable compounds, and large-scale reactions.[7]

Mechanism: ZnCl₂ acts as a Lewis Acid, coordinating with the Lewis Basic oxygen of TPPO to form a bulky, insoluble complex: ZnCl₂(TPPO)₂. This method works exceptionally well in polar solvents like Ethanol or Ethyl Acetate.

Experimental Data:

Solvent System	TPPO Removal Efficiency	Citation
Ethanol	>95%	Batesky et al. (2017) [1]
Ethyl Acetate	>90%	Batesky et al. (2017) [1]
THF	Poor (Use CaBr₂ instead)	Hergueta (2022) [2]

Step-by-Step Protocol:

• Preparation: Dissolve the crude reaction mixture in Ethanol (or EtOAc/iPrOH).

• Reagent Prep: Prepare a 1.8 M solution of anhydrous ZnCl₂ in warm Ethanol.

  • Stoichiometry: Use 2.0 equivalents of ZnCl₂ relative to the theoretical amount of TPPO.

• Complexation: Add the ZnCl₂ solution to your crude mixture at room temperature.

• Incubation: Stir vigorously for 15–30 minutes. A thick white precipitate ZnCl₂(TPPO)₂ will form.[8]

• Filtration: Filter the solid using a Buchner funnel. Wash the cake with a small amount of cold Ethanol.[3][6]

• Workup: Concentrate the filtrate.

  • Note: If excess ZnCl₂ remains, partition the residue between EtOAc and Water (ZnCl₂ is highly water-soluble; your product will stay in organic phase).

Figure 2: Workflow for Zinc Chloride complexation.[9]

Module C: The "Methyl Iodide" Tag

Best for: Removing unreacted Triphenylphosphine (PPh3).

Mechanism: Unreacted PPh3 is difficult to separate from non-polar products.[10] By reacting it with Methyl Iodide (MeI), you convert it into a charged Phosphonium salt ([Me-PPh3]+ I-), which is highly polar/water-soluble and precipitates from non-polar solvents.

Protocol:

• Quench: Ensure the main reaction is complete.

• Add Reagent: Add excess Methyl Iodide (MeI) (approx.[11] 1.5 equiv relative to residual PPh3) to the reaction mixture.

• Stir: Stir at room temperature for 30–60 minutes.

• Precipitate/Wash:

  • Option A (Precipitation): If in ether/hexane, the phosphonium salt will precipitate.[11] Filter it off.

  • Option B (Extraction): If in DCM/EtOAc, perform an aqueous wash. The salt will partition into the water layer.

Module D: The CaBr₂ Alternative

Best for: Reactions performed in THF or Toluene where solvent swapping is undesirable.

Mechanism: Similar to ZnCl₂, Calcium Bromide (CaBr₂) forms insoluble complexes with TPPO.[12] Unlike ZnCl₂, this works efficiently in ethereal solvents like THF.

Protocol:

• Add Salt: Add anhydrous CaBr₂ (approx. 2-3 equiv) directly to the THF reaction mixture.

• Stir: Stir for 2–4 hours (kinetics are slower than ZnCl₂).

• Filter: Filter off the solid complex.

• Reference: Hergueta (2022) [2].[1]

Troubleshooting & FAQs

Q: I tried the ZnCl₂ method, but no precipitate formed.

• Diagnosis: Did you use anhydrous ZnCl₂? Is the solvent too wet?

• Fix: Ensure the ZnCl₂ is high quality (it is hygroscopic). Try adding a small amount of Diethyl Ether to the Ethanol solution to lower the solubility of the complex.

Q: My product is acid-sensitive (e.g., contains a Boc group or acetal). Can I use ZnCl₂?

• Diagnosis: ZnCl₂ is a mild Lewis acid.

• Fix: Test on a small aliquot. If degradation occurs, switch to Module D (CaBr₂) or Module A (Trituration) , as CaBr₂ is less acidic. Alternatively, use MgCl₂ (requires wet milling for best results) [3].[13]

Q: TPPO is streaking on my column and contaminating my product.

• Diagnosis: TPPO tails significantly on silica.

• Fix:

  • Run a gradient starting with high non-polar % (e.g., 5% EtOAc in Hexane).

  • Use Buffered Silica : Pre-wash the column with 1% Et3N to reduce tailing (though TPPO is not acidic, this sometimes modifies surface activity).

  • Better Fix: Perform Module A (Trituration) before loading the column to remove the bulk (90%) of TPPO, making the chromatography trivial.

Q: Can I use Polymer-Supported reagents?

• Answer: Yes. PS-Triphenylphosphine (resin-bound) is excellent for small-scale reactions. The TPPO remains attached to the bead.

  • Drawback: High cost and slower reaction kinetics due to heterogeneous phase.

  • Protocol: Filter the resin at the end; the filtrate is clean.

References

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents.[1][3][7][8][14] The Journal of Organic Chemistry, 82(18), 9931–9936. [Link]

• Hergueta, A. R. (2022).[1] Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2.[1][15] Organic Process Research & Development, 26(6), 1845–1853.[1] [Link]

• Moschetta, E. G., et al. (2024).[13] Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling.[13][16] Organic Process Research & Development. [Link][1][16]

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. ias.ac.in [ias.ac.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.rochester.edu [chem.rochester.edu]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 14. Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
• 15. pubs.acs.org [pubs.acs.org]
• 16. acs.figshare.com [acs.figshare.com]

Technical Support Center: Industrial-Scale Synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin, a key intermediate in the production of various pharmaceuticals, including Sugammadex.[1][2] As the demand for this compound grows, scaling up its synthesis from the lab bench to industrial production presents a unique set of challenges. This technical support center provides in-depth troubleshooting advice and answers to frequently asked questions to ensure a robust, efficient, and scalable manufacturing process.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin, providing foundational knowledge for process development and scale-up.

Q1: What are the most common methods for the selective chlorination of gamma-cyclodextrin at the C-6 position on an industrial scale?

The most prevalent industrial methods for the per-chlorination of the primary hydroxyl groups of gamma-cyclodextrin involve the use of a halogenating agent, often generated in situ. A widely documented approach utilizes a Vilsmeier-Haack type reagent, typically formed from a combination of a phosphorus halide, like phosphorus pentachloride (PCl₅), and a polar aprotic solvent such as N,N-dimethylformamide (DMF).[2] Another common chlorinating agent is oxalyl chloride in the presence of DMF.[3] The primary hydroxyl groups at the C-6 position are more nucleophilic and sterically accessible than the secondary hydroxyls at the C-2 and C-3 positions, allowing for regioselective substitution under controlled conditions.[4][5][6]

Q2: Why is N,N-dimethylformamide (DMF) the preferred solvent for this reaction?

DMF serves a dual purpose in this synthesis. Firstly, it acts as a solvent for the gamma-cyclodextrin starting material. Secondly, it reacts with the chlorinating agent (e.g., PCl₅ or oxalyl chloride) to form the reactive Vilsmeier-Haack intermediate, which is the actual species responsible for the selective chlorination of the primary hydroxyl groups.[2] Its high boiling point also allows for the reaction to be conducted at elevated temperatures, which can improve reaction kinetics. However, it's crucial to be aware that DMF can be a source of impurities, as it can decompose at high temperatures to produce dimethylamine, which may lead to side reactions.[7]

Q3: What are the typical yields and purity levels expected for industrial-scale synthesis?

With an optimized process, it is possible to achieve purities of over 90%.[8] However, this is highly dependent on the reaction conditions, work-up procedure, and purification methods employed. The presence of cyclodextrin-related impurities is a key factor, and these should ideally be below 5%.[8] Unreacted gamma-cyclodextrin content should be minimal, typically less than 0.5%.[8] Achieving high yields and purity consistently at an industrial scale requires stringent process control.

Q4: What are the critical process parameters that need to be controlled during scale-up?

Several parameters are critical for a successful and reproducible synthesis at an industrial scale:

• Temperature Control: The reaction is typically exothermic. Precise temperature control is crucial to prevent runaway reactions and minimize the formation of side products.

• Reagent Stoichiometry: The molar ratio of the chlorinating agent to gamma-cyclodextrin must be carefully controlled to ensure complete per-chlorination of the C-6 positions while minimizing over-chlorination at the secondary hydroxyls.

• Reaction Time: Monitoring the reaction progress is essential to determine the optimal reaction time for maximizing product formation and minimizing impurity generation.

• Agitation: Efficient mixing is necessary to ensure homogeneity, especially in large-volume reactors, to maintain consistent reaction rates and temperature distribution.

• Quenching and Work-up: The quenching of the reaction with water or an aqueous base is a critical step that needs to be carefully controlled to avoid uncontrolled exotherms and to precipitate the product effectively. The pH of the resulting slurry should be adjusted to a specific range (e.g., pH 8) to ensure optimal precipitation and minimize hydrolysis of the product.[2]

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during the industrial-scale synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin.

Problem 1: Low Yield of the Final Product

Potential Causes:

• Incomplete Reaction: Insufficient reaction time, inadequate temperature, or poor mixing can lead to incomplete conversion of the starting material.

• Sub-optimal Reagent Stoichiometry: An insufficient amount of the chlorinating agent will result in a mixture of partially chlorinated cyclodextrins.

• Product Loss During Work-up: The product may have some solubility in the work-up solvents, leading to losses during filtration and washing. The precipitation pH might not be optimal for maximum recovery.

• Side Reactions: The formation of byproducts, such as over-chlorinated species or products of DMF decomposition, consumes starting material and reagents, thereby reducing the yield of the desired product.[7]

Recommended Solutions:

• Reaction Monitoring: Implement in-process controls (e.g., HPLC, TLC) to monitor the disappearance of the starting material and the formation of the product to determine the reaction endpoint accurately.

• Optimize Reagent Ratio: Conduct a Design of Experiments (DoE) to determine the optimal molar ratio of the chlorinating agent to gamma-cyclodextrin for your specific reactor setup.

• Work-up Optimization: Carefully study the effect of pH and temperature on the precipitation of the product. Consider the use of anti-solvents to decrease the product's solubility in the mother liquor. A patent suggests that using a mixture of water and an alcoholic solvent as an anti-solvent can effectively crystallize the product.[2]

• Temperature and Agitation Control: Ensure your reactor has adequate heating/cooling capacity and that the agitation is sufficient to maintain a homogenous reaction mixture.

Problem 2: High Levels of Impurities in the Isolated Product

Potential Causes:

• Over-chlorination: Excessive reaction temperature or a large excess of the chlorinating agent can lead to the chlorination of the more sterically hindered secondary hydroxyl groups.

• Incomplete Chlorination: This results in the presence of partially chlorinated gamma-cyclodextrin derivatives in the final product.

• Residual Starting Material: Unreacted gamma-cyclodextrin can be a significant impurity if the reaction does not go to completion.

• Solvent-Related Impurities: As mentioned, DMF can decompose to form dimethylamine, which can react with the product or intermediates.[7] Residual solvents from the reaction and purification steps are also common impurities.[8]

• Hydrolysis: During the aqueous work-up, the chloro groups can be susceptible to hydrolysis, leading to the formation of hydroxylated impurities.

Recommended Solutions:

• Strict Temperature Control: Maintain the reaction temperature within a narrow, optimized range.

• Purification Strategy: Develop a robust purification protocol. This may involve recrystallization from a suitable solvent system. A patented method describes dissolving the crude product in DMF and then adding a mixture of water and an alcohol (like methanol, ethanol, or isopropanol) to induce crystallization of different polymorphs.[2] Another approach involves suspending the crude product in an alcoholic solvent like methanol, stirring, and then filtering to obtain a purer product.[3]

• Analytical Characterization: Utilize a suite of analytical techniques to identify and quantify impurities. High-Performance Liquid Chromatography (HPLC) is a powerful tool for separating and quantifying cyclodextrin-related impurities.[8][9] Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the structure of the desired product and identifying structural isomers.[8] Gas Chromatography (GC) is typically used to determine the levels of residual solvents.[8]

Analytical Technique	Purpose
HPLC	Quantify purity and cyclodextrin-related impurities.[8][9]
NMR	Confirm chemical structure and identify isomers.[8]
GC	Determine residual solvent content.[8]
TLC	In-process reaction monitoring.[8]

Problem 3: Difficulty with Product Isolation and Purification

Potential Causes:

• Amorphous or Gummy Product: The product may precipitate as a viscous residue or an amorphous solid, which is difficult to filter and dry.[2]

• Poor Filterability: The precipitated solid may have a fine particle size that clogs filters, slowing down the isolation process.

• Co-precipitation of Impurities: Impurities may co-precipitate with the product, making purification by simple washing ineffective.

Recommended Solutions:

• Controlled Precipitation/Crystallization: Instead of rapid quenching, consider a controlled addition of the anti-solvent to promote the formation of a crystalline, easily filterable solid. The choice of anti-solvent is critical; mixtures of water and alcohols have been shown to be effective.[2]

• Slurry Aging: After precipitation, aging the slurry at a controlled temperature with agitation can sometimes improve the crystal morphology and filterability.

• Recrystallization: If the purity of the isolated solid is insufficient, recrystallization is often necessary. A systematic solvent screening should be performed to identify a suitable solvent system that provides good recovery and effective impurity rejection.

• Alternative Purification Methods: For challenging separations, chromatographic techniques can be employed, though they may be less economically viable for large-scale production.

Section 3: Key Experimental Protocols

The following are generalized protocols that should be optimized for your specific equipment and scale.

Protocol 1: Synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin

• Reactor Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen.

• Reagent Preparation: In a separate, dry, and inerted vessel, prepare the chlorinating agent by slowly adding phosphorus pentachloride or oxalyl chloride to cold N,N-dimethylformamide under vigorous stirring. Maintain a low temperature during this addition.

• Reaction: Charge the gamma-cyclodextrin to the main reactor. Slowly add the prepared chlorinating agent to the gamma-cyclodextrin slurry while maintaining the reaction temperature within the optimized range (e.g., 60-80°C).[3]

• Reaction Monitoring: Monitor the reaction progress by taking samples periodically and analyzing them by a suitable method (e.g., TLC or HPLC).

• Quenching: Once the reaction is complete, cool the reaction mixture. Quench the reaction by slowly adding the reaction mixture to cold water or an aqueous base solution under controlled conditions to manage the exotherm. Adjust the pH to the desired value (e.g., pH 8) to precipitate the product.[2]

• Isolation: Filter the precipitated solid and wash it thoroughly with water to remove inorganic salts and residual solvent. Further washing with an organic solvent like methanol or diisopropyl ether may be beneficial.[3]

• Drying: Dry the isolated solid under vacuum at an appropriate temperature to obtain the crude 6-Chloro-6-deoxy-gamma-cyclodextrin.

Protocol 2: Purification by Recrystallization

• Dissolution: Dissolve the crude product in a minimal amount of a suitable solvent in which it is soluble at an elevated temperature (e.g., DMF).[2]

• Crystallization: Slowly add a pre-cooled anti-solvent (e.g., a water/alcohol mixture) to the solution with stirring to induce crystallization.[2]

• Cooling and Aging: Cool the slurry slowly to a lower temperature to maximize the recovery of the crystalline product. Allow the slurry to age for a period to ensure complete crystallization.

• Isolation: Filter the crystalline product, wash it with a small amount of the cold anti-solvent, and dry it under vacuum.

Section 4: Visualizations

Overall Synthesis Workflow

Caption: High-level workflow for the industrial synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin.

Troubleshooting Decision Tree for Low Purity

Caption: A decision tree for troubleshooting low purity issues during synthesis.

References

• Custom Cyclodextrin Synthesis.
• Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin - Cyclolab.
• γ-CYCLODEXTRIN.
• A Comprehensive Guide to Cyclodextrin Derivatives: Synthesis, Uses, and Challenges.
• 6-Chloro-6-deoxy-gamma-cyclodextrin | CAS No- 173094-60-5 | NA.
• CAS 173094-60-5 Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin.
• Modification Reactions of Cyclodextrins and the Chemistry of Modified Cyclodextrins.
• Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery - PubMed.
• Cyclodextrin glycosyltransferase immobilization on functionalized graphene nanoplatelets for enhanced cyclodextrin production - PMC.
• Selective modifications at the different positions of cyclodextrins: a review of strategies.
• Analytical Characterization of Cyclodextrins: History, Official Methods and Recommended New Techniques - PubMed.
• avoiding phase separation in cyclodextrin-based formulations - Benchchem.
• Complete removal of chlorinated aromatic compounds from oils by channel-type gamma-cyclodextrin assembly - PubMed.
• Functionalization of Cyclodextrins | Encyclopedia MDPI.
• EP3380554B1 - Crystalline forms of per-chloro-gamma-cyclodextrines - Google Patents.
• Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins - PMC.
• US10494450B2 - Processes for preparation of Sugammadex and intermediates thereof - Google Patents.
• Synthesis of Mono-Amino Substituted γ-CD: Host–Guest Complexation and In Vitro Cytotoxicity Investigation - MDPI.
• Selective and Efficient Removal of Volatile Organic Compounds by Channel-type Gamma-Cyclodextrin Assembly through Inclusion Complexation - ACS Publications.
• Purification of gamma-cyclodextrin via selective coordination with potassium ions to form metal-organic frameworks - PubMed.
• Natural cyclodextrins and their derivatives for polymer synthesis - RSC Publishing.
• Selective and Efficient Removal of Volatile Organic Compounds (VOCs) by Channel-type gamma-Cyclodextrin Assembly thru Inclusion Complexation - ResearchGate.
• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - MDPI.
• (PDF) Scaling-up of the synthesis of 6-monotosylated cyclodextrins from g scale to ten kg scale - ResearchGate.
• Assessment of the Physical Properties of Inclusion Complexes of Forchlorfenuron and γ-Cyclodextrin Derivatives and Their Promotion of Plant Growth | ACS Omega.
• Design of Cyclodextrin-Based Functional Systems for Biomedical Applications - Frontiers.
• A comprehensive overview of cyclodextrins in terms of production, properties, and applications.
• A complete series of 6-deoxy-monosubstituted tetraalkylammonium derivatives of α-, β-, and γ-cyclodextrin with 1, 2, and 3 permanent positive charges - NIH.
• Cyclodextrin Impurity Product List - CLEARSYNTH.
• Continuous flow synthesis of 6-monoamino-6-monodeoxy-β-cyclodextrin - Beilstein Journals.

Sources

• 1. cyclolab.hu [cyclolab.hu]
• 2. EP3380554B1 - Crystalline forms of per-chloro-gamma-cyclodextrines - Google Patents [patents.google.com]
• 3. US10494450B2 - Processes for preparation of Sugammadex and intermediates thereof - Google Patents [patents.google.com]
• 4. alfachemic.com [alfachemic.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Frontiers | Design of Cyclodextrin-Based Functional Systems for Biomedical Applications [frontiersin.org]
• 7. Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyclolab [cyclolab.hu]
• 9. fao.org [fao.org]

dealing with the low aqueous solubility of 6-Chloro-6-deoxy-gamma-cyclodextrin in experiments

Topic: Dealing with the Low Aqueous Solubility of 6-Chloro-6-deoxy-gamma-cyclodextrin Role: Senior Application Scientist Content: Technical Support Center Guide

Solubility Management, Reaction Optimization, and Handling Protocols

Disambiguation Notice: This guide primarily addresses Octakis(6-deoxy-6-chloro)-

-cyclodextrin (CAS: 173094-60-5), the per-substituted intermediate critical for Sugammadex synthesis. While technically named "6-chloro-6-deoxy...", the mono-substituted variant is rare in industrial complaints regarding low solubility. The per-substituted form is notorious for its insolubility in water and alcohols, often stalling experimental workflows.

The Solubility Paradox: Why is it Insoluble?

Before troubleshooting, you must understand the molecular behavior driving this issue. Native

-cyclodextrin is highly water-soluble (~232 mg/mL) because of its exterior hydroxyl groups.

When you substitute the primary hydroxyls (C6 position) with chlorine atoms to create 6-Cl-

-CD , you drastically alter the physicochemical landscape:

• Loss of Hydrogen Bonding: You remove the primary -OH network responsible for interacting with bulk water.

• Hydrophobic Shielding: The "narrow" rim of the cyclodextrin becomes lined with lipophilic chlorine atoms, creating a hydrophobic cap.

• Crystal Lattice Energy: The molecule adopts a rigid conformation that packs tightly in the solid state, requiring high energy to break the lattice (high melting point >200°C).

The Result: The molecule behaves more like a lipophilic organic crystal than a sugar. It will not dissolve in water, methanol, or ethanol under standard conditions.

Solubility Profile Data

Solvent	Solubility Rating	Application Note
Water	Insoluble	Do not use for reaction media. Useful as an anti-solvent for precipitation.
Methanol/Ethanol	Insoluble	Useful for washing crude product to remove impurities.
DMF (Dimethylformamide)	High	Primary solvent for nucleophilic substitution reactions.
DMSO (Dimethyl sulfoxide)	High	Alternative reaction solvent; difficult to remove during workup.
NMP (N-Methyl-2-pyrrolidone)	Moderate/High	Used in specific high-temp protocols.

Troubleshooting Guide (Q&A)

Scenario A: Reaction Setup & Dissolution

Q: I am trying to react 6-Cl-

-CD with 3-mercaptopropionic acid (for Sugammadex synthesis), but the starting material sits as a slurry in my aqueous buffer. What is wrong?

A: You cannot perform this reaction in aqueous buffer. 6-Cl-

-CD is hydrophobic.

• The Fix: Switch to an anhydrous organic system. The standard protocol requires dissolving 6-Cl-

  -CD in DMF (Dimethylformamide).[1][2][3]

• Protocol:

  • Dry your 6-Cl-

    -CD powder (vacuum oven, 60°C) to remove trace moisture.

  • Dissolve in anhydrous DMF (approx. 10 volumes, e.g., 10 mL per 1 g).

  • Add your nucleophile (thiol) and base (NaH or NaOMe) to this DMF solution.

  • Note: The product (Sugammadex) will eventually become water-soluble, but the starting material is not.

Q: I am using DMF, but the solution is cloudy or forms a gel. A: This indicates either residual moisture or saturation.

• The Fix:

  • Heat: Gently heat the DMF mixture to 60–70°C. The compound has a positive temperature coefficient of solubility in amides.

  • Concentration Check: Ensure you are not exceeding ~20% w/v. At high concentrations, 6-Cl-

    -CD can form organogels due to self-aggregation.

Scenario B: Purification & Workup

Q: My reaction is done. How do I get the product out of DMF? Rotavap is taking forever. A: Do not try to evaporate DMF to dryness; it requires high heat which degrades the product. Use the Anti-Solvent Precipitation method.

• The Fix:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the DMF reaction mixture into a stirring vessel containing Water or a Water/Methanol (1:1) mixture (use 10x volume relative to DMF).

  • Mechanism: 6-Cl-

    -CD (and partially substituted intermediates) are insoluble in water. They will precipitate immediately as a white/off-white solid.

  • Filter the precipitate and wash with water to remove residual DMF and salts.

Scenario C: Analytical Chemistry (HPLC/NMR)

Q: I need to check purity via HPLC, but I can't inject a suspension. What diluent should I use? A: Do not use the mobile phase (usually water/acetonitrile) as the diluent if it contains high water content.

• The Fix: Dissolve your sample in pure DMF or DMSO .

• HPLC Caution: Ensure your injection volume is low (e.g., 5-10 µL) to prevent the sample from precipitating inside the column when it hits the aqueous mobile phase.

• NMR Solvent: Use DMSO-d6 . Do not attempt D2O or MeOD.

Visual Workflows

Diagram 1: Solubilization & Handling Decision Tree

Use this logic flow to determine the correct solvent system for your specific stage of experimentation.

Caption: Decision tree for solvent selection based on experimental intent. Note the critical avoidance of water during the reaction phase.

Diagram 2: The "Solubility Bottleneck" in Sugammadex Synthesis

This diagram illustrates where solubility changes occur during the synthesis pipeline.

Caption: The synthesis pathway shows a temporary loss of water solubility at the intermediate stage (Red), requiring organic solvents before solubility is restored in the final drug product (Green).[3][4]

Standardized Protocol: Solvent Switch Method

If you have received 6-Cl-

-CD and need to transfer it from a storage container to a reaction vessel without losses due to sticking/insolubility.

• Preparation: Weigh the solid directly into the reaction flask if possible. If weighing paper is used, rinse the paper with DMF (not water).

• Solubilization:

  • Add DMF (Dimethylformamide) at a ratio of 10 mL per 1 g of substance.

  • Stir magnetically at 300 RPM .

  • If the solution remains cloudy after 5 minutes, apply heat to 60°C . The solution should turn clear and slightly yellow.

• Reaction Initiation: Once clear, cool to the desired reaction temperature (often 0°C or RT) before adding reagents. If precipitation occurs upon cooling, add 10-20% more DMF.

• Workup (Removal):

  • Do not attempt to wash with water while the product is desired in the organic phase.

  • To isolate: Pour the DMF solution into 10 volumes of ice-cold water .

  • Stir vigorously for 30 minutes. The 6-Cl-

    -CD will crash out as a solid.

  • Filter via Buchner funnel.

References

• Vertex AI Search . (2024). Synthesis of Sugammadex from octakis(6-chloro-6-deoxy)-gamma-cyclodextrin solvent. Retrieved from 4

• CycloLab . (2017).[5] Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin Product Specification & Solubility Data. Retrieved from 6

• National Institutes of Health (NIH) . (2016). Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins. Retrieved from 7

• Google Patents . (2018). Crystalline forms of per-chloro-gamma-cyclodextrines (EP3380554B1). Retrieved from 1

Sources

• 1. EP3380554B1 - Crystalline forms of per-chloro-gamma-cyclodextrines - Google Patents [patents.google.com]
• 2. CN108291057B - Crystal form of perchloro-gamma-cyclodextrin - Google Patents [patents.google.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. US10577433B2 - Process for the preparation of sugammadex - Google Patents [patents.google.com]
• 5. cyclolab.hu [cyclolab.hu]
• 6. Cyclolab [cyclolab.hu]
• 7. Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]

refining the purification process of perdeoxy-6-per-chloro gamma cyclodextrin

Technical Support Center: Purification of Perdeoxy-6-per-chloro

-Cyclodextrin

• Ticket ID: #CD-CL8-PUR

• Topic: Refining the Purification Process of Octakis(6-deoxy-6-chloro)-

  -cyclodextrin

• Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Purity Imperative

Welcome to the technical support portal. You are likely working with Octakis(6-deoxy-6-chloro)-

-cyclodextrin (hereafter Cl-gamma-CD ), the critical intermediate for the synthesis of Sugammadex sodium.

The Central Challenge: Unlike standard organic small molecules, Cl-gamma-CD is a macrocyclic host. During its synthesis (typically via Vilsmeier-Haack conditions), it does not just "float" in the solvent (DMF); it actively encapsulates it. The resulting inclusion complex is thermodynamically stable, making standard evaporation futile. Furthermore, the reaction generates phosphate ester byproducts (if using phosphorous halides) that mimic the solubility of the product.

This guide moves beyond basic "workup" and focuses on refining —breaking the inclusion complex and selectively crystallizing the target 8-fold substituted macrocycle.

Module 1: The Impurity Landscape (Root Cause Analysis)

Before refining, you must identify what you are removing. The chlorination of

-cyclodextrin is a statistical battle.

Key Impurities:

• Under-chlorinated Species (Cl

  ): Caused by steric crowding or wet reagents deactivating the Vilsmeier reagent.

• Phosphate Esters: If using PCl

  /POCl , the hydroxyls can form stable phosphate esters instead of substituting to chloride.

• DMF Inclusion Complexes: DMF trapped within the hydrophobic cavity.

Visualizing the Impurity Pathways

The following diagram illustrates where your process might be generating these impurities.

Figure 1: Mechanistic pathway showing the divergence between successful chlorination and common impurity formation.

Module 2: Troubleshooting Guide (Q&A Format)

Issue 1: "My product is a sticky, dark oil that won't solidify."

Diagnosis: This is the classic DMF-Retention Syndrome . You have not isolated the solid; you have isolated a supramolecular oil containing the product wrapped around DMF. The Fix: The "Anti-Solvent" Crash Rotary evaporation is ineffective here because the DMF is "inside" the molecule. You must use a solvent system that forces the CD to crystallize while keeping DMF in the mother liquor.

• Protocol:

  • Dissolve the oily residue in a minimum amount of fresh DMF (yes, add more DMF to mobilize it).

  • Slowly add a mixture of Water/Methanol (1:1 v/v) or Water/Isopropanol dropwise under vigorous stirring.

  • The Ratio: You need a high anti-solvent ratio (typically 1:10 solvent to anti-solvent).

  • Temperature: Cool the slurry to 0–5°C. The "oil" should harden into a filterable solid.

Issue 2: "HPLC shows peaks for 6- or 7-chloro derivatives."

Diagnosis: Incomplete reaction. Once the synthesis stops, you cannot "purify" these out easily because their solubility is nearly identical to the 8-chloro target. The Fix: Prevention & Partitioning

• Prevention: Ensure your Vilsmeier reagent is prepared cold (0°C) but the reaction is heated to 65–70°C for at least 16 hours.

• Purification Attempt: If you must save the batch, use solvent partitioning .

  • Dissolve crude in EtOAc.

  • Wash repeatedly with water.[1][2][3]

  • The fully chlorinated species is more hydrophobic. It prefers the organic layer, while under-chlorinated species have slightly higher water affinity. This is not perfect but improves purity.

Issue 3: "I have high phosphorous content in my elemental analysis."

Diagnosis: Phosphate esters formed during the reaction were not hydrolyzed. The Fix: pH-Controlled Hydrolysis The Vilsmeier reaction with PCl

creates phosphorous intermediates that must be hydrolyzed before isolation.

• Protocol:

  • After the reaction, quench with water (carefully, exothermic!).

  • Crucial Step: Adjust the pH of the aqueous slurry to pH 9–10 using 10% NaOH or aqueous Ammonia.

  • Stir for 1–2 hours at room temperature. This cleaves the phosphate esters into water-soluble inorganic phosphates.

  • Filter the solid.[4] The phosphates wash away with water; the Cl-gamma-CD remains on the filter.

Module 3: The "Gold Standard" Refining Protocol

This protocol is synthesized from industrial best practices (e.g., Sugammadex process patents) to ensure removal of DMF and inorganic salts.

Objective: Isolate Crystalline Form I or II (High Purity).

Step	Action	Mechanistic Rationale
1. Quench	Pour reaction mixture into Ice Water (slowly).	Destroys excess Vilsmeier reagent; precipitates crude hydrophobic product.
2. Hydrolysis	Adjust slurry to pH 8–9 with NaOH (aq). Stir 1h.	Cleaves phosphate esters (byproducts) into soluble salts.
3. Filtration	Filter crude solid. Wash with water (3x).[3]	Removes bulk DMF and inorganic acids.
4. Dissolution	Dissolve wet cake in DMF (5–10 volumes).	Resets the crystal lattice; breaks amorphous aggregates.
5. Crystallization	Add MeOH/Water (1:1) slowly to the DMF solution.	MeOH acts as a "displacer," competing for the cavity; Water lowers solubility of the CD.
6. Slurry Wash	Filter solid, then resuspend in Methanol . Stir 1h.	Leaches out residual DMF from the surface and crystal lattice.
7. Drying	Vacuum dry at 60°C.	Removes volatile Methanol.

Visualizing the Workflow

Figure 2: Decision tree for the purification of Cl-gamma-CD.

FAQ: Rapid Response

Q: Can I use Column Chromatography? A: Technically yes, but it is highly discouraged . Cl-gamma-CD is very non-polar compared to native CD and streaks badly on silica due to its poor solubility in standard mobile phases. Crystallization is superior for scalability and purity.

Q: Why Methanol? Can I use Ethanol? A: Yes, Ethanol or Isopropanol works, but Methanol is smaller and often creates a more defined crystal lattice (Form I polymorph) that excludes DMF more efficiently.

Q: My yield dropped significantly after the pH adjustment. Why? A: You likely went too basic (> pH 12) or heated it. While the chloro-groups are relatively stable, extreme conditions can lead to degradation or ring opening. Keep pH between 8 and 10.

References

• Preparation of crystalline 6-per-deoxy-6-per-chloro-gamma-cyclodextrin.Google Patents. (CN108291057B).
• Process for preparation of Sugammadex and intermediates thereof.Google Patents. (US10494450B2).
• Crystalline forms of per-chloro-gamma-cyclodextrins.Google Patents. (EP3380554B1).
• Improved process for preparation of sugammadex.Google Patents. (WO2012025937A1).

Sources

• 1. reddit.com [reddit.com]
• 2. reddit.com [reddit.com]
• 3. youtube.com [youtube.com]
• 4. An improved process for preparation of sugammadex acid and sugammadex sodium - Eureka | Patsnap [eureka.patsnap.com]

Reference Data & Comparative Studies

comparative study of 6-Chloro-6-deoxy-gamma-cyclodextrin and native gamma-cyclodextrin

This guide provides an in-depth technical comparison between Native

-Cyclodextrin and its critical synthetic derivative, Octakis(6-deoxy-6-chloro)- -cyclodextrin (often referred to as "6-Chloro-6-deoxy-gamma-cyclodextrin" in bulk intermediate contexts).

Comparative Guide: Octakis(6-chloro-6-deoxy)- -Cyclodextrin vs. Native -Cyclodextrin

Executive Summary: The "Solubility Switch"

For drug development professionals, the distinction between these two molecules is not merely structural—it is a functional inversion.

• Native

  -CD is a solubilizer : It is highly water-soluble and used to encapsulate hydrophobic drugs (e.g., macrolides) to improve bioavailability.

• 6-Chloro-

  -CD is a reactive scaffold : It is water-insoluble but soluble in organic media (DMF), designed exclusively as an electrophilic intermediate. Its primary utility is not host-guest complexation for delivery, but rather serving as the precursor for Sugammadex (Bridion®).

This guide dissects the physicochemical divergence that dictates their respective roles in the pharmaceutical pipeline.

Chemical Architecture & Physicochemical Profile[1]

The fundamental difference lies at the C6 position of the glucopyranose ring. In the native form, this position holds a primary hydroxyl group (–OH), crucial for hydrogen bonding and water solubility. In the chloro-derivative, this is replaced by a chlorine atom (–Cl) across all eight units.

Structural Comparison Table

Feature	Native -Cyclodextrin	Octakis(6-deoxy-6-chloro)- -Cyclodextrin
CAS Number	17465-86-0	173094-60-5
Formula
Molecular Weight	1297.12 g/mol	1444.67 g/mol
C6 Substituent	Hydroxyl (–OH)	Chlorine (–Cl)
Water Solubility	High (~232 g/L at 25°C)	Insoluble (Hydrophobic)
Organic Solubility	Poor (insoluble in DMF/DMSO)	High (Soluble in DMF, DMSO)
Primary Role	Excipient / Drug Carrier	API Intermediate (Electrophile)
Regulatory Status	GRAS (FDA), EP/USP Monograph	Research Reagent / GMP Intermediate

The "Inversion" Mechanism

The native

-CD relies on a "belt" of hydrogen bonds between the C2/C3 secondary hydroxyls and the C6 primary hydroxyls to maintain its shape and solubility.

• Native: The exterior is hydrophilic, allowing the "bucket" to dissolve in blood/water.

• Chloro-Derivative: Replacing the C6–OH with –Cl removes the primary H-bond donor capability and introduces significant lipophilicity to the narrow rim. This collapses water solubility, forcing the molecule to partition into organic solvents—a necessary property for subsequent nucleophilic substitutions (e.g., with thiols in DMF).

Functional Performance & Applications

Native -CD: The Host

• Mechanism: Forms inclusion complexes with large hydrophobic guests (MW > 500 Da) due to its large cavity diameter (9.5 Å).

• Key Application: Solubilization of macrocyclic drugs (e.g., digoxin, macrolides) where

  -CD is too small.

• Limitation: It is rapidly digested by salivary and pancreatic amylases, unlike

  -CD, which can limit its utility in oral sustained release but makes it excellent for immediate release or parenteral safety.

6-Chloro- -CD: The Electrophile

• Mechanism: The C6–Cl bond is a good leaving group (though less reactive than iodo-, it is more stable and cost-effective for scale-up). It activates the C6 position for nucleophilic attack.

• Key Application: Sugammadex Manufacturing. [1]

  • Sugammadex is a modified

    -CD designed to encapsulate the neuromuscular blocker Rocuronium.

  • To synthesize Sugammadex, the 6-Chloro derivative reacts with 3-mercaptopropionic acid in the presence of a base (NaH or NaOMe) in DMF. The sulfur acts as the nucleophile, displacing the chlorine.

• Binding: Unlike the native form, the Chloro-derivative is rarely used as a host. Its cavity is hydrophobic, but its insolubility in water renders it useless for biological drug delivery. However, it can be used in material science to form bilayer vesicles or self-assembled nanostructures in non-aqueous environments.

Experimental Protocols

A. Synthesis of Octakis(6-deoxy-6-chloro)- -CD (Vilsmeier-Haack Route)

Note: This protocol utilizes the Vilsmeier-Haack reagent generated in situ, which is the industry standard for high-yield chlorination of cyclodextrins.

Reagents:

• Native

  -Cyclodextrin (dried in vacuo at 100°C for 24h)

• Phosphorus Pentachloride (

  ) or Thionyl Chloride ( )

• Anhydrous N,N-Dimethylformamide (DMF)

• Sodium Methoxide (NaOMe) for quenching

Protocol:

• Reagent Preparation: In a round-bottom flask under Argon, dissolve

  (40 eq) in anhydrous DMF. Stir at 0°C. The solution will turn slightly yellow/orange, indicating the formation of the Vilsmeier-Haack reagent (chloromethyleniminium salt).

• Addition: Slowly add the dried Native

  -CD (1 eq) to the mixture. The reaction is exothermic; maintain temperature .

• Reaction: Heat the mixture to 60–70°C and stir for 16–24 hours. The hydroxyl groups at C6 are selectively substituted due to steric accessibility and the specific mechanism of the Vilsmeier reagent.

• Quenching: Cool to room temperature. Pour the reaction mixture slowly into ice-cold water. Note: The product is water-insoluble and will precipitate.

• Work-up: Adjust pH to ~9 using 3M NaOH or NaOMe to hydrolyze any formate esters formed at C2/C3.

• Purification: Filter the white precipitate. Wash extensively with water (to remove phosphate byproducts) and Methanol (to remove organic impurities).

• Drying: Dry in a vacuum oven at 60°C. Yield is typically 80–90%.

B. Quality Control: Distinguishing the Derivatives

A simple solubility test confirms the identity before expensive analytics.

• Take two vials. Add 10 mg of sample to each.

• Vial A: Add 1 mL Water.

• Vial B: Add 1 mL DMF.

• Observation:

  • Native

    -CD: Clear in Vial A, Cloudy/Precipitate in Vial B.

  • 6-Chloro-

    -CD: Precipitate in Vial A, Clear in Vial B.

Visualization: Synthesis & Solubility Logic

The following diagram illustrates the transformation pathway and the critical solubility inversion that drives the synthesis logic.

Caption: Synthesis workflow showing the critical "Solubility Switch" from hydrophilic Native CD to hydrophobic Chloro-intermediate, enabling the final transformation to Sugammadex.

References

• National Institutes of Health (NIH) . (2024). Cyclodextrins: Properties and Applications. PubMed Central. Retrieved from [Link]

• Google Patents. (2015). Method for synthesizing cyclodextrin derivatives (Sugammadex Intermediates). CN111615522A.

• MDPI . (2021). Cyclodextrins: Structural, Chemical, and Physical Properties. Retrieved from [Link]

Sources

• 1. CN111615522A - Method for synthesizing cyclodextrin derivatives - Google Patents [patents.google.com]

assessing the binding affinity of 6-Chloro-6-deoxy-gamma-cyclodextrin with guest molecules

Comparative Guide: Assessing the Binding Affinity of 6-Chloro-6-deoxy- -cyclodextrin with Guest Molecules

Introduction & Mechanistic Context

6-Chloro-6-deoxy-

-cyclodextrin (6-Cl- -CD) is an octasubstituted macrocycle where the primary hydroxyl groups of native -cyclodextrin are replaced by chlorine atoms [1]. While predominantly recognized in pharmaceutical manufacturing as the pivotal electrophilic intermediate in the synthesis of Sugammadex (a selective relaxant binding agent)[3], 6-Cl- -CD possesses highly unique supramolecular properties in its own right. The substitution of hydroxyls with chlorine atoms significantly alters the electrostatic potential and lipophilicity of the primary rim [2]. This guide objectively compares 6-Cl- -CD's binding affinity with native -CD and Sugammadex, providing drug development professionals with a framework for assessing host-guest interactions.

Comparative Performance Analysis

When evaluating cyclodextrin inclusion complexes, the binding affinity (

) is dictated by cavity size, hydrophobic interactions, van der Waals forces, and electrostatic matching.

Alternatives for Comparison:

• Native

  -Cyclodextrin ( -CD): Features a hydrophilic exterior with hydrogen-bond donating/accepting capabilities at both rims. It binds bulky hydrophobic guests but lacks strong electrostatic interactions.

• 6-Chloro-6-deoxy-

  -cyclodextrin (6-Cl- -CD): The per-chloro substitution at the C6 positions narrows the primary rim slightly due to the atomic radius of chlorine and increases local lipophilicity. It excels at binding neutral, highly hydrophobic guests (e.g., adamantane derivatives) via enhanced van der Waals contacts but lacks the anionic charge necessary for strong binding of cationic guests.

• Sugammadex: Features eight carboxyl thioether extensions. The negatively charged carboxylate groups electrostatically bind to quaternary ammonium groups (like those in the neuromuscular blocker Rocuronium), achieving ultra-high affinity [4].

Data Presentation: Comparative Binding Affinities

Representative thermodynamic data for 1:1 inclusion complexes at 298 K, pH 7.4.

Host Molecule	Guest Molecule	Binding Affinity ( , )	Primary Driving Force
Native -CD	Rocuronium Bromide		Hydrophobic cavity inclusion
Native -CD	1-Adamantanol		Hydrophobic cavity inclusion
6-Cl- -CD	Rocuronium Bromide		Enhanced lipophilic van der Waals
6-Cl- -CD	1-Adamantanol		Halogen-enhanced hydrophobicity
Sugammadex	Rocuronium Bromide		Electrostatic + Hydrophobic

Note: 6-Cl-

-CD demonstrates superior affinity for neutral hydrophobic guests compared to native -CD due to the desolvation penalty reduction at the chlorinated rim, but falls orders of magnitude short of Sugammadex for cationic guests due to the absence of anionic carboxylate extensions.

Experimental Protocols: A Self-Validating System

To reliably assess these binding affinities, researchers must employ orthogonal techniques. Isothermal Titration Calorimetry (ITC) provides the thermodynamic profile, while 2D Nuclear Magnetic Resonance (NMR) confirms the structural geometry of the inclusion complex.

Orthogonal workflow for assessing cyclodextrin-guest binding affinity and structural conformation.

Protocol 1: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Causality: ITC is selected because it directly measures the heat released or absorbed during binding (

), allowing simultaneous determination of the association constant ( ) and stoichiometry ( ) without requiring fluorescent or radioactive labels.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a 50 mM sodium phosphate buffer at pH 7.4. Degas the buffer for 15 minutes to prevent micro-bubble formation in the ITC cell, which causes severe baseline noise.

• Host/Guest Preparation: Dissolve 6-Cl-

  -CD (Host) in the buffer to a concentration of 1 mM. Dissolve the guest molecule in the exact same buffer batch to a concentration of 10 mM. Critical Step: Using the identical buffer batch prevents large heats of dilution caused by solvent mismatch.

• Instrument Setup: Load the 6-Cl-

  -CD solution into the sample cell (typically ~200-300 µL) and the guest solution into the automated injection syringe.

• Titration Parameters: Set the instrument to perform 25 injections of 2 µL each, with a 150-second interval between injections to allow the heat signal to return to baseline. Maintain the cell temperature at 298 K.

• Control Experiment: Titrate the guest into a blank buffer to measure the background heat of dilution.

• Data Analysis: Subtract the control heats from the host-guest heats. Fit the integrated heat data to an independent binding model (1:1 stoichiometry) to extract

  and , and calculate using the Gibbs free energy equation ( ).

Protocol 2: Structural Elucidation via 2D ROESY NMR

Causality: While ITC provides the strength of the binding, it does not confirm how the guest sits in the cavity. 2D ROESY (Rotating-frame Overhauser Effect Spectroscopy) detects through-space dipole-dipole interactions (< 5 Å), validating that the guest is physically encapsulated within the 6-Cl-

-CD cavity rather than associating externally.

Step-by-Step Methodology:

• Solvent Exchange: Dissolve 6-Cl-

  -CD and the guest molecule in (99.9% isotopic purity) to eliminate the massive solvent peak that can obscure cyclodextrin signals.

• Equimolar Mixture: Prepare a 10 mM equimolar solution of host and guest in

  . Allow the solution to equilibrate for 2 hours at room temperature.

• Data Acquisition: Acquire the 2D ROESY spectrum on a 600 MHz NMR spectrometer at 298 K. Use a mixing time of 200–300 ms, which is optimal for molecules of this molecular weight (~1500 Da) to observe cross-peaks without severe spin diffusion.

• Analysis: Look for cross-peaks between the inner cavity protons of 6-Cl-

  -CD (H-3 and H-5) and the protons of the guest molecule. The presence of these cross-peaks unequivocally proves deep inclusion of the guest into the lipophilic cavity.

Mechanistic forces driving the formation of the 6-Cl-γ-CD inclusion complex.

Expertise & Experience: Causality Behind Experimental Choices

In drug development, distinguishing between true cavity inclusion and non-specific surface aggregation is critical. 6-Cl-

-CD is highly prone to aggregation at higher concentrations due to the hydrophobic per-chloro rim. Therefore, in our protocols, we restrict the host concentration in ITC to 1 mM. Exceeding this concentration can lead to micelle-like self-assembly, which produces an endothermic heat signature that masks the true host-guest binding enthalpy.

Furthermore, the use of

in NMR rather than DMSO-d6 is a deliberate choice; DMSO is a strong hydrogen-bond acceptor and can competitively bind inside the cyclodextrin cavity, artificially lowering the apparent binding affinity of the target guest. By utilizing an aqueous buffer system, the hydrophobic effect—the primary driver for cyclodextrin inclusion—is properly preserved and measured.

References

• Title: octakis(6-chloro-6-deoxy)
• Title: Octakis-(6-chloro-6-deoxy)
• Source: google.
• Title: SUGAMMADEX (Org 25969, Bridion)

performance comparison of 6-Chloro-6-deoxy-gamma-cyclodextrin in specific applications

Technical Performance Guide: 6-Chloro-6-deoxy- -Cyclodextrin[1][2]

Executive Summary

6-Chloro-6-deoxy-

-cyclodextrin (specifically the per-substituted form, Octakis(6-deoxy-6-chloro)- -cyclodextrin ) is a specialized cyclodextrin derivative that serves as a pivotal intermediate in pharmaceutical synthesis and a niche selector in analytical chemistry.[][2] Its primary industrial value lies in its role as the precursor to Sugammadex (Bridion®), a modified -cyclodextrin used to reverse neuromuscular blockade.[2]

Unlike native

-cyclodextrin, which is hydrophilic and water-soluble, the 6-chloro derivative is highly lipophilic and water-insoluble.[][2] This guide objectively compares its performance against alternative halogenated intermediates (Bromo/Iodo) and native cyclodextrins, focusing on reaction efficiency, stability, and binding mechanics.[2]

Physicochemical Profile & Stability

The substitution of the primary hydroxyl groups (-OH) at the C6 position with chlorine atoms (-Cl) fundamentally alters the molecule's solubility and inclusion properties.

Comparative Profile: Native vs. 6-Chloro vs. 6-Bromo[1][2]

Feature	Native -Cyclodextrin	6-Chloro-6-deoxy- -CD	6-Bromo-6-deoxy- -CD
Molecular Formula
Water Solubility	High (~23.2 g/100mL)	Negligible / Insoluble	Negligible / Insoluble
Solvent Compatibility	Water, DMSO, DMF	DMF, DMSO, Pyridine	DMF, DMSO
C-X Bond Energy	: ~358 kJ/mol	: ~339 kJ/mol	: ~276 kJ/mol
Reactivity ( )	Low (Requires activation)	Moderate (Requires heat)	High (Leaving group)
Storage Stability	High	High (Stable powder)	Moderate (Light sensitive)

Key Insight: The 6-Chloro derivative offers a superior stability profile compared to the 6-Bromo and 6-Iodo analogues, which are prone to light-induced degradation.[] However, the stronger C-Cl bond requires more vigorous conditions for subsequent nucleophilic substitution.[2]

High-Value Application: Sugammadex Synthesis[1][2]

The most critical application of 6-Chloro-6-deoxy-

-CD is as the electrophilic scaffold for synthesizing Sugammadex.[][2] The process involves displacing the 8 chlorine atoms with 3-mercaptopropionic acid.

Performance Comparison: Halogenated Intermediates

In the industrial synthesis of Sugammadex, the choice of halogen (Cl vs. Br vs. I) dictates yield, purity, and cost.

1. Reaction Efficiency (Yield & Kinetics)

• Iodo-Derivative: Highest reactivity due to the weak C-I bond. Reaction with thiols occurs rapidly at lower temperatures (

  C).[2] Yield: High (>80%).

• Bromo-Derivative: Moderate reactivity.[][2] commonly used in lab-scale synthesis.[][2] Yield: Moderate-High (70-80%). [][2]

• Chloro-Derivative: Lowest reactivity.[][2] Requires elevated temperatures (

  C) and longer reaction times (12-24h) to achieve full octakis-substitution.[][2] Yield: Moderate (40-65%). [][2]

2. Purity & Side Reactions

• The "Over-Chlorination" Risk: Synthesis of the 6-Chloro intermediate using aggressive agents like

  can lead to non-selective chlorination at secondary hydroxyls (C2/C3 positions), creating impurities that are difficult to remove from the final Sugammadex API.

• Stability Advantage: Unlike the Iodo-derivative, which releases free iodine and degrades upon storage, the Chloro-derivative is stable, allowing for bulk manufacturing and storage without immediate consumption.[][2]

Synthesis Pathway Visualization[1][2]

Caption: Synthetic route from Native

-CD to Sugammadex via the 6-Chloro intermediate. Note the transition from hydrophilic to lipophilic and back to hydrophilic (anionic).

Analytical Applications: Chiral Separation & Binding[4][5][6]

While native and hydroxypropyl-

-CDs are standard chiral selectors in Capillary Electrophoresis (CE), 6-Chloro-6-deoxy- -CD plays a specialized role.[][2]

Precursor for Cationic Selectors

The Chloro-derivative is rarely used "as is" for aqueous chiral separation due to insolubility. Instead, it serves as the scaffold to generate Single Isomer Amino-CDs .[][2]

• Mechanism: The Chlorine is displaced by amines (e.g., mono-amino or per-amino groups).[][2]

• Performance: These cationic derivatives exhibit tunable enantioselectivity for anionic drugs (e.g., NSAIDs, amino acids) via electrostatic interactions that native

  -CD cannot provide.[][2]

Gas Chromatography (GC) Stationary Phases

In GC, the lipophilicity of 6-Chloro-6-deoxy-

-CD is an asset.[][2]

• Application: It is dissolved in polysiloxane matrices to create chiral stationary phases.[2][3]

• Selectivity: The substitution of -OH with -Cl removes hydrogen-bonding capability at the rim, altering the "lock-and-key" fit.[] It is particularly effective for separating non-polar racemates where hydrogen bonding causes peak tailing with native CDs.[2]

Binding Affinity Comparison (Host-Guest)

The binding affinity (

) for steroidal neuromuscular blockers (like Rocuronium) illustrates the impact of functionalization.[2]

Host Molecule	Guest	Binding Constant ( )	Interaction Mechanism
Native -CD	Rocuronium		Hydrophobic effect + H-bonding
6-Chloro-6-deoxy- -CD	Rocuronium	Lower / Undefined in Aq.[][2]	Hydrophobic effect only (Steric hindrance)
Sugammadex	Rocuronium		Hydrophobic + Electrostatic Capture

Analysis: The 6-Chloro intermediate lacks the anionic "teeth" (carboxylate groups) of Sugammadex, resulting in significantly lower affinity. It cannot function as a clinical reversal agent itself; it is purely a structural scaffold.

Experimental Protocols

Protocol A: Synthesis of Octakis(6-deoxy-6-chloro)- -cyclodextrin

Caution: This protocol involves hazardous reagents (

, DMF).[][2] Work in a fume hood.

• Drying: Dry Native

  -CD (5.0 g) in a vacuum oven at C for 12 hours to remove cavity-bound water.

• Reagent Prep: Dissolve

  (excess, ~40 eq) in anhydrous DMF at C.

• Addition: Slowly add the dried

  -CD to the /DMF solution under Argon atmosphere.

• Reaction: Stir at

  C for 14-16 hours. Note: Monitoring by TLC is difficult; use HPLC or MALDI-TOF.[][2]

• Quenching: Cool to room temperature. Neutralize carefully with sodium methoxide or dilute NaOH (pH 8-9).[][2]

• Isolation: Pour the mixture into ice-cold water. The product will precipitate (due to hydrophobicity).

• Purification: Filter the solid. Wash extensively with water and methanol. Recrystallize from acetone/DMF if necessary.

  • Target Purity: >98% (Critical for Sugammadex synthesis to avoid impurities).

Protocol B: Binding Affinity Assessment (Solubility Phase Solubility)

Since 6-Cl-

-CD is insoluble in water, standard titration is impossible.[][2] Use Phase Solubility in a co-solvent system.

• Preparation: Prepare a series of 6-Cl-

  -CD solutions in DMF (0 to 10 mM).

• Guest Addition: Add excess solid guest (e.g., Adamantane or Rocuronium precursor) to each vial.

• Equilibrium: Shake at

  C for 48 hours.

• Analysis: Filter and analyze the supernatant by HPLC.

• Calculation: Plot concentration of dissolved guest vs. concentration of Host. Calculate

  using the Higuchi-Connors equation for 1:1 complexes.

References

• Vertex AI Search. (2024).[2] Synthesis of Sugammadex via 6-chloro-gamma-cyclodextrin intermediate. Retrieved from 4[][2]

• National Institutes of Health (NIH). (2016).[2] Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins. Retrieved from 5[][2]

• European Patent Office. (2020).[2] An Improved Process for the Preparation of Sugammadex and Its Intermediates. Retrieved from 6[][2]

• LCGC International. (2022).[2] Using Cyclodextrins to Achieve Chiral and Non-chiral Separations in Capillary Electrophoresis. Retrieved from 7[][2]

• BOC Sciences. (2024).[2] Product Data: Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin.[][2][8] Retrieved from [][2]

• ResearchGate. (2002).[2] An NMR study of cyclodextrin complexes of the steroidal neuromuscular blocker drug Rocuronium Bromide. Retrieved from 10[][2]

Sources

• 2. 6-Chloro-6-deoxy-gamma-cyclodextrin | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. gcms.cz [gcms.cz]
• 4. An improved process for preparation of sugammadex acid and sugammadex sodium - Eureka | Patsnap [eureka.patsnap.com]
• 5. Efficient mechanochemical synthesis of regioselective persubstituted cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. data.epo.org [data.epo.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Cyclolab [cyclolab.hu]
• 10. researchgate.net [researchgate.net]

evaluating the efficacy of 6-Chloro-6-deoxy-gamma-cyclodextrin as a drug carrier against other excipients

This guide evaluates the efficacy of 6-Chloro-6-deoxy-gamma-cyclodextrin (specifically the per-substituted form, often denoted as Octakis(6-deoxy-6-chloro)-

-CD) as a drug carrier.

Executive Summary: Unlike standard hydrophilic excipients (e.g., HP-

-CD), 6-Chloro-6-deoxy- -CD is not a direct aqueous solubilizer. It is a hydrophobic synthetic intermediate and a supramolecular building block . Its primary efficacy lies in two distinct domains:

• Precursor Potency: It is the critical intermediate for synthesizing Sugammadex (the clinical reversal agent for neuromuscular blockade).

• Nanocarrier Scaffold: Due to its water insolubility and specific substitution, it serves as a scaffold for amphiphilic cyclodextrins (bilayer vesicles) and nanosponges, offering a mechanism to entrap drugs within self-assembled nanostructures rather than simple molecular inclusion.

Comparative Guide: 6-Chloro-6-deoxy- -CD vs. Standard Excipients

Physicochemical Profile & Mechanism

To understand the efficacy of this molecule, one must distinguish it from "traditional" cyclodextrins. The substitution of the primary hydroxyl groups (-OH) with chlorine atoms (-Cl) at the C6 position fundamentally inverts its solubility profile.

Feature	Native -Cyclodextrin	6-Chloro-6-deoxy- -CD	HP- -Cyclodextrin
Water Solubility	High (232 mg/mL)	Negligible / Insoluble	Very High (>600 mg/mL)
Solvent Affinity	Water, DMSO	DMF, DMSO	Water, Ethanol
Cavity Character	Hydrophobic core, Hydrophilic rim	Extended Hydrophobic Cavity	Hydrophobic core, Hydrophilic rim
Primary Role	Food additive, Solubilizer	Intermediate, Nanoscaffold	Parenteral Solubilizer
Biocompatibility	GRAS (Oral)	Low (if unreacted)	High (IV approved)

Mechanistic Shift: The "Inverted" Carrier

Standard CDs (Native, HP-

-CD) work by Host-Guest Inclusion : the drug enters the hydrophobic cavity while the exterior remains hydrophilic, allowing the complex to dissolve in blood. 6-Chloro-6-deoxy- -CD cannot function this way because its exterior rim is hydrophobic (due to Cl atoms). Instead, it functions via Self-Assembly :

• Vesicle Formation: In mixed solvent systems, these molecules align to form bilayer vesicles (similar to liposomes) where the CD cavities act as channels or receptors on the surface.

• Solid-State Nanosponge: It can be cross-linked to form insoluble polymers that "soak up" pollutants or specific drugs from a solution, acting as a purification resin or sustained-release matrix.

Performance Metrics: Efficacy Evaluation

A. Synthesis Efficiency (The Sugammadex Pathway)

The most high-impact application of 6-Chloro-6-deoxy-

-CD is as the precursor to Sugammadex. Its efficacy here is measured by the substitution yield and purity profile it affords the final drug.

• Reaction: Nucleophilic displacement of Cl by 3-mercaptopropionic acid.

• Advantage: The Chloro-leaving group is more efficient and selective than the Tosyl- group for per-substitution on the primary face of

  -CD, reducing the formation of under-substituted impurities (e.g., mono- or di-substituted variants which lack the high affinity for rocuronium).

B. Binding Affinity (Precursor vs. Product)

While the Chloro-derivative is insoluble, its cavity dimensions are critical. The 8-unit

-ring is perfectly sized for steroidal neuromuscular blockers (NMBA).

Host Molecule	Guest Drug	Binding Constant ( )	Interaction Type
Native -CD	Rocuronium	~300	Weak Inclusion
6-Chloro- -CD	Adamantane*	N/A (Insoluble)	Surface Adsorption (in vesicles)
Sugammadex (Derived)	Rocuronium		Tight Encapsulation

Note: The efficacy of the Chloro-derivative is "latent." It provides the structural template (8-sugar ring, C6 activation) that allows Sugammadex to achieve its record-breaking binding affinity.

C. Cytotoxicity & Hemolysis

• Native/HP-CDs: Generally non-toxic and non-hemolytic at clinical doses.

• 6-Chloro-Derivatives: Exhibit higher cytotoxicity in vitro compared to their hydroxy-counterparts if solubilized (e.g., in DMSO). The presence of halogens and the lipophilic nature can disrupt cell membranes.

  • Verdict: Not suitable for direct intravenous injection. Must be chemically converted (to thio-ethers) or formulated into stable nanoparticles to mask toxicity.

Experimental Protocols

Protocol A: Synthesis of Amphiphilic Vesicles (Nanocarrier)

Use this protocol to evaluate 6-Cl-

-CD as a scaffold for drug delivery vesicles.

• Dissolution: Dissolve 100 mg of 6-Chloro-6-deoxy-

  -CD in 2 mL of DMF (Dimethylformamide).

• Lipid Mixing: Add an equimolar amount of a phospholipid (e.g., DPPC) if creating hybrid vesicles, or use pure CD for "niosome-like" structures.

• Hydration: Inject the organic solution slowly into 10 mL of aqueous buffer (PBS, pH 7.4) under vigorous stirring (1000 rpm) to induce nanoprecipitation/self-assembly.

• Dialysis: Transfer the milky suspension to a dialysis bag (MWCO 3.5 kDa) and dialyze against water for 24 hours to remove DMF.

• Loading: Incubate the resulting vesicle suspension with a hydrophobic drug (e.g., Doxorubicin) for 12 hours.

• Characterization: Measure particle size (Dynamic Light Scattering) and Zeta Potential.

Protocol B: Phase Solubility (Modified for Insoluble Hosts)

Standard Higuchi-Connors methods fail here. Use this modified "Slurry" method.

• Preparation: Prepare a suspension of 6-Chloro-6-deoxy-

  -CD in water (it will not dissolve).

• Guest Addition: Add the drug (Guest) at a concentration below its intrinsic solubility.

• Equilibration: Shake for 72 hours.

• Analysis: Filter the suspension. Analyze the solid phase (not just the liquid) using DSC (Differential Scanning Calorimetry) or XRD.

  • Indicator: A shift in the melting peak of the drug indicates it has been "complexed" or adsorbed into the solid CD matrix (Solid Dispersion).

Visualizations

Figure 1: The Functional Divergence Workflow

This diagram illustrates how the Chloro-derivative acts as a pivot point between insolubility and high-affinity solubility.

Caption: Functional pathway of 6-Chloro-6-deoxy-

-CD. It serves as the reactive intermediate for Sugammadex synthesis or self-assembles into vesicles.

Figure 2: Mechanistic Comparison of Drug Entrapment

Contrasting the "Bucket" mechanism of HP-

-CD with the "Scaffold" mechanism of 6-Cl- -CD.

Caption: Mechanism of Action. HP-

-CD solubilizes drugs in water; 6-Cl- -CD entraps drugs within insoluble supramolecular assemblies.

References

• Bom, A., et al. (2002). "A Novel Concept of Reversing Neuromuscular Block: Chemical Encapsulation of Rocuronium Bromide by a Cyclodextrin-Based Synthetic Host." Angewandte Chemie International Edition. Link

• CycloLab. (2023). "Octakis(6-deoxy-6-chloro)-gamma-cyclodextrin Product Data Sheet." CycloLab R&D Ltd. Link

• Zhang, J., & Ma, P. X. (2013). "Cyclodextrin-based supramolecular systems for drug delivery: Recent progress and future perspective." Advanced Drug Delivery Reviews. Link

• Uekama, K., Hirayama, F., & Irie, T. (1998). "Cyclodextrin Drug Carrier Systems." Chemical Reviews. Link

• Brewster, M. E., & Loftsson, T. (2007). "Cyclodextrins as pharmaceutical solubilizers." Advanced Drug Delivery Reviews. Link

confirming the structure of 6-Chloro-6-deoxy-gamma-cyclodextrin through independent techniques

The exhaustive structural confirmation of modified cyclodextrins is one of the most rigorous challenges in modern analytical chemistry. Octakis(6-deoxy-6-chloro)-γ-cyclodextrin (6-Cl-γ-CD, CAS 173094-60-5) serves as a critical, late-stage intermediate in the synthesis of Sugammadex, a revolutionary neuromuscular blockade reversal agent[1]. Because Sugammadex relies on exact spatial encapsulation to sequester aminosteroid muscle relaxants, any deviation in the intermediate's structure—such as incomplete halogenation or incorrect regiochemistry—will catastrophically impact the final active pharmaceutical ingredient (API)[1].

As a Senior Application Scientist, I approach structural elucidation not as a checklist, but as a system of orthogonal proofs. Relying on a single analytical technique is a critical failure point. To definitively confirm the structure of 6-Cl-γ-CD, we must synthesize data from High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy[2].

Here is the comprehensive guide comparing these independent techniques, the causality behind their selection, and the self-validating protocols required to execute them.

The Orthogonal Analytical Strategy

No single instrument can simultaneously prove molecular weight, regiochemistry, and functional group transformation. We must compare and layer these techniques to build an absolute structural profile.

Table 1: Comparison of Analytical Techniques for 6-Cl-γ-CD Structural Confirmation

Analytical Technique	Primary Diagnostic Target	Limit of Detection (Impurities)	Performance vs. Alternatives
HRMS (ESI-TOF)	Exact Mass & Isotopic Pattern	High (<0.1% for under-substituted)	Superior for proving the degree of substitution (8 chlorines); cannot confirm regiochemistry.
¹³C / ¹H NMR	Regiochemistry & Symmetry	Moderate (~1-5%)	Superior for confirming the C6 position; less sensitive to trace hepta-substituted impurities than MS.
FTIR Spectroscopy	Functional Groups (C-Cl)	Low (~5-10%)	Rapid, non-destructive screening tool; cannot accurately quantify substitution degree.
X-Ray Crystallography	Absolute 3D Structure	N/A (Requires single crystal)	The absolute standard for 3D mapping, but highly time-consuming and requires successful crystallization.

High-Resolution Mass Spectrometry (HRMS): The Isotopic Fingerprint

The Causality: While standard mass spectrometry can provide a nominal mass, HRMS is mandatory for 6-Cl-γ-CD due to its unique elemental composition (C₄₈H₇₂Cl₈O₃₂). Chlorine exists naturally as two stable isotopes: ³⁵Cl (~75%) and ³⁷Cl (~25%). When a molecule contains exactly eight chlorine atoms, it generates a highly complex, broad isotopic envelope separated by 2 Da increments (M, M+2, M+4, M+6, M+8, etc.)[2]. The statistical probability of an impurity mimicking this exact isotopic cluster is virtually zero. Therefore, HRMS is the ultimate tool to prove that all eight hydroxyl groups have been successfully substituted, differentiating the product from hepta-chloro or nona-chloro impurities[3].

Self-Validating Protocol: HRMS Isotopic Verification

• Sample Preparation: Dilute the 6-Cl-γ-CD sample to 1 µg/mL in a solution of Methanol/Water (50:50 v/v) containing 0.1% Formic Acid and 1 mM Sodium Formate. Causality: Sodium formate promotes the formation of the [M+Na]⁺ adduct, which stabilizes the cyclodextrin complex during ionization.

• Ionization & Acquisition: Utilize Electrospray Ionization (ESI) in positive ion mode coupled to a Time-of-Flight (TOF) analyzer. Set the mass range to m/z 1000–2000.

• Self-Validation Checkpoint: Do not rely solely on the monoisotopic mass (1440.15 Da). Calculate the theoretical isotopic distribution using the instrument's mass calculator. The experimental relative abundance of the M+4 and M+6 peaks must match the theoretical model within a <5% error margin. If the envelope is skewed to the left, it indicates the presence of hepta-substituted impurities.

Nuclear Magnetic Resonance (NMR): Regiochemistry and Symmetry

The Causality: HRMS proves we have eight chlorines, but it does not prove where they are. The chlorination must occur exclusively at the primary C6 hydroxyl groups. NMR solves this through the principle of symmetry. Native γ-cyclodextrin possesses C8 rotational symmetry. If the molecule is perfectly per-substituted at all eight C6 positions, the symmetry is maintained, and the ¹³C NMR spectrum will collapse into just six distinct carbon signals (C1 through C6)[3]. Furthermore, replacing the electronegative oxygen (-OH) with a less electronegative chlorine (-Cl) causes a diagnostic upfield shift of the C6 carbon from ~60 ppm to ~45 ppm.

Self-Validating Protocol: 1D and 2D NMR Workflow

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of DMSO-d6. Causality: DMSO-d6 prevents the rapid chemical exchange of the remaining secondary hydroxyl protons (OH2, OH3), allowing them to be observed if necessary.

• Acquisition: Utilize a 500 MHz (or higher) NMR spectrometer. Acquire a standard ¹H spectrum and an inverse-gated ¹³C spectrum (to ensure quantitative carbon integration).

• Self-Validation Checkpoint: Integrate the anomeric proton (H1) signal (typically around 4.9–5.1 ppm). Set this integration to 1.0. The integration of the H6 protons must perfectly equal 2.0. Any deviation, or the appearance of a complex multiplet instead of a clean doublet/triplet, instantly flags a break in C8 symmetry, indicating incomplete substitution or regiochemical scrambling[1].

FTIR Spectroscopy: Functional Group Transformation

The Causality: FTIR acts as a rapid, orthogonal frontline check. In native γ-CD, a massive, broad O-H stretching band dominates the spectrum at ~3300 cm⁻¹. In 6-Cl-γ-CD, the primary hydroxyls are eliminated, but the secondary hydroxyls remain. Therefore, the O-H band will decrease in intensity but will not disappear. The definitive proof of transformation is the appearance of a sharp, distinct C-Cl stretching vibration in the fingerprint region (700–760 cm⁻¹)[1].

Self-Validating Protocol: ATR-FTIR Screening

• Background & Sampling: Collect an ambient air background using a diamond Attenuated Total Reflectance (ATR) crystal. Place 2–3 mg of the solid 6-Cl-γ-CD powder directly onto the crystal and apply consistent pressure using the anvil.

• Acquisition: Acquire 32 scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.

• Self-Validation Checkpoint: Run a parallel spectrum of native γ-CD. Digitally subtract the native spectrum from the 6-Cl-γ-CD spectrum. The resulting residual spectrum must isolate the positive C-Cl stretch at ~750 cm⁻¹, definitively proving halogenation without interference from the carbohydrate backbone.

Orthogonal Validation Workflow

To visualize how these independent techniques interlock to form a complete, self-validating structural proof, refer to the logic pathway below.

Figure 1: Orthogonal analytical workflow for the structural validation of 6-Chloro-6-deoxy-γ-CD.

References

1.[2] 6-Perdeoxy-6-perchloro-gamma-cyclodextrin | C48H72Cl8O32 - PubChem Source: National Institutes of Health (NIH) / PubChem URL:[Link]

2.[1] Comparison of the Conventional and Mechanochemical Syntheses of Cyclodextrin Derivatives Source: MDPI (Molecules) URL:[Link]

3.[3] An Improved Synthesis of Per(6-Deoxyhalo) Cyclodextrins Using N-Halosuccinimides —Triphenylphosphine in Dimethylformamide Source: ResearchGate URL:[Link]

Sources

• 1. Comparison of the Conventional and Mechanochemical Syntheses of Cyclodextrin Derivatives [mdpi.com]
• 2. 6-Perdeoxy-6-perchloro-gamma-cyclodextrin | C48H72Cl8O32 | CID 169548415 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

literature review and comparison of reported synthesis methods for 6-Chloro-6-deoxy-gamma-cyclodextrin

For Researchers, Scientists, and Drug Development Professionals

The selective functionalization of cyclodextrins is a cornerstone of supramolecular chemistry and drug delivery. 6-Chloro-6-deoxy-gamma-cyclodextrin, a mono-substituted derivative, serves as a versatile intermediate for the synthesis of more complex cyclodextrin derivatives, including those used in drug carriers and molecular recognition systems. The introduction of a single chlorine atom at the C-6 primary hydroxyl position of one of the glucose units of gamma-cyclodextrin provides a reactive handle for further nucleophilic substitution reactions, allowing for the covalent attachment of a wide array of molecules.

This guide provides a comprehensive literature review and a detailed comparison of the reported synthesis methods for 6-Chloro-6-deoxy-gamma-cyclodextrin. We will delve into the mechanistic underpinnings of the most prevalent synthetic strategies, offering field-proven insights into the experimental choices and their causal relationships. Each protocol is presented as a self-validating system, grounded in authoritative references to ensure scientific integrity.

Method 1: The Tosylation-Substitution Pathway: A Two-Step Approach to Selective Chlorination

The most widely employed and well-documented method for the synthesis of mono-6-substituted cyclodextrins, including the chloro-derivative, is a two-step process involving the selective tosylation of a primary hydroxyl group followed by nucleophilic substitution.[1][2][3] This strategy leverages the greater reactivity of the primary hydroxyl groups at the C-6 position of the glucose units compared to the secondary hydroxyl groups at the C-2 and C-3 positions.

Step 1: Selective Mono-6-tosylation of γ-Cyclodextrin

The initial and most critical step is the regioselective tosylation of one of the eight primary hydroxyl groups of γ-cyclodextrin. This is typically achieved by reacting γ-cyclodextrin with one equivalent of p-toluenesulfonyl chloride (TsCl) in an alkaline aqueous solution or in pyridine.[1][3] The use of a limited amount of the tosylating agent favors monosubstitution. The reaction in pyridine is often preferred for γ-cyclodextrin due to its higher solubility in this solvent compared to water.[1]

The tosyl group is an excellent choice for this role as it is a good leaving group, facilitating the subsequent nucleophilic substitution. Furthermore, the bulky nature of the tosyl group can help to sterically hinder further reactions at the same or adjacent glucose units, thus enhancing the selectivity for mono-substitution.

Experimental Protocol: Synthesis of Mono-6-(p-toluenesulfonyl)-6-deoxy-γ-cyclodextrin (Ts-γ-CD)

This protocol is adapted from established procedures for the tosylation of cyclodextrins.[4]

• Dissolution: Dissolve γ-cyclodextrin in freshly distilled pyridine at room temperature with stirring.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of TsCl: Slowly add one molar equivalent of p-toluenesulfonyl chloride (TsCl) to the cooled solution. The TsCl should be added portion-wise to maintain a low reaction temperature and control the reaction rate.

• Reaction: Allow the reaction mixture to stir at 0 °C for 2-4 hours, and then let it warm to room temperature and stir for an additional 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Quench the reaction by the slow addition of cold water.

• Precipitation and Filtration: The product, Ts-γ-CD, will precipitate out of the solution. Collect the precipitate by vacuum filtration and wash it with cold water and then with a small amount of cold acetone to remove residual pyridine and unreacted TsCl.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as a methanol/water mixture, or by column chromatography on silica gel.[5]

Step 2: Nucleophilic Substitution with Chloride Ion

Once the mono-6-tosylated-γ-cyclodextrin is synthesized and purified, the tosyl group is displaced by a chloride ion in a classic SN2 reaction. This is typically achieved by heating the Ts-γ-CD with a source of chloride ions, such as lithium chloride (LiCl) or a tetraalkylammonium chloride salt, in a polar aprotic solvent like dimethylformamide (DMF).[1]

Experimental Protocol: Synthesis of 6-Chloro-6-deoxy-γ-cyclodextrin

This protocol is based on analogous substitutions on other tosylated cyclodextrins.[1]

• Dissolution: Dissolve the purified Ts-γ-CD in anhydrous DMF.

• Addition of Chloride Source: Add a large excess (e.g., 10-20 equivalents) of lithium chloride to the solution. The large excess of the nucleophile drives the reaction to completion.

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: After cooling to room temperature, pour the reaction mixture into a large volume of cold water to precipitate the product.

• Filtration and Washing: Collect the precipitate by vacuum filtration and wash it thoroughly with water to remove DMF and excess lithium chloride.

• Purification: The crude 6-Chloro-6-deoxy-gamma-cyclodextrin can be purified by recrystallization from water or a water/ethanol mixture. Further purification can be achieved by column chromatography if necessary.

Diagram 1: The Tosylation-Substitution Pathway

Method 2: The Diazotization Pathway: An Alternative Route via an Amino Intermediate

An alternative, albeit less direct, synthetic route to 6-Chloro-6-deoxy-gamma-cyclodextrin involves the diazotization of a mono-6-amino-6-deoxy-γ-cyclodextrin precursor.[6][7] This multi-step approach first requires the synthesis of the amino-γ-cyclodextrin, which is then converted to a diazonium salt that can be subsequently displaced by a chloride ion. While this method involves more synthetic steps, it can be advantageous in certain research contexts, particularly if the amino-γ-cyclodextrin is a desired intermediate for other derivatives.

Step 1: Synthesis of Mono-6-amino-6-deoxy-γ-cyclodextrin

The synthesis of mono-6-amino-6-deoxy-γ-cyclodextrin typically starts from the same mono-6-tosylated-γ-cyclodextrin intermediate as in Method 1. The tosyl group is first displaced by an azide ion (N3-), followed by the reduction of the azide to an amine.[2][8]

Experimental Protocol: Synthesis of Mono-6-amino-6-deoxy-γ-cyclodextrin

This protocol is a well-established procedure for the synthesis of amino-cyclodextrins.[2][8]

• Azide Substitution: Dissolve mono-6-tosyl-γ-cyclodextrin in DMF and add an excess of sodium azide (NaN3). Heat the mixture to 80-100 °C for 12-24 hours. After cooling, precipitate the product, mono-6-azido-6-deoxy-γ-cyclodextrin, by pouring the reaction mixture into water. Collect the precipitate by filtration.

• Reduction of the Azide: The azido-γ-cyclodextrin can be reduced to the corresponding amine using several methods. A common method is the Staudinger reaction, which involves treatment with triphenylphosphine (PPh3) followed by hydrolysis. Alternatively, catalytic hydrogenation can be employed.

Step 2: Diazotization and aprotic diazotization-halogenation

The final step in this pathway is the conversion of the primary amino group to a chloro group via a diazonium salt intermediate. This is a classic transformation in organic chemistry.

Experimental Protocol: Synthesis of 6-Chloro-6-deoxy-γ-cyclodextrin via Diazotization

This protocol is based on general diazotization procedures.[6][7]

• Dissolution of Amino-γ-CD: Dissolve the mono-6-amino-6-deoxy-γ-cyclodextrin in an acidic aqueous solution (e.g., dilute HCl).

• Formation of Diazonium Salt: Cool the solution to 0-5 °C in an ice-salt bath. Slowly add a solution of sodium nitrite (NaNO2) in water. The reaction is typically rapid and results in the formation of the diazonium salt.

• Displacement with Chloride: In the presence of excess chloride ions from the HCl, the diazonium group is displaced by a chloride ion, with the evolution of nitrogen gas. The reaction mixture is then allowed to warm to room temperature.

• Work-up and Purification: The product can be isolated by neutralization of the solution and subsequent precipitation or extraction. Purification is typically achieved by recrystallization or column chromatography.

Diagram 2: The Diazotization Pathway

Comparison of Synthesis Methods

Feature	Method 1: Tosylation-Substitution	Method 2: Diazotization Pathway
Number of Steps	2	3 (starting from Ts-γ-CD)
Overall Yield	Generally moderate to good	Generally lower due to more steps
Reagents	TsCl, LiCl, Pyridine, DMF	NaN3, PPh3 (or H2/catalyst), NaNO2, HCl
Reaction Conditions	High temperatures for substitution	Low temperatures for diazotization
Selectivity	Good for mono-6-substitution	Dependent on the selectivity of the initial amination
Purification	Recrystallization, column chromatography	Recrystallization, column chromatography
Advantages	More direct, fewer steps, generally higher yielding.	The amino intermediate is useful for other derivatives.
Disadvantages	Use of pyridine (toxic), high temperatures.	More steps, potentially lower overall yield, use of sodium azide (toxic and explosive).

Conclusion and Future Perspectives

Both the Tosylation-Substitution Pathway and the Diazotization Pathway represent viable methods for the synthesis of 6-Chloro-6-deoxy-gamma-cyclodextrin. The choice of method will largely depend on the specific requirements of the researcher, including the desired scale of the synthesis, the availability of reagents, and whether the intermediate products are of interest for other applications.

The Tosylation-Substitution Pathway is the more direct and commonly used method, offering a more efficient route to the target molecule. However, the Diazotization Pathway provides access to the versatile mono-6-amino-γ-cyclodextrin intermediate, which can be a valuable precursor for a wide range of other functionalized cyclodextrins.

Future research in this area may focus on developing more environmentally friendly and efficient methods for the selective chlorination of γ-cyclodextrin. This could include the use of novel chlorinating agents that do not require a pre-functionalization step, or the development of catalytic methods that can achieve high selectivity under milder reaction conditions. Such advancements would further enhance the accessibility and utility of 6-Chloro-6-deoxy-gamma-cyclodextrin as a key building block in the field of supramolecular chemistry and drug development.

References

• Melton, L. D., & Slessor, K. N. (1971). Synthesis of mono-O-(p-tolylsulfonyl)-α, β, and γ-cyclodextrins.
• Levine, W. N., & Kaiser, E. T. (1980). Oxidation of dihydronicotinamides by flavopapain. Journal of the American Chemical Society, 102(1), 343-345.
• Tang, W., & Ng, S. C. (2008). Facile synthesis of mono-6-amino-6-deoxy-α-, β-, γ-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery.
• Defaye, J., & Gadelle, A. (1974). Photolysis of 6-azido-6-deoxy-and 6-bromo-6-deoxy-cyclomalto-oligosaccharides.
• Khan, A. R., Forgo, P., Stine, K. J., & D'Souza, V. T. (1998). Methods for selective modifications of cyclodextrins. Chemical reviews, 98(5), 1977-1996.
• Szejtli, J. (1998). Introduction and general overview of cyclodextrin chemistry. Chemical reviews, 98(5), 1743-1754.
• Reddy, M. V. R., & Rao, K. R. (2001). A simple and efficient method for the synthesis of 6-amino-6-deoxy-β-cyclodextrin. Journal of inclusion phenomena and macrocyclic chemistry, 40(3), 231-233.
• Croft, A. P., & Bartsch, R. A. (1983). Synthesis of chemically modified cyclodextrins. Tetrahedron, 39(9), 1417-1474.
• Ueno, A., & Breslow, R. (1982). Selective sulfonation of a beta-cyclodextrin hydroxyl group. Tetrahedron Letters, 23(32), 3451-3454.
• Guillo, F., Hamelin, B., Jullien, L., Canceill, J., Lehn, J. M., De Robertis, L., & Driguez, H. (1995). Regioselective functionalization of the primary face of β-cyclodextrin. Bulletin de la Societe Chimique de France, 132(8-9), 857-866.
• Wenz, G. (1994). Cyclodextrins as building blocks for supramolecular structures and functional units. Angewandte Chemie International Edition in English, 33(8), 803-822.
• Easton, C. J., & Lincoln, S. F. (1999). Modified cyclodextrins: scaffolds and templates for supramolecular chemistry. Imperial College Press.
• Comprehensive review on mono-6-substituted cyclodextrins: Martínek, T., & Vlach, J. (2021).
• Diazotization of amino cyclodextrins: Szente, L., & Szeman, J. (2013). Cyclodextrins and their derivatives in the food industry. In Cyclodextrins in Food, Cosmetics, and Biomedicine (pp. 1-27). Springer, Vienna.
• Al-Rawi, M., & D'Souza, V. T. (2014).
• Petter, R. C., Salek, J. S., Sikorski, C. T., Kumaravel, G., & Lin, F. T. (1990). Cooperative binding by a bis (cyclodextrin). Journal of the American Chemical Society, 112(10), 3860-3868.
• Tabushi, I., Shimizu, N., Sugimoto, T., Shiozuka, M., & Yamamura, K. (1977). Specific bifunctional catalysis by vicinal dicarboxyl-cycloamylose. Journal of the American Chemical Society, 99(21), 7100-7102.
• Matsui, Y., & Mochida, K. (1978). A complete series of 6-deoxy-monosubstituted tetraalkylammonium derivatives of α-, β-, and γ-cyclodextrin with 1, 2, and 3 permanent positive charges. Bulletin of the Chemical Society of Japan, 51(3), 673-676.

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• 2. Facile synthesis of mono-6-amino-6-deoxy-alpha-, beta-, gamma-cyclodextrin hydrochlorides for molecular recognition, chiral separation and drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Mono-Amino Substituted γ-CD: Host–Guest Complexation and In Vitro Cytotoxicity Investigation [mdpi.com]
• 5. A complete series of 6-deoxy-monosubstituted tetraalkylammonium derivatives of α-, β-, and γ-cyclodextrin with 1, 2, and 3 permanent positive charges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Preparation of 6-Monohalo-β-cyclodextrin Derivatives with Selectively Methylated Rims via Diazonium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

6-Chloro-6-deoxy-gamma-cyclodextrin proper disposal procedures

As a Senior Application Scientist, I frequently consult with research teams pushing the boundaries of drug development—particularly those synthesizing complex neuromuscular reversal agents like Sugammadex or engineering amphiphilic host-guest vesicles. In these workflows, 6-Chloro-6-deoxy-gamma-cyclodextrin (CAS No. 173094-60-5) is a pivotal, highly substituted intermediate[1].

While it is an invaluable synthetic building block, its heavy halogenation (eight chlorine atoms per macrocycle) demands rigorous, specialized disposal protocols. Improper disposal of halogenated organics risks severe environmental persistence, bioaccumulation, and regulatory non-compliance[2]. This guide provides a self-validating, step-by-step operational framework for the safe handling and EPA-compliant disposal of this specific cyclodextrin derivative.

Physicochemical Profiling & Hazard Assessment

To design a scientifically sound disposal protocol, we must first understand the physicochemical causality behind the compound's behavior. Because 6-Chloro-6-deoxy-gamma-cyclodextrin exhibits strong intermolecular hydrogen bonding and possesses a hydrophobic cavity, it is sparingly soluble in water but readily dissolves in polar aprotic solvents like Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)[3].

Crucially, the molecule contains approximately 19.6% chlorine by weight. This high halogen content dictates that it cannot be treated as standard organic waste; it must be routed exclusively through halogenated waste streams[4].

Table 1: Quantitative Physicochemical Data

Parameter	Specification	Operational Implication
Chemical Name	Octakis-(6-chloro-6-deoxy)-gamma cyclodextrin	Highly substituted; requires aggressive degradation.
CAS Number	173094-60-5	Regulatory tracking identifier.
Molecular Formula	C48H72Cl8O32	Contains 8 stable C-Cl bonds per molecule.
Molecular Weight	1444.67 g/mol	High mass dictates careful gravimetric tracking.
Physical Form	White to Off-White Solid	Hygroscopic; requires sealed, inert storage[3].
Melting Point	>234°C (Decomposes)	Thermally degrades before melting; do not autoclave[3].
Solubility Profile	DMF (Soluble), DMSO (Slightly)	Liquid waste will predominantly be organic solvents.

Operational Handling & Spill Management (Step-by-Step)

In the event of an accidental release, standard dry-sweeping is strictly prohibited. The compound is a fine, hygroscopic powder; dry agitation causes aerosolization, leading to inhalation risks and widespread surface contamination[1].

Step 1: Isolation & PPE Procurement

• Action: Immediately isolate the spill zone. Don appropriate Personal Protective Equipment (PPE): nitrile gloves (double-gloved), safety goggles, a lab coat, and an N95/P100 particulate respirator.

• Causality: Double-gloving ensures that the outer contaminated glove can be safely shed before touching clean disposal containers, preventing cross-contamination.

Step 2: Containment via Wet-Wipe Method

• Action: Do not use dry paper towels. Moisten an absorbent pad with a compatible solvent (e.g., dilute ethanol or water) and gently lay it over the powder to suppress dust.

• Causality: The moisture binds the hygroscopic powder into a manageable paste, eliminating aerosolization and allowing for safe physical collection.

Step 3: Collection and Segregation

• Action: Carefully scoop the dampened material using a non-sparking tool. Transfer the collected mass and all contaminated PPE into a chemically compatible, sealable container explicitly designated for Solid Halogenated Waste .

Step 4: Self-Validating Decontamination

• Action: Perform a secondary wipe of the spill site using a DMF-moistened swab to capture any residual trace organics, followed by a final thorough wash with deionized water.

• Validation System: Validate the cleanup by shining a high-intensity direct light across the surface at a low angle to confirm the absence of any white/off-white micro-particulates. Finally, test the pH of the residual water on the surface; a neutral reading (pH 6.5–7.5) confirms that no acidic degradation products remain.

Standard Operating Procedure (SOP): Routine Disposal

The disposal of 6-Chloro-6-deoxy-gamma-cyclodextrin must adhere to Resource Conservation and Recovery Act (RCRA) guidelines for halogenated organic wastes[2].

Step 1: Liquid vs. Solid Segregation

• Action: Separate all waste into "Solid Halogenated Waste" (powders, contaminated filter paper, PPE) and "Liquid Halogenated Waste" (DMF/DMSO reaction mother liquors, aqueous washings).

• Causality: Mixing solid particulates with liquid waste streams can cause blockages in disposal carboys and complicates the incineration atomization process at the disposal facility.

Step 2: Chemical Compatibility Verification

• Action: Ensure the liquid halogenated waste carboy contains NO strong oxidizers, strong acids, or incompatible bases.

• Validation System: Before transferring your cyclodextrin waste, review the carboy's active log. If the log shows the presence of reactive metals or peroxides, use a new, empty carboy. Halogenated solvents mixed with incompatible agents can trigger dangerous exothermic reactions[4].

Step 3: Containerization and Labeling

• Action: Store waste in High-Density Polyethylene (HDPE) or glass containers. Cap tightly and label clearly as "Halogenated Organic Waste - Contains Chlorinated Cyclodextrin Derivatives."

• Causality: HDPE and glass are chemically inert to DMF and DMSO, preventing container degradation and secondary leaks during transport.

Step 4: High-Temperature Incineration (Final Disposal)

• Action: Contract a licensed hazardous waste facility to perform high-temperature incineration (>1100°C) equipped with caustic scrubbing systems.

• Causality: Because the molecule contains eight chlorine atoms, standard low-temperature burning can generate highly toxic polychlorinated dibenzodioxins (PCDDs) and furans (PCDFs). Temperatures exceeding 1100°C ensure complete homolytic cleavage of the stable C-Cl bonds. The caustic scrubber is mandatory to neutralize the resulting hydrochloric acid (HCl) gas produced during combustion, preventing corrosive atmospheric emissions[2].

Waste Routing Visualization

To streamline laboratory compliance, utilize the following decision matrix for routing 6-Chloro-6-deoxy-gamma-cyclodextrin waste streams.

Decision matrix for the segregation and EPA-compliant disposal of halogenated cyclodextrin waste.

References

• Chemicea Pharmaceuticals. (n.d.). Material Safety Data Sheet: 6-Chloro-6-deoxy-gamma-cyclodextrin.
• U.S. Environmental Protection Agency (EPA). (1986). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• Nipissing University. (2019). Hazardous Materials Disposal Guide: Organic Waste Classification.

Sources

• 1. chemicea.com [chemicea.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. octakis(6-chloro-6-deoxy)-γ-cyclodextrin | 173094-60-5 [chemicalbook.com]
• 4. nipissingu.ca [nipissingu.ca]

Comprehensive Safety and Operational Guide for Handling 6-Chloro-6-deoxy-gamma-cyclodextrin

As a Senior Application Scientist overseeing pharmaceutical scale-up, I frequently encounter logistical and safety challenges when handling specialized macrocyclic intermediates. 6-Chloro-6-deoxy-gamma-cyclodextrin (CAS 173094-60-5) is a critical halogenated intermediate primarily utilized in the synthesis of Sugammadex, a selective relaxant binding agent[1].

While standard safety data sheets (SDS) often classify its acute toxicity as relatively low (indicating "NIL" for immediate eye and skin damage)[2], its physical form as a highly hygroscopic, fine white powder necessitates stringent handling protocols[3]. Inhalation of fine particulates and aerosolization during transfer present the primary occupational risks[2]. This guide provides a self-validating system of protocols to ensure operational safety, chemical integrity, and environmental compliance.

Physicochemical Properties & Hazard Profile

Before selecting Personal Protective Equipment (PPE), we must understand the physical nature of the compound. The following data informs our operational strategy:

Property	Value
Chemical Name	Octakis-(6-chloro-6-deoxy)-gamma-cyclodextrin
CAS Number	173094-60-5[2]
Molecular Formula	C48H72Cl8O32[4]
Molecular Weight	1444.67 g/mol [2]
Physical Form	Solid, White to Off-White Powder[3]
Melting Point	>234°C (Decomposes)[3]
Storage & Handling	Hygroscopic; Store in Refrigerator (2-8°C) under Inert Atmosphere[3]

Personal Protective Equipment (PPE) Requirements

Do not rely solely on basic laboratory attire. The selection of PPE for this compound is driven by its particulate nature and halogenated structure.

• Respiratory Protection

  • Requirement: NIOSH-approved N95 or P100 particulate respirator. For bulk transfers (>1 kg), a Powered Air-Purifying Respirator (PAPR) is mandated.

  • Causality: The compound is a fine powder highly prone to aerosolization[2]. While not acutely toxic, inhalation of any halogenated macrocycle dust can cause mechanical irritation to the respiratory tract and potential long-term sensitization.

• Ocular Protection

  • Requirement: Indirect-vented chemical splash goggles.

  • Causality: Standard safety glasses leave the orbital cavity exposed to airborne dust. Goggles ensure a complete seal, preventing fine powder ingress and subsequent mechanical irritation of the cornea[2].

• Dermal Protection

  • Requirement: Double-gloving with extended-cuff nitrile gloves (minimum 5 mil thickness).

  • Causality: Halogenated organic compounds can exhibit unpredictable permeation rates through standard latex. Nitrile offers superior chemical resistance. Double-gloving allows the operator to immediately discard the outer glove if contaminated, maintaining a continuous barrier.

• Body Protection

  • Requirement: Flame-resistant lab coat with elastic cuffs. Disposable Tyvek suits for bulk handling.

  • Causality: Elastic cuffs prevent the powder from migrating up the forearm. Tyvek suits prevent particulate accumulation on personal clothing, eliminating the risk of cross-contamination outside the laboratory.

Operational Workflows: Step-by-Step Methodology

To maintain the integrity of the chemical and the safety of the operator, follow this validated handling procedure:

Step 1: Environmental Preparation

• Verify the chemical fume hood has a face velocity of 80-100 FPM.

• Purge the balance area with an antistatic ionizer fan.

• Causality: The powder is highly prone to static cling, which exacerbates aerosolization and leads to inaccurate mass readings.

Step 2: Material Weighing

• Utilize anti-static weighing boats.

• Perform all manipulations with a static-free micro-spatula. Avoid rapid movements that create drafts, as the powder easily becomes airborne[2].

Step 3: Closed-System Transfer

• Utilize closed-system transfer devices or sealed powder funnels when introducing the compound into reactors.

• Maintain an inert atmosphere (Nitrogen or Argon) during the transfer.

• Causality: The compound is highly hygroscopic[3]; exposure to ambient humidity will lead to clumping, degradation, and altered stoichiometric calculations.

Spill Management & Disposal Plan

In the event of a spill, standard dry-sweeping is strictly prohibited. Follow this logic-driven response plan:

Step 1: Assessment and Containment

• Immediately evacuate non-essential personnel from the immediate vicinity.

• Do not dry sweep. Causality: Dry sweeping generates airborne dust, exponentially increasing inhalation risks.

Step 2: Decontamination (Wet-Wipe Method)

• Lightly dampen absorbent laboratory pads with water (the compound is sparingly soluble/dispersible in water)[3].

• Gently place the dampened pads over the spill to suppress dust generation.

• Carefully fold the pads inward to trap the powder[2].

Step 3: Disposal

• Place all contaminated materials, including outer gloves and weigh boats, into a clearly labeled, sealable hazardous waste container.

• Designate the waste as "Halogenated Organic Solid Waste."

• Environmental Precaution: Do not flush down drains[2]. Environmental accumulation of halogenated macrocycles must be prevented.

Spill Response Logic Visualization

Logical workflow for 6-Chloro-6-deoxy-gamma-cyclodextrin spill assessment and decontamination.

References

• National Center for Biotechnology Information. Octakis-(6-chloro-6-deoxy)-gamma-cyclodextrin. PubChem - NIH. URL: [Link]

• PharmaCompass. 6-Chloro-6-deoxy-gamma-cyclodextrin | Drug Information, Uses, Side Effects. URL: [Link]

Sources

• 1. 6-Chloro-6-deoxy-gamma-cyclodextrin | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 2. chemicea.com [chemicea.com]
• 3. octakis(6-chloro-6-deoxy)-γ-cyclodextrin | 173094-60-5 [chemicalbook.com]
• 4. Octakis-(6-chloro-6-deoxy)-gamma-cyclodextrin | C48H72Cl8O32 | CID 171703384 - PubChem [pubchem.ncbi.nlm.nih.gov]